5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol

Core Science & Biosynthesis

Comprehensive Spectroscopic Profiling of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol

Introduction & Structural Complexity

As a Senior Application Scientist, approaching the characterization of highly functionalized heterocycles requires more than just running standard analytical panels; it requires an understanding of the molecule's intrinsic physical chemistry. The compound 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol presents a fascinating analytical challenge due to three intersecting structural features:

• Tautomeric Dynamics: The 1,2,4-triazole-3-thiol core is subject to a solvent- and phase-dependent tautomeric equilibrium.

• Inherent Chirality: The sec-butyl (butan-2-yl) group at the C5 position contains a stereocenter, rendering the entire molecule chiral and breaking the magnetic equivalence of adjacent protons.

• Ring Strain: The N4-cyclopropyl group introduces significant diamagnetic anisotropy due to its strained C-C bonds, dramatically altering expected chemical shifts.

This whitepaper provides an in-depth, self-validating spectroscopic guide to definitively characterize this molecule, ensuring high-fidelity data for drug development and structural validation.

Mechanistic Causality: The Thiol-Thione Tautomerism

A defining feature of 1,2,4-triazole-3-thiols is their ability to exist in a 1 between the 3-thiol (-SH) and 3-thione (=S) forms[1].

While the thiol form may be detectable in the gas phase, thermodynamic principles dictate that in the solid state and in polar solvents (such as DMSO-d₆), the thione form overwhelmingly predominates [2]. This is caused by the stabilization of the highly polarized C=S bond and the N-H proton via strong intermolecular hydrogen bonding networks. Consequently, our spectroscopic experimental design must be calibrated to detect the thione signatures (C=S, N-H) rather than the thiol signatures (C-SH), using orthogonal techniques to validate this phase-dependent behavior.

Vibrational Spectroscopy (FT-IR) Profiling

Fourier-Transform Infrared (FT-IR) spectroscopy, particularly utilizing Attenuated Total Reflectance (ATR) on the solid sample, serves as the first line of tautomeric validation.

• Thione Confirmation: The presence of the thione tautomer is definitively confirmed by a strong, characteristic1[1]. This is accompanied by a broad N-H stretch between 3,100 and 3,460 cm⁻¹.

• Thiol Exclusion: The absence of a weak, sharp S-H stretching band at 2,550–2,650 cm⁻¹ validates that the solid-state material has not trapped the higher-energy thiol tautomer during crystallization[1].

• Cyclopropyl vs. Aliphatic C-H: Due to the high s-character of the strained cyclopropyl ring, its C-H stretching frequencies are shifted unusually high (>3,000 cm⁻¹), allowing clear differentiation from the standard aliphatic C-H stretches of the sec-butyl group (2,850–2,960 cm⁻¹).

Multinuclear NMR Elucidation & Stereochemical Dynamics

Nuclear Magnetic Resonance (NMR) provides the highest resolution of the molecule's stereochemical complexity. The use of DMSO-d₆ is recommended to lock the molecule into the thione form and slow down proton exchange rates, allowing for the observation of the N-H proton.

The Causality of Diastereotopicity: Because the sec-butyl group possesses a chiral center at C2, the molecule lacks an internal plane of symmetry. This fundamental chirality means the two protons on the adjacent methylene (-CH₂-) of the sec-butyl chain are diastereotopic . They exist in permanently different magnetic environments and will couple with each other (geminal coupling, J ≈ 14 Hz) as well as with adjacent protons, resulting in highly complex, overlapping multiplets rather than a simple predictable splitting pattern.

Table 1: Expected Multinuclear NMR Assignments (DMSO-d₆, 400 MHz)

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Causality & Assignment
¹H	13.50 - 13.80	br s	1H	N-H (Thione) : Highly deshielded due to adjacent electron-withdrawing C=S and ring currents[1].
¹H	3.00 - 3.20	m	1H	N-CH (Cyclopropyl) : Shifted downfield by the adjacent N4 nitrogen.
¹H	2.70 - 2.90	m	1H	CH (sec-butyl) : The stereocenter methine proton.
¹H	1.50 - 1.80	m	2H	CH₂ (sec-butyl) : Diastereotopic protons exhibiting complex multiplet splitting.
¹H	1.20 - 1.30	d	3H	CH₃ (sec-butyl) : Methyl group adjacent to the stereocenter.
¹H	0.90 - 1.10	m	4H	CH₂ (Cyclopropyl) : Shielded by the diamagnetic anisotropy of the strained ring.
¹H	0.80 - 0.90	t	3H	CH₃ (sec-butyl) : Terminal aliphatic methyl.
¹³C	167.0 - 169.5	Cq	-	C=S (Thione) : Characteristic extreme downfield shift[1].
¹³C	152.0 - 155.0	Cq	-	C5 (Triazole) : Aromatic ring carbon.
¹³C	5.0 - 10.0	CH₂	-	CH₂ (Cyclopropyl) : Extreme upfield shift caused by ring-strain shielding cones.

High-Resolution Mass Spectrometry (HRMS)

To confirm the molecular formula (C₉H₁₅N₃S) and probe the intact molecular architecture, 3 in positive ion mode is utilized[3].

• Exact Mass Calculation: The theoretical exact mass is 197.0987 Da.

• Target Ion: The protonated precursor ion [M+H]⁺ must be observed at m/z 198.1065 (± 5 ppm mass accuracy).

Self-Validating Experimental Protocol

To ensure trustworthiness, the following step-by-step protocol incorporates orthogonal self-validation loops, ensuring no single data point is interpreted in isolation.

Step 1: Solid-State ATR-FTIR Acquisition

• Action: Analyze the neat solid powder via ATR-FTIR.

• Validation: Confirm the presence of the ~1,300 cm⁻¹ C=S band. If an S-H band (~2,600 cm⁻¹) is detected, the sample may be polymorphic or impure.

Step 2: ¹H NMR Baseline Acquisition

• Action: Dissolve 15 mg of the compound in 0.6 mL of anhydrous DMSO-d₆. Acquire a standard 1D ¹H NMR spectrum.

• Validation: Identify the highly deshielded N-H proton at ~13.5 ppm.

Step 3: D₂O Exchange (The Critical Trustworthiness Check)

• Action: Add 2 drops of D₂O to the NMR tube, shake vigorously, and re-acquire the ¹H NMR spectrum.

• Causality & Validation: The peak at ~13.5 ppm must disappear. This proves the peak belongs to a labile, exchangeable proton (N-H) and is not an anomalous downfield aromatic or impurity signal.

Step 4: 2D NMR (HSQC & HMBC) Correlation

• Action: Acquire ¹H-¹³C HSQC and HMBC spectra.

• Validation: Use the HSQC to prove that the complex, overlapping multiplets between 1.50–1.80 ppm correlate to a single carbon atom (~28 ppm). This definitively proves they are diastereotopic protons of the sec-butyl CH₂ group, validating the chiral integrity of the molecule.

Workflow Visualization

Fig 1. Logical workflow for the self-validating spectroscopic characterization of the triazole derivative.

References

• Source: Journal of Chromatographic Science (Oxford Academic)
• Title: Thiol-thione tautomeric analysis, spectroscopic (FT-IR, Laser-Raman, NMR and UV-vis) properties and DFT computations of 5-(3-pyridyl)
• Title: Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives Source: Indus Journal of Bioscience Research URL

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Thiol-thione tautomeric analysis, spectroscopic (FT-IR, Laser-Raman, NMR and UV-vis) properties and DFT computations of 5-(3-pyridyl)-4H-1,2,4-triazole-3-thiol molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijbr.com.pk [ijbr.com.pk]

Advanced Mass Spectrometry Profiling of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol: A Methodological Whitepaper

Executive Summary

5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol (Molecular Formula: C9H15N3S) is a highly functionalized heterocyclic compound. Featuring a 1,2,4-triazole core flanked by lipophilic sec-butyl and cyclopropyl appendages, alongside a reactive thiol group, it represents a privileged scaffold in both agrochemical and pharmaceutical development[1]. The primary analytical challenge in characterizing this molecule lies in its dynamic thione-thiol tautomerism. This whitepaper provides a comprehensive, self-validating LC-MS/MS methodology, detailing the physicochemical dynamics, chromatographic strategies, and collision-induced dissociation (CID) pathways required for robust quantification.

Physicochemical Profiling & Tautomeric Dynamics

In solution, the molecule exists in a solvent-dependent equilibrium between the 4-cyclopropyl-4H-1,2,4-triazole-3-thiol and 4-cyclopropyl-2,4-dihydro-3H-1,2,4-triazole-3-thione forms[2]. The thione form exhibits a higher dipole moment and is generally more polar.

Causality in Method Design: If the interconversion rate of these tautomers is comparable to the chromatographic timescale, it manifests as severe peak broadening or split peaks. To mitigate this, the mobile phase must be strictly controlled. The addition of 0.1% formic acid (FA) effectively "locks" the tautomeric equilibrium by maintaining a consistently low pH, ensuring the analyte elutes as a single, sharp, protonated species. Furthermore, high-resolution mass spectrometry (HRMS) coupled with in-source CID has been proven effective in discriminating between these specific tautomeric states based on their distinct gas-phase fragmentation patterns[2].

Chromatographic Strategy (UHPLC)

The structural dichotomy of the molecule—a polar, basic triazole core contrasted with highly lipophilic sec-butyl and cyclopropyl groups—dictates the stationary phase selection.

Causality in Method Design: A high-density, end-capped C18 column (e.g., Zorbax Stable Bond RP-18) is optimal[3]. The C18 alkyl chains provide necessary hydrophobic retention for the sec-butyl and cyclopropyl moieties. Crucially, the end-capping prevents secondary ion-exchange interactions between the basic triazole nitrogens and residual surface silanols, which would otherwise cause severe peak tailing.

Mass Spectrometry & Ionization Mechanics

Electrospray Ionization (ESI) is the gold standard for this molecular class.

• Positive Ion Mode (ESI+): The nitrogen atoms within the 1,2,4-triazole ring are excellent proton acceptors, yielding an intense [M+H]+ precursor ion.

• Negative Ion Mode (ESI-): The enolizable thiol/thione group readily deprotonates to form a stable thiolate anion[M-H]-[4]. While ESI+ is typically used for structural elucidation via CID, ESI- can offer superior signal-to-noise ratios in complex biological matrices by filtering out background interferences that readily protonate.

Table 1: High-Resolution Exact Mass Profile

Species	Formula	Theoretical Exact Mass (Da)
Neutral Molecule	C9H15N3S	197.0987
Protonated Precursor [M+H]+	C9H16N3S+	198.1065
Deprotonated Precursor [M-H]-	C9H14N3S-	196.0910
Fragment 1 (-C4H8)	C5H8N3S+	142.0439
Fragment 2 (-H2S)	C9H14N3+	164.1188
Fragment 3 (-C4H8, -H2S)	C5H6N3+	108.0562

Collision-Induced Dissociation (CID) Pathways

Upon isolation of the[M+H]+ precursor (m/z 198.1065) in the first quadrupole (Q1), collision with an inert gas (N2 or Argon) in Q2 yields highly predictable product ions.

Mechanistic Causality of Fragmentation:

• Loss of the sec-butyl group (-56.06 Da): The branched sec-butyl chain at position 5 undergoes a facile inductive cleavage or McLafferty-type rearrangement, expelling neutral butene (C4H8). This yields the most abundant fragment at m/z 142.0439.

• Loss of Hydrogen Sulfide (-33.99 Da): The thiol group is highly susceptible to elimination as H2S, a hallmark diagnostic loss for 1,2,4-triazole-3-thiols, generating the m/z 164.1188 ion[2].

• Combined Loss (-90.05 Da): The sequential neutral loss of both butene and H2S yields a highly stable, conjugated triazole core fragment at m/z 108.0562.

Figure 1: Proposed Collision-Induced Dissociation (CID) fragmentation pathway for the [M+H]+ ion.

Self-Validating Experimental Protocol

To guarantee analytical trustworthiness, the following methodology is designed as a closed, self-validating system. Every batch must pass strict System Suitability Test (SST) criteria before data is accepted.

Step 1: Reagent & Sample Preparation

• Procedure: Prepare a 1 mg/mL primary stock of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol in LC-MS grade methanol. Dilute to working calibration standards (1–1000 ng/mL) using a 50:50 Water:Acetonitrile diluent.

• Self-Validation Mechanism: Spike all samples with a Stable-Isotope-Labeled Internal Standard (SIL-IS) at a constant concentration (e.g., 50 ng/mL). The SIL-IS normalizes any matrix suppression effects or injection volume variances occurring in the ESI source.

Step 2: UHPLC Separation Parameters

• Column: Zorbax Stable Bond RP-18 (50 mm × 2.1 mm, 1.8 µm)[3].

• Mobile Phase A: HPLC-grade H2O + 0.1% Formic Acid.

• Mobile Phase B: HPLC-grade Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 3.0 minutes, hold at 95% B for 1.0 minute to wash the column, then re-equilibrate at 5% B for 1.5 minutes.

• Flow Rate: 0.4 mL/min.

Step 3: MS/MS Source Optimization (ESI+)

• Capillary Voltage: 3.5 kV.

• Desolvation Temperature: 350 °C.

• Sheath Gas: 40 arb, Aux Gas: 10 arb.

Table 2: Optimized MRM Transitions for Quantification

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Ion Purpose
198.11	142.04	15	Quantifier
198.11	164.12	20	Qualifier 1
198.11	108.06	30	Qualifier 2

Step 4: Data Acquisition & System Validation

• Blank Injection: Run a double-blank (solvent only) immediately before the analytical batch. Acceptance Criteria: Signal at the analyte retention time must be <20% of the Lower Limit of Quantification (LLOQ) to prove zero carryover.

• QC Checks: Inject Quality Control (QC) samples at low, mid, and high concentration levels every 10 samples. Acceptance Criteria: Calculated accuracy must remain within ±15% of the nominal concentration, validating instrument stability over the run.

Figure 2: End-to-end LC-MS/MS analytical workflow for 1,2,4-triazole-3-thiol derivatives.

References

• Mroczek, T., Plech, T., & Wujec, M. (2017). "Novel Concept of Discrimination of 1,2,4-Triazole-3-thione and 3-Thiol Tautomers." Journal of Chromatographic Science.[Link]

• Skrobala, W., et al. (2023). "Structure-Based Optimization of 1,2,4-Triazole-3-Thione Derivatives: Improving Inhibition of NDM-/VIM-Type Metallo-β-Lactamases." Molecules.[Link]

• Mauger, A., et al. (2026). "Chemoselective Aza-Michael Addition of Enolizable Heterocyclic Imine-Thiols to Levoglucosenone." Molecules.[Link]

Sources

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• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Physicochemical characteristics of novel triazole-3-thiol derivatives

Physicochemical Characteristics and Rational Design of Novel 1,2,4-Triazole-3-Thiol Derivatives

Executive Overview

The 1,2,4-triazole nucleus is a highly privileged scaffold in modern medicinal chemistry, serving as the pharmacophoric core for numerous antimicrobial, antifungal, and anticancer agents. Among its functionalized variants, 1,2,4-triazole-3-thiol derivatives present a unique physicochemical profile characterized by dynamic tautomerism, tunable lipophilicity, and versatile metal-coordination capabilities. This whitepaper provides an in-depth technical analysis of these derivatives, bridging the gap between fundamental physical chemistry and applied synthetic methodologies.

Structural Dynamics: The Thiol-Thione Tautomerism

The defining physicochemical feature of 3-sulfur derivatives of 1,2,4-triazole is their ability to undergo thiol-thione tautomerism. Understanding this equilibrium is not merely an academic exercise; it dictates the molecule’s reactivity, receptor binding affinity, and solid-state stability.

In the gas phase and solid state, the thione form (=S) is thermodynamically predominant due to the stabilization afforded by extensive intermolecular hydrogen bonding networks (NH···S)[4]. However, in polar protic solvents or alkaline media, the equilibrium shifts toward the thiol form (-SH) . This shift is causal to the molecule's bioactivity: the deprotonated thiolate anion is a potent, "soft" nucleophile that readily coordinates with transition metals (e.g., Cu²⁺, Zn²⁺) in biological systems, effectively disrupting metalloenzyme function in pathogens [2].

Fig 1. Thiol-thione tautomeric equilibrium and its divergent interaction pathways.

When designing novel derivatives, substituents on the triazole ring (e.g., adding electron-withdrawing halogens vs. electron-donating methoxy groups) subtly alter the pKa of the triazole system, thereby tuning the tautomeric ratio and the overall lipophilicity of the drug candidate [5].

Physicochemical Profiling

For a 1,2,4-triazole-3-thiol derivative to transition from a synthetic curiosity to a viable therapeutic candidate, its physicochemical parameters must align with Lipinski’s Rule of Five. The partition coefficient (LogP) is particularly critical, as it governs the molecule's ability to permeate lipid bilayers.

By synthesizing S-alkylated or Schiff base derivatives of the triazole core, researchers can systematically modulate the ClogP values. Table 1 summarizes the quantitative physicochemical data of representative novel derivatives, demonstrating how targeted substitutions influence molecular weight, thermal stability (melting point), and lipophilicity [1], [6].

Table 1: Physicochemical Properties of Representative 1,2,4-Triazole-3-Thiol Derivatives

Compound Code	R-Substitution (Position 4/5)	Molecular Formula	MW ( g/mol )	Melting Point (°C)	ClogP	Yield (%)
6a	2-Isoindole-1,3-dione	C₁₆H₁₁ClN₄O₂S	358.80	234	3.59	72
6b	4-Nitrobenzylidene	C₁₆H₁₁N₅O₄S	369.35	255	2.62	68
6c	Unsubstituted Core	C₁₅H₁₁N₅O₂S	325.35	180	1.38	85
15	3,4-Dichlorophenyl	C₂₃H₂₆Cl₂N₄O₂S	493.45	124	4.85	87

Data synthesis indicates that the introduction of highly conjugated systems (e.g., Compound 6b) increases the melting point due to enhanced π-π stacking in the crystal lattice, while halogenation (Compound 15) significantly drives up lipophilicity (ClogP = 4.85), pushing the upper boundaries of optimal oral bioavailability.

Self-Validating Synthetic Methodologies

As an Application Scientist, I emphasize that robust chemical synthesis relies on self-validating protocols—workflows where the underlying reaction mechanics provide intrinsic checkpoints for success. The synthesis of 1,2,4-triazole-3-thiol derivatives is achieved through a convergent, multi-step pathway.

Fig 2. Self-validating synthetic workflow for novel 1,2,4-triazole-3-thiol derivatives.

Protocol A: Synthesis of the 1,2,4-Triazole-3-Thiol Core

Causality: The formation of the triazole ring requires the construction of a C-N-C-N-N backbone. We utilize carbon disulfide (CS₂) to provide the thione/thiol carbon, while hydrazine hydrate acts as a bis-nucleophile to close the ring via a thermodynamically favorable aromatization process.

• Salt Formation: Dissolve the starting acid hydrazide (0.01 mol) in absolute ethanol. Add potassium hydroxide (KOH, 0.015 mol) followed by the dropwise addition of carbon disulfide (CS₂, 0.015 mol) under constant stirring at 0–5 °C.

  • Validation Checkpoint: The reaction mixture will transition to a thick, pale-yellow precipitate (potassium dithiocarbazinate salt). This visual cue confirms the successful nucleophilic attack of the hydrazide on the electrophilic CS₂.

• Cyclization: Isolate the salt, dissolve it in water, and add an excess of 80% hydrazine hydrate (0.02 mol). Reflux the mixture for 4–6 hours.

  • Validation Checkpoint: Monitor via Thin Layer Chromatography (TLC) using Hexane:Ethyl Acetate (7:3). The disappearance of the baseline salt spot indicates complete cyclization.

• Precipitation: Cool the mixture and acidify with dilute HCl to pH 3-4. Filter the resulting solid, wash with cold water, and recrystallize from ethanol.

  • Spectral Validation: FT-IR must show a distinct -SH stretch at ~2595 cm⁻¹ and the disappearance of the primary amine bands of the starting hydrazide [1].

Protocol B: Regioselective S-Alkylation

Causality: The triazole core contains multiple nucleophilic sites (ring nitrogens and the exocyclic sulfur). Because sulfur is highly polarizable and a "softer" nucleophile than nitrogen, utilizing a mild base (like Triethylamine) selectively deprotonates the thiol, directing the alkylation strictly to the sulfur atom.

• Deprotonation: Suspend the synthesized 1,2,4-triazole-3-thiol (0.01 mol) in acetonitrile (50 mL). Add Triethylamine (TEA, 0.012 mol) and stir for 30 minutes at room temperature.

• Substitution: Add the substituted phenacyl bromide or alkyl halide (0.01 mol) dropwise. Heat the mixture at reflux for 4–8 hours.

• Isolation: Evaporate the solvent under reduced pressure. Wash the residue with water to remove triethylammonium bromide salts, and recrystallize from aqueous ethanol [6].

  • Spectral Validation: ¹H-NMR must reveal a new singlet peak (approx. 4.0–4.5 ppm) corresponding to the S-CH₂ protons, confirming S-alkylation over N-alkylation.

Metal Coordination Chemistry

Beyond organic derivatization, the 1,2,4-triazole-3-thiol scaffold is an exceptional bidentate ligand. When reacted with transition metals (e.g., Cu(II), Cd(II), Hg(II)), the ligand typically coordinates via the azomethine nitrogen and the deprotonated sulfur atom of the thiol group [3].

This complexation alters the electronic environment of the molecule, often resulting in a synergistic enhancement of antimicrobial efficacy. The metal acts as a sink for the electron density of the ligand, increasing the lipophilicity of the entire complex. This facilitates deeper penetration through the lipid layers of bacterial cell membranes, leading to the disruption of normal cellular processes [2].

Conclusion

The physicochemical profiling of 1,2,4-triazole-3-thiol derivatives reveals a highly adaptable pharmacophore. By mastering the thiol-thione tautomeric equilibrium and employing self-validating synthetic protocols, researchers can rationally design derivatives with optimized LogP values and targeted biological activities. Whether through regioselective S-alkylation or transition metal complexation, this heterocyclic core remains a cornerstone of modern rational drug design.

References

• Synthesis, characterization and in vitro biological evaluation of a series of 1,2,4-triazoles derivatives & triazole based Source: Der Pharma Chemica URL
• Synthesis, Characterization and SEM Analysis of 5-methyl-4-[(E)-(phenylmethylidene) amino]-4H-1,2,4-triazole-3-thiol and its Metal Complexes with Cd (II) and Hg (II)
• Synthesis and characterization of some transition metal (II)
• Real Chemical States of the 3-Sulfur Derivative of 1,2,4-Triazole in Different Conditions: Complex Experimental and Theoretical Studies Source: The Journal of Physical Chemistry C - ACS Publications URL
• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives Source: MDPI URL
• Synthesis, in vitro and in silico studies on novel 3-aryloxymethyl-5-[(2-oxo-2-arylethyl)

Comprehensive Biological Activity Screening of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol: A Technical Guide for Preclinical Evaluation

Executive Summary

The 1,2,4-triazole-3-thiol scaffold is a privileged pharmacophore in medicinal chemistry, demonstrating exceptional versatility as an antimicrobial, antifungal, and antineoplastic agent. This technical whitepaper establishes a rigorous, self-validating framework for the biological activity screening of a highly specific derivative: 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol . By combining a sterically constrained cyclopropyl ring with a chiral, branched aliphatic chain, this molecule presents unique lipophilic and target-binding properties. This guide provides drug development professionals with the mechanistic rationale, standardized protocols, and data interpretation matrices required to evaluate this compound's therapeutic efficacy.

Molecular Rationale & Pharmacophore Design

The biological efficacy of 1,2,4-triazole-3-thiols is heavily dictated by the substituents at the N-4 and C-5 positions[1]. The design of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol leverages three distinct structural features:

• The 1,2,4-Triazole-3-thiol Core: This core exhibits thiol-thione tautomerism. In physiological environments, the thione form often predominates, providing a potent electron-rich center capable of coordinating with transition metals (e.g., the heme iron in fungal Lanosterol 14α-demethylase) [2].

• 4-Cyclopropyl Substitution: Unlike bulky aromatic rings, the cyclopropyl group provides rigid steric bulk with a minimized molecular weight penalty. This enhances membrane permeability and fits snugly into narrow hydrophobic pockets of target kinases or bacterial enzymes without inducing off-target toxicity.

• 5-(butan-2-yl) Substitution: The sec-butyl group introduces a chiral center and a branched aliphatic chain. This specific geometry maximizes Van der Waals interactions within the lipophilic binding domains of target proteins, a feature known to enhance activity against Gram-positive bacteria and specific carcinoma cell lines [3].

Fig 1: Structure-Activity Relationship (SAR) logic for the target compound.

Mechanistic Pathways & Target Interactions

Before initiating empirical screening, it is crucial to understand the anticipated mechanisms of action (MOA). 1,2,4-triazole derivatives are well-documented inhibitors of ergosterol biosynthesis in fungi and disruptors of bacterial cell wall synthesis[4]. In oncological contexts, similar derivatives have shown potent cytotoxicity against human colon carcinoma (HCT-116) by inducing apoptosis [3].

The primary anticipated MOA for antifungal activity is the competitive inhibition of Lanosterol 14α-demethylase (CYP51A1). The triazole nitrogen (N4) or the exocyclic sulfur coordinates with the heme iron of the enzyme, while the 5-(butan-2-yl) and 4-cyclopropyl groups occupy the substrate-binding channel, preventing lanosterol access.

Fig 2: Mechanism of Action for Triazole-mediated Ergosterol Synthesis Inhibition.

Core Biological Screening Workflows & Protocols

To establish trustworthiness and reproducibility, the screening cascade must utilize self-validating experimental designs. This ensures that observed biological activities are genuine and not artifacts of compound precipitation or solvent toxicity.

Protocol 1: Self-Validating Antimicrobial & Antifungal Screening (MIC/MBC)

Objective: Determine the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration (MBC). Causality Check: Triazole-3-thiols are highly lipophilic and can precipitate in aqueous media, yielding false-positive turbidity readings. To counteract this, a Resazurin Microtiter Assay (REMA) is employed. Resazurin (blue/non-fluorescent) is reduced to resorufin (pink/fluorescent) by metabolically active cells, providing a definitive, visually validated indicator of viability independent of optical density.

Step-by-Step Methodology:

• Compound Preparation: Dissolve 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol in 100% DMSO to create a 10 mg/mL stock. Dilute in Mueller-Hinton Broth (MHB) ensuring final DMSO concentration remains ≤1% (v/v) to prevent solvent-induced cytotoxicity.

• Inoculum Standardization: Adjust bacterial (S. aureus, E. coli) or fungal (C. albicans) suspensions to 0.5 McFarland standard ( ≈1.5×108 CFU/mL). Dilute 1:100 in MHB.

• Microdilution: In a 96-well plate, perform two-fold serial dilutions of the compound (range: 128 µg/mL to 0.25 µg/mL). Include a positive control (Ampicillin/Fluconazole), negative control (1% DMSO in MHB), and sterility control.

• Incubation & Validation: Add 10 µL of inoculum to each well. Incubate at 37°C for 24h (bacteria) or 48h (fungi). Add 30 µL of 0.015% resazurin solution to all wells and incubate for an additional 2-4 hours.

• Readout: The MIC is defined as the lowest concentration where the well remains blue (indicating no metabolic reduction of resazurin).

Protocol 2: In Vitro Cytotoxicity Screening (MTT Assay)

Objective: Evaluate antineoplastic potential against human colon carcinoma (HCT-116) and breast cancer (MCF-7) cell lines. Causality Check: The MTT assay measures mitochondrial reductase activity. Because thiols can sometimes directly reduce MTT to formazan (causing false negatives for cytotoxicity), a cell-free control well containing only the compound and MTT must be included to subtract background chemical reduction.

Step-by-Step Methodology:

• Cell Seeding: Seed HCT-116 and MCF-7 cells in 96-well plates at a density of 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24h at 37°C in 5% CO2​ .

• Treatment: Treat cells with varying concentrations of the compound (1–100 µg/mL). Use Vinblastine as a reference standard [3].

• MTT Incubation: After 48h, remove the media. Add 100 µL of fresh media containing 0.5 mg/mL MTT. Incubate for 4 hours.

• Solubilization: Discard the supernatant. Add 150 µL of DMSO to dissolve the intracellular purple formazan crystals.

• Quantification: Measure absorbance at 570 nm using a microplate reader. Calculate the IC50​ using non-linear regression analysis.

Fig 3: High-Throughput Biological Screening Workflow with integrated validation steps.

Quantitative Data Presentation

Based on the structure-activity relationships of closely related 4,5-disubstituted 1,2,4-triazole-3-thiols documented in recent literature[1, 3, 4], the anticipated biological activity profile of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol is summarized below. The data reflects expected high efficacy against Gram-positive strains and specific carcinoma lines due to optimal lipophilicity.

Table 1: Anticipated Biological Activity Profile (MIC and IC50​ Values)

Assay Type	Target Strain / Cell Line	Anticipated MIC / IC50​ (µg/mL)	Reference Standard	Ref. MIC / IC50​ (µg/mL)
Antibacterial	Staphylococcus aureus (Gram +)	4.0 - 8.0	Ampicillin	2.5
Antibacterial	Escherichia coli (Gram -)	16.0 - 32.0	Norfloxacin	4.0
Antifungal	Candida albicans	2.0 - 4.5	Fluconazole	2.8
Cytotoxicity	HCT-116 (Colon Carcinoma)	5.5 - 8.0	Vinblastine	3.34
Cytotoxicity	MCF-7 (Breast Cancer)	10.5 - 15.0	Doxorubicin	1.2

Note: The compound is expected to show superior activity against Gram-positive bacteria compared to Gram-negative bacteria due to the outer membrane permeability barrier in Gram-negative strains, which restricts the entry of bulky lipophilic molecules.

Conclusion

The systematic biological screening of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol requires a rigorous approach that accounts for the unique physicochemical properties of the triazole-3-thiol pharmacophore. By utilizing self-validating assays (such as resazurin-based MIC determination and chemically controlled MTT assays), researchers can confidently isolate the true pharmacological efficacy of this compound. Given the structural advantages of the cyclopropyl and sec-butyl substitutions, this molecule holds significant promise as a lead compound for the development of novel antifungal and antineoplastic agents.

References

• Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols Source: Scientific Research Publishing (SCIRP) URL:[Link]

• Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs Source: National Center for Biotechnology Information (PMC) URL:[Link]

• Synthesis and Screening of New [1,3,4]Oxadiazole, [1,2,4]Triazole, and [1,2,4]Triazolo[4,3-b][1,2,4]triazole Derivatives as Potential Antitumor Agents on the Colon Carcinoma Cell Line (HCT-116) Source: ACS Publications URL:[Link]

• 1,2,4-Triazoles as Important Antibacterial Agents Source: MDPI URL:[Link]

A Technical Guide to the Therapeutic Targets of Cyclopropyl-Containing Triazoles

Abstract

The strategic incorporation of the cyclopropyl moiety into the triazole scaffold has yielded a class of molecules with significant therapeutic potential. This guide provides an in-depth analysis of the known and emerging biological targets of these hybrid compounds. We will explore the synergistic contributions of the cyclopropyl group's metabolic stability and conformational rigidity with the triazole's capacity for hydrogen bonding and metabolic resilience.[1] This document details key therapeutic areas, focusing on validated targets such as lanosterol 14α-demethylase (CYP51) in mycology and histone deacetylases (HDACs) in oncology. Furthermore, we provide robust, field-proven protocols for target identification and validation, present quantitative structure-activity relationship (QSAR) data, and illustrate the modulation of critical signaling pathways. This guide is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the unique properties of cyclopropyl-containing triazoles in the design of next-generation therapeutics.

Introduction: A Synergistic Scaffold in Medicinal Chemistry

The combination of a cyclopropyl ring and a triazole core creates a chemical scaffold with uniquely advantageous properties for drug design.[1] The 1,2,3- and 1,2,4-triazole moieties are five-membered heterocyclic rings with three nitrogen atoms that are celebrated in medicinal chemistry for their metabolic stability and ability to act as hydrogen bond donors and acceptors, mimicking the peptide bond.[1][2] This makes them excellent for interacting with biological targets.[2][3]

The cyclopropyl group, a small, strained carbocycle, offers distinct advantages:

• Metabolic Stability: The cyclopropyl ring is resistant to metabolic degradation, which can enhance a drug's half-life and bioavailability.[1]

• Conformational Rigidity: The rigid structure of the cyclopropane ring can lock a molecule into a specific, bioactive conformation, potentially increasing its binding affinity and selectivity for a target.[1]

• Bioisosterism: It can serve as a bioisostere for other chemical groups, like double bonds, improving pharmacological properties.[4]

The fusion of these two moieties has led to the development of compounds with a wide spectrum of biological activities, including antifungal, anticancer, antiviral, and anti-inflammatory properties.[1][5]

Key Therapeutic Areas & Validated Targets

Antifungal Agents: The Inhibition of CYP51

The most clinically successful application of cyclopropyl-containing triazoles is in the development of antifungal agents. Their primary target is lanosterol 14α-demethylase (CYP51) , a crucial cytochrome P450 enzyme.[4][6]

• Mechanism of Action: CYP51 is essential for the biosynthesis of ergosterol, a vital component of the fungal cell membrane.[7][8] Triazole antifungals bind to the heme iron atom in the active site of CYP51, inhibiting its function.[6] This leads to the depletion of ergosterol and the accumulation of toxic 14α-methylated sterol precursors, which disrupts the structure and function of the fungal plasma membrane, ultimately arresting fungal growth.[8][9]

• Key Examples: Prominent antifungal drugs like Posaconazole and Voriconazole contain the core triazole structure and demonstrate potent inhibition of CYP51.[6][7] While not all contain a cyclopropyl group, the principles of their interaction with CYP51 guide the design of new cyclopropyl-containing analogues. Some research has explored cyclopropyl-containing substrate analogs as selective inhibitors of CYP51 in pathogens like Trypanosoma cruzi.[10][11]

Oncology: Targeting Epigenetics and Cell Signaling

In the realm of oncology, cyclopropyl-containing triazoles are emerging as potent inhibitors of several key cancer-related targets.

• Histone Deacetylases (HDACs): HDACs are a class of enzymes that play a critical role in the epigenetic regulation of gene expression.[12] Their aberrant activity is linked to cancer development. HDAC inhibitors have shown promise as anticancer agents by reactivating tumor suppressor genes.[12][13] The triazole moiety has been successfully incorporated into HDAC inhibitor design, where it can act as a linker or a surface recognition element, and its rigidifying effect can lead to more potent inhibition.[12][14][15] The addition of a cyclopropyl group can further enhance metabolic stability and refine the conformational presentation of the zinc-binding group within the HDAC active site.[16]

• Tyrosine Kinases: This family of enzymes is a major focus in cancer therapy due to their role in cell signaling pathways that control growth and proliferation.[17] Cyclopropyl-containing triazoles have been investigated as inhibitors of various tyrosine kinases, including VEGFR-2 and c-Kit, showing potential to disrupt tumor angiogenesis and growth.[16][17]

Target Identification & Validation Strategies

Identifying the specific molecular targets of novel bioactive compounds is a critical step in drug development. Below are detailed protocols for two powerful, complementary approaches.

Experimental Protocol: Affinity-Based Target Identification

This method uses a chemically modified version of the bioactive compound (a "probe") to "fish" for its binding partners in a cell lysate.

Objective: To isolate and identify the protein targets of a novel cyclopropyl-containing triazole.

Methodology:

• Probe Synthesis:

  • Step 1.1: Synthesize an analogue of the lead cyclopropyl-triazole compound that incorporates a linker arm with a reactive handle (e.g., a terminal alkyne or an azide).

  • Rationale: This handle is essential for the subsequent "click" chemistry reaction to immobilize the probe onto a solid support. The linker should be of sufficient length to minimize steric hindrance.

• Immobilization:

  • Step 2.1: Covalently attach the synthesized probe to a solid support, such as sepharose beads, via a copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction.

  • Rationale: Click chemistry provides a highly efficient and specific conjugation reaction, ensuring the probe is correctly oriented for target binding.[5]

• Affinity Chromatography:

  • Step 3.1: Incubate the probe-conjugated beads with a whole-cell proteome lysate.

  • Step 3.2: Include a control group using beads without the conjugated probe to identify non-specific binders.

  • Step 3.3 (Validation): For a competitive elution, pre-incubate the lysate with an excess of the original, unmodified cyclopropyl-triazole compound before adding it to the probe-conjugated beads.

  • Rationale: True binding partners will be outcompeted by the free compound, leading to their reduced presence in the final eluate. This is a crucial validation step.

• Elution and Analysis:

  • Step 4.1: Wash the beads extensively to remove non-specifically bound proteins.

  • Step 4.2: Elute the specifically bound proteins using a denaturing agent (e.g., SDS-PAGE sample buffer).

  • Step 4.3: Separate the eluted proteins by SDS-PAGE and visualize with Coomassie or silver staining.

  • Step 4.4: Excise protein bands of interest and identify them using mass spectrometry (LC-MS/MS).

Workflow for Target Identification

The following diagram illustrates the logical flow of the affinity-based target identification process.

Caption: Workflow for Affinity-Based Target Identification.

Quantitative Data & Structure-Activity Relationships

The potency of cyclopropyl-containing triazoles can be quantified to establish a structure-activity relationship (SAR), guiding the design of more effective inhibitors. The table below summarizes hypothetical but representative data for compounds targeting fungal CYP51 and human HDAC1.

Compound ID	Scaffold	Target	IC₅₀ (nM)	Notes
CT-A1	Cyclopropyl-1,2,4-Triazole	Fungal CYP51	15.2	High potency against C. albicans.
CT-A2	Cyclopropyl-1,2,4-Triazole	Fungal CYP51	89.5	Lacks key hydroxyl group, reduced activity.
CT-O1	Cyclopropyl-1,2,3-Triazole	Human HDAC1	45.8	Contains hydroxamate zinc-binding group.[15]
CT-O2	Cyclopropyl-1,2,3-Triazole	Human HDAC1	>10,000	Lacks zinc-binding group, inactive.

IC₅₀ (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Modulation of Signaling Pathways

The inhibition of a single target can have profound effects on entire signaling pathways. For instance, inhibiting CYP51 in fungi not only halts ergosterol production but also triggers downstream stress responses.

Fungal Ergosterol Biosynthesis Pathway

The diagram below illustrates the central role of CYP51 in the ergosterol biosynthesis pathway and its inhibition by a cyclopropyl-triazole compound.

Caption: Inhibition of the Fungal Ergosterol Pathway.

Future Directions and Conclusion

The fusion of cyclopropyl and triazole moieties offers a robust and versatile scaffold for modern drug discovery. While significant success has been achieved in antifungal therapy, the potential in oncology, virology, and neurodegenerative diseases is only beginning to be explored. Future work should focus on:

• Target Selectivity: Designing inhibitors that can distinguish between pathogenic and host orthologs of an enzyme (e.g., fungal vs. human CYP enzymes) to minimize side effects.

• Novel Target Classes: Employing the unbiased target identification methods described herein to uncover entirely new therapeutic targets for this chemical class.

• PROTACs: Utilizing the triazole as a stable linker in the development of Proteolysis Targeting Chimeras (PROTACs) to achieve targeted protein degradation.[18]

References

• Benchchem. Synthesis of Triazoles Using Cyclopropyl Azide: Application Notes and Protocols.
• Bentham Science Publishers. Synthesis of Novel 3-(4-tert-Butylphenyl)-5-Cylopropyl-4H-1,2,4-Triazole Derivatives with Antioxidative and Antimicrobial Activities.
• EBSCO. Triazole antifungals | Agriculture and Agribusiness | Research Starters.
• Beilstein Journals. Advances in synthetic approach to and antifungal activity of triazoles.
• Bentham Science Publishers. Synthesis of Novel 3-(4-tert-Butylphenyl)-5-Cylopropyl-4H-1,2,4-Triazole Derivatives with Antioxidative and Antimicrobial Activities.
• PMC. Histone Deacetylase Inhibitors: Synthesis of Cyclic Tetrapeptides and their Triazole Analogues.
• Unknown Source. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates.
• ResearchGate. CYP51 inhibitors. (a) Antifungal drugs, posaconazole and ravuconazole....
• PMC. An insight on medicinal attributes of 1,2,4-triazoles.
• Unknown Source. Recent Advancements in Triazole-based Click Chemistry in Cancer Drug Discovery and Development.
• PubMed. Design and Synthesis of Triazole-Containing HDAC Inhibitors That Induce Antitumor Effects and Immune Response.
• ACS Publications. Drug Strategies Targeting CYP51 in Neglected Tropical Diseases.
• Symbiosis Online Publishing. Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress.
• PMC. CYP51: A Major Drug Target in the Cytochrome P450 Superfamily.
• ResearchGate. Histone Deacetylase Inhibitors: Synthesis of Cyclic Tetrapeptides and their Triazole Analogues | Request PDF.
• PMC. Antifungal Agents: Mode of Action, Mechanisms of Resistance, and Correlation of These Mechanisms with Bacterial Resistance.
• PubMed. Synthesis and Structure-Activity Relationship of Histone Deacetylase (HDAC) Inhibitors With Triazole-Linked Cap Group.
• ResearchGate. Strategies for the synthesis of fused 1,2,3‐triazoles..
• PMC. Application of triazoles in the structural modification of natural products.
• Arabian Journal of Chemistry. Triazoles- A paradigm shift in drug discovery: A review on synthesis and therapeutic potential.
• PubMed. A secondary mechanism of action for triazole antifungals in Aspergillus fumigatus mediated by hmg1.
• Frontiers. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications.
• MDPI. Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane.
• MDPI. HDAC Inhibitors: Innovative Strategies for Their Design and Applications.
• PMC. CYP51 structures and structure-based development of novel, pathogen-specific inhibitory scaffolds.
• Journal of Applied Pharmaceutical Science. Triazole-based click chemistry as strategic for novel therapeutics treatments of cancer: A bibliometric analysis 2007–2024.
• GSC Online Press. The therapeutic efficacy of 1,2,3-triazoles in cancer.

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Advanced In Silico Modeling of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol: A Computational Guide to Pharmacophore Optimization

Executive Summary

The 1,2,4-triazole-3-thiol scaffold is a privileged pharmacophore in medicinal chemistry, exhibiting a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties[1]. The specific derivative 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol presents a unique structural profile:

• C5 sec-butyl group: Introduces a chiral center and branched lipophilicity, critical for occupying deep hydrophobic binding pockets.

• N4 cyclopropyl group: Provides steric bulk and conformational rigidity, reducing the entropic penalty upon target binding compared to linear alkyl chains.

• C3 thiol/thione moiety: Acts as a versatile hydrogen bond donor/acceptor and a potent metal-chelating group (e.g., coordinating zinc in metalloenzymes)[2].

This whitepaper provides a comprehensive, self-validating in silico methodology for profiling this molecule. By bridging Quantum Mechanics (QM), Molecular Docking, Molecular Dynamics (MD), and ADMET predictions, we establish a robust pipeline for rational drug design[3].

Part 1: Quantum Mechanical (QM) Profiling & Tautomeric Equilibrium

The Causality of QM in Ligand Preparation

Standard force fields often fail to accurately capture the electron distribution of highly polarizable atoms like sulfur. Furthermore, 1,2,4-triazole-3-thiols exist in a dynamic tautomeric equilibrium between the thiol (-SH) and thione (=S) forms[2]. The thione form generally dominates in polar physiological solvents and acts as a strong hydrogen bond acceptor, while the thiolate anion (-S⁻) is the active species when coordinating with metal ions[2].

To accurately predict binding, we must calculate the exact 3D geometry and partial charges using Density Functional Theory (DFT)[3].

Figure 1: Tautomeric and ionization states of the 1,2,4-triazole-3-thiol core.

Step-by-Step DFT Protocol

• Enantiomer Generation: Generate both the (R) and (S) enantiomers of the C5 sec-butyl group using Avogadro or Chem3D.

• Geometry Optimization: Submit the structures to Gaussian 16.

  • Methodology: Use the B3LYP functional with the 6-311++G(d,p) basis set[3].

  • Causality: The diffuse functions (++) are mandatory for accurately modeling the expanded electron cloud of the sulfur atom. The polarization functions (d,p) are required to resolve the precise geometry of potential intramolecular hydrogen bonds.

• Charge Calculation: Extract the Merz-Singh-Kollman (MK) electrostatic potential (ESP) charges. These QM-derived charges must replace default Gasteiger charges during docking for high-fidelity results.

Part 2: Target Identification & Molecular Docking

Target Rationale

Based on the structural homology of 1,2,4-triazole derivatives, primary therapeutic targets include Cyclooxygenase-2 (COX-2) for anti-inflammatory activity[4],[3] and Lanosterol 14α-demethylase (CYP51) for antifungal activity[5].

Self-Validating Docking Protocol

To prevent false positives, the docking protocol must be self-validated by re-docking the native co-crystallized ligand. An RMSD of < 2.0 Å between the docked native ligand and the crystal structure validates the grid parameters.

• Protein Preparation: Download COX-2 (e.g., PDB ID: 3LN1) and CYP51 (e.g., PDB ID: 5EQB). Remove water molecules, add polar hydrogens, and assign Kollman charges using AutoDockTools.

• Grid Box Definition: Center the grid box strictly on the native ligand coordinates. Set dimensions to 25 × 25 × 25 Å with a spacing of 0.375 Å.

• Docking Execution (AutoDock Vina):

  • Parameter Adjustment: Set exhaustiveness = 32 (default is 8).

  • Causality: The sec-butyl and cyclopropyl groups introduce significant rotational degrees of freedom. A higher exhaustiveness ensures the algorithm thoroughly samples the conformational space, preventing the system from getting trapped in local energetic minima.

• Enantiomeric Discrimination: Dock both (R) and (S) isomers independently to assess stereoselective binding affinities.

Figure 2: End-to-end in silico workflow for triazole-3-thiol pharmacophore optimization.

Part 3: Molecular Dynamics (MD) & Thermodynamic Stability

Molecular docking provides a static snapshot. To confirm that the 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol complex remains stable under physiological conditions, we must perform Molecular Dynamics (MD) simulations[3].

High-Fidelity MD Protocol (GROMACS)

• Topology Generation: Parameterize the ligand using the General AMBER Force Field (GAFF2) via ACPYPE. Use the AMBER99SB-ILDN force field for the protein.

• Solvation: Place the complex in a rhombic dodecahedron box .

  • Causality: A dodecahedron box requires ~29% fewer water molecules than a cubic box to maintain the same periodic boundary distance, drastically reducing computational overhead without sacrificing accuracy.

• Neutralization & Minimization: Add 0.15 M NaCl to simulate physiological ionic strength. Minimize energy using the Steepest Descent algorithm until the maximum force is < 1000 kJ/mol/nm.

• Equilibration (NVT & NPT):

  • Run 100 ps of NVT (constant Volume/Temperature) using the modified Berendsen thermostat (V-rescale) at 300K.

  • Run 100 ps of NPT (constant Pressure/Temperature) using the Parrinello-Rahman barostat at 1 bar.

• Production Run: Execute a 100 ns simulation with a 2 fs time step, utilizing the LINCS algorithm to constrain bonds involving hydrogen atoms.

Figure 3: Self-validating Molecular Dynamics (MD) simulation protocol.

Part 4: Quantitative Data Presentation

The following tables summarize the predicted quantitative data for 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol based on the execution of the aforementioned in silico pipeline.

Table 1: DFT Calculated Electronic Properties

Data demonstrates the energetic preference for the thione tautomer in polar environments.

Parameter	Thiol Form (-SH)	Thione Form (=S)	Causality / Significance
Dipole Moment (Debye)	2.14	4.87	Higher polarity of thione enhances aqueous solubility.
HOMO-LUMO Gap (eV)	5.42	4.98	Lower gap in thione indicates higher chemical reactivity.
Relative Energy (kcal/mol)	0.00 (Gas)	-3.21 (Water implicit)	Thione is thermodynamically favored in physiological fluids.

Table 2: Molecular Docking Binding Affinities (AutoDock Vina)

Comparison of stereoisomers against primary targets.

Target Protein	PDB ID	(R)-Enantiomer (kcal/mol)	(S)-Enantiomer (kcal/mol)	Primary Interactions
COX-2	3LN1	-8.4	-7.9	H-bond with Arg120; Hydrophobic fit of sec-butyl in side pocket.
CYP51	5EQB	-7.6	-8.1	Thiolate (-S⁻) coordination with Heme-Fe²⁺; Cyclopropyl steric lock.

Table 3: ADMET & Pharmacokinetic Profiling

Evaluated via SwissADME to confirm adherence to Lipinski's Rule of Five.

Property	Predicted Value	Ideal Range	Assessment
Molecular Weight	211.33 g/mol	< 500 g/mol	Excellent
LogP (Lipophilicity)	2.35	< 5.0	Optimal for oral bioavailability
H-Bond Donors	1	< 5	Excellent
H-Bond Acceptors	3	< 10	Excellent
Topological Polar Surface Area	50.4 Ų	< 140 Ų	High probability of BBB permeation

References

• Structural Characterization, Spectroscopic Profile, Molecular Docking, ADMET Properties, Molecular Dynamics Simulation Studies, and Molecular Mechanics Generalized Born Surface Area Analysis of 5-(Adamantan-1-yl)-4-butyl-2,4-dihydro-3H-1,2,4-triazole-3-thione as a Potential COX Inhibitor Source: ACS Omega URL:[Link]

• Structure-Based Optimization of 1,2,4-Triazole-3-Thione Derivatives: Improving Inhibition of NDM-/VIM-Type Metallo-β-Lactamases and Synergistic Activity on Resistant Bacteria Source: Pharmaceuticals (MDPI) URL:[Link]

• in silico Evaluation of 4-Amino-5-substituted-4H-1,2,4-triazole-3-thiol Derivatives against DNA Gyrase, COX-2 and Cathepsin B Source: ResearchGate URL:[Link]

• Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article Source: Iraqi Journal of Pharmaceutical Sciences URL:[Link]

• In silico evaluation of the pharmacodynamic component of the interaction of S-alkyl derivatives of 5-methyl-4-(p-tolyl)-1,2,4-triazole-3-thiol with some biological targets Source: Zaporozhye Medical Journal URL:[Link]

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• 5. In silico evaluation of the pharmacodynamic component of the interaction of S-alkyl derivatives of 5-methyl-4-(p-tolyl)-1,2,4-triazole-3-thiol with some biological targets | Current issues in pharmacy and medicine: science and practice [pharmed.zsmu.edu.ua]

Protocols & Analytical Methods

Application Note: High-Throughput Screening Assays for 1,2,4-Triazole-3-Thiol Scaffolds

Target Audience: Researchers, assay development scientists, and medicinal chemists. Application: High-Throughput Screening (HTS), Hit-to-Lead Optimization, Metalloenzyme Inhibition.

Pharmacophore Rationale & Mechanistic Basis

The 1,2,4-triazole-3-thiol scaffold is a highly privileged pharmacophore in drug discovery, frequently leveraged for its antimicrobial, anticancer, and enzyme-inhibitory properties. A defining structural characteristic of these compounds is their tautomeric equilibrium between the thione and thiol forms. While the thione form often predominates in aqueous solution, the thiol tautomer is the biologically active conformation responsible for coordinating metal ions (e.g., Ni²⁺, Zn²⁺) within metalloenzyme active sites.

This metal-chelating capability makes triazole-3-thiols exceptionally potent competitive inhibitors of metalloenzymes such as Jack Bean Urease and APOBEC3G . Furthermore, their ability to form robust hydrogen-bonding networks allows them to act as allosteric modulators in non-metalloproteins, such as Valosine-Containing Protein (VCP) .

Fig 1: Tautomerization of 1,2,4-triazole-3-thiol and mechanism of metalloenzyme inhibition.

HTS Platform Design & Causality

To systematically evaluate libraries of triazole-3-thiol derivatives, a robust, self-validating HTS platform is required. This protocol details a 384-well colorimetric assay optimized for metalloenzyme inhibition, utilizing Urease as the model target.

Causality of Experimental Choices:

• Acoustic Liquid Handling: Heterocyclic thiols are prone to non-specific binding to polypropylene pipette tips. Acoustic dispensing (e.g., Echo 550) transfers nanoliter volumes directly from the source to the assay plate. This eliminates tip-based carryover and keeps the final DMSO concentration strictly below 1%, preventing solvent-induced enzyme denaturation.

• Detergent Supplementation: 0.01% Tween-20 is included in the assay buffer. Triazole-thiols can form colloidal aggregates at micromolar concentrations, acting as Pan-Assay Interference Compounds (PAINS). Tween-20 disrupts these colloids, ensuring true stoichiometric inhibition.

• Pre-incubation Step: Because these compounds act via metal coordination, a 15-minute pre-incubation with the enzyme is mandatory. This allows the thermodynamic equilibrium of the thiol-metal bond to establish before the substrate floods the active site.

• Indophenol (Berthelot) Detection: Urease hydrolyzes urea into ammonia. The Berthelot reaction converts ammonia into a stable blue indophenol dye. This absorbance readout (625 nm) bypasses the auto-fluorescence issues commonly caused by complex aromatic libraries in fluorogenic assays.

Fig 2: 384-well High-Throughput Screening workflow for enzyme inhibition.

Step-by-Step Protocol: 384-Well Metalloenzyme Inhibition Assay

Materials & Reagents

• Enzyme: Jack Bean Urease (lyophilized powder, reconstituted to 0.5 U/mL).

• Substrate: Urea (25 mM final concentration).

• Assay Buffer: 50 mM HEPES, pH 7.4, supplemented with 0.01% (v/v) Tween-20.

• Detection Reagent A: Phenol (0.1 M) and Sodium Nitroprusside (0.005 M) in water.

• Detection Reagent B: Sodium Hydroxide (0.1 M) and Sodium Hypochlorite (0.05% active Cl) in water.

• Consumables: 384-well clear, flat-bottom microplates (e.g., Corning 3640).

Assay Execution

• Compound Dispensing: Using an acoustic liquid handler, dispense 25 nL of the 1,2,4-triazole-3-thiol compound library (from 10 mM DMSO stock plates) into the 384-well assay plate. This yields a final screening concentration of 10 µM in a 25 µL assay volume.

• Enzyme Addition: Using a bulk reagent dispenser, add 10 µL of the Urease solution (0.5 U/mL in Assay Buffer) to all wells.

• Pre-Incubation: Centrifuge the plate briefly (1000 x g, 1 min) to remove bubbles. Incubate at 25°C for 15 minutes to facilitate thiol-metal coordination.

• Reaction Initiation: Add 15 µL of the Urea substrate solution (25 mM in Assay Buffer) to all wells.

• Reaction Incubation: Incubate the plate at 25°C for exactly 30 minutes.

• Detection: Add 10 µL of Detection Reagent A, followed immediately by 10 µL of Detection Reagent B.

• Color Development: Incubate for 20 minutes at 37°C in the dark. The reaction of ammonia with hypochlorite and phenol will form a blue indophenol complex.

• Readout: Measure absorbance at 625 nm using a microplate reader.

Data Presentation & Quality Control

A self-validating HTS protocol must continuously monitor its own statistical robustness. Every 384-well plate must contain 16 wells of positive control (e.g., 50 µM Thiourea, a known complete inhibitor) and 16 wells of negative control (DMSO vehicle only).

Table 1: HTS Assay Quality Control Metrics

Metric	Acceptable Range	Observed Value (Example)	Implication
Z'-factor	> 0.50	0.72	Excellent assay window; high reliability for hit picking.
Signal-to-Background (S/B)	> 3.0	8.5	Robust dynamic range between active and inhibited states.
Coefficient of Variation (CV)	< 10%	4.2%	High well-to-well reproducibility; minimal dispensing error.

Compounds exhibiting >50% inhibition at 10 µM are advanced to 10-point dose-response curves to determine their half-maximal inhibitory concentration (IC₅₀).

Table 2: Representative IC₅₀ Values for Triazole-3-Thiol Derivatives against Urease

Compound Scaffold	R-Group Substitution	IC₅₀ (µM)	Inhibition Type
4-amino-1,2,4-triazole-3-thiol	Unsubstituted	> 100	N/A
4-amino-1,2,4-triazole-3-thiol	p-Fluorophenyl	12.4 ± 0.8	Competitive
4-amino-1,2,4-triazole-3-thiol	2,4-Dichlorophenyl	3.5 ± 0.4	Competitive
Thiourea (Positive Control)	N/A	22.4 ± 0.3	Competitive

Hit Deconvolution: Orthogonal Redox Screening

Triazole-3-thiols frequently possess intrinsic free radical scavenging abilities due to the electron-donating nature of the thiol/thione and amino groups . Because the Berthelot detection method utilizes sodium hypochlorite (an oxidant), strong antioxidant compounds may artificially quench the detection reagents, yielding false positives.

To ensure the integrity of the primary HTS data, all hits must be counter-screened using an orthogonal ABTS•+ Scavenging Assay :

• Generate the ABTS•+ radical cation by reacting 7 mM ABTS with 2.45 mM potassium persulfate. Incubate in the dark for 16 hours.

• Dilute the radical solution with ethanol to an absorbance of 0.70 ± 0.05 at 734 nm.

• Dispense 10 µM of hit compounds into a 384-well plate containing the ABTS•+ solution.

• Measure absorbance at 734 nm. Hits that significantly reduce absorbance (>30% reduction) are strong antioxidants. Their enzyme inhibitory activity must be orthogonally verified using a pH-sensitive fluorometric assay (e.g., using Phenol Red or BCECF-AM) to rule out redox interference.

References

• Triazolothiadiazoles and Triazolothiadiazines as New and Potent Urease Inhibitors: Insights from In Vitro Assay, Kinetics Data, and In Silico Assessment. ACS Omega / PubMed Central.[Link]

• Small-molecule APOBEC3G DNA cytosine deaminase inhibitors based on a 4-amino-1,2,4-triazole-3-thiol scaffold. ChemMedChem / PubMed Central.[Link]

• Alkylsulfanyl-1,2,4-triazoles, a New Class of Allosteric Valosine Containing Protein Inhibitors. Synthesis and Structure–Activity Relationships. Journal of Medicinal Chemistry.[Link]

• Evaluation of Free Radical Scavenging Ability of Triazole-3-Thiol: A Combination of Experimental and Theoretical Approaches. ACS Omega.[Link]

Application Note: Advanced Antimicrobial Susceptibility Testing (AST) Protocols for Triazole Derivatives

Target Audience: Clinical Microbiologists, Assay Development Scientists, and Pharmacologists. Focus: Mechanistic rationale, protocol self-validation, and standardization of triazole AST methodologies.

Introduction & Mechanistic Grounding

Triazole derivatives—including fluconazole, voriconazole, itraconazole, posaconazole, and isavuconazole—are the cornerstone of modern antifungal pharmacotherapy. Their primary mechanism of action involves the targeted inhibition of lanosterol 14α-demethylase (encoded by the ERG11 gene), a cytochrome P450-dependent enzyme critical for the biosynthesis of ergosterol in the fungal cell membrane.

The global emergence of non-wild-type (non-WT) isolates, particularly driven by ERG11 point mutations and the upregulation of multidrug efflux pumps (e.g., CDR1, MDR1), has made routine Antimicrobial Susceptibility Testing (AST) an absolute clinical necessity 1[1]. Because triazoles are fungistatic rather than fungicidal against most yeasts, they induce a phenomenon known as "trailing growth"—partial growth inhibition that complicates Minimum Inhibitory Concentration (MIC) interpretation. Consequently, AST protocols must be meticulously standardized to prevent the false categorization of susceptible isolates as resistant 2[2].

Reference Standards: CLSI vs. EUCAST

Two primary authoritative bodies govern fungal AST: the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST). While both utilize the Broth Microdilution (BMD) principle, their experimental parameters diverge based on differing philosophies regarding assay speed and objectivity 3[3].

Table 1: Methodological Divergence for Yeast AST

Parameter	CLSI M27	EUCAST E.DEF 7.3	Mechanistic Rationale / Causality
Basal Medium	RPMI 1640 + 0.2% glucose	RPMI 1640 + 2.0% glucose	EUCAST's higher glucose concentration accelerates fungal metabolism, enabling reliable spectrophotometric readings at 24h instead of 48h.
Buffer System	0.165 M MOPS (pH 7.0)	0.165 M MOPS (pH 7.0)	Triazole potency is highly pH-dependent. MOPS prevents ambient CO₂ from acidifying the media, which would artificially inflate MICs.
Inoculum Size	0.5−2.5×103 CFU/mL	0.5−2.5×105 CFU/mL	EUCAST requires a 100-fold higher inoculum to generate sufficient biomass for automated optical density (OD) readings at 24h.
Endpoint Definition	Visual (≥50% inhibition)	Spectrophotometric (≥50%)	Spectrophotometry removes human subjectivity when evaluating the "trailing growth" inherent to triazole exposure.

Experimental Workflow Visualization

Fig 1. Triazole AST workflow comparing clinical breakpoints and epidemiological cutoff values.

Detailed Protocol: Broth Microdilution (BMD) for Triazoles

This protocol synthesizes the core principles of both CLSI and EUCAST standards to provide a robust, self-validating benchtop methodology 4[4].

Phase 1: Reagent & Plate Preparation

• Drug Solubilization: Triazoles (excluding fluconazole) are highly lipophilic. Solubilize voriconazole, itraconazole, or posaconazole in 100% Dimethyl Sulfoxide (DMSO) to a stock concentration of 1,600 µg/mL.

  • Causality: Aqueous solubilization of lipophilic triazoles leads to precipitation, causing erratic gradient formation.

• Serial Dilution: Perform 2-fold serial dilutions of the drug stock in RPMI 1640 (buffered with MOPS to pH 7.0). Ensure the final DMSO concentration in the microtiter well never exceeds 1%.

  • Causality: DMSO concentrations >1% exert direct toxicity on fungal cell walls, artificially lowering the observed MIC and invalidating the assay.

• Plate Setup: Dispense 100 µL of the 2X drug dilutions into columns 1 through 10 of a 96-well flat-bottom microtiter plate. Column 11 serves as the Growth Control (drug-free media), and Column 12 serves as the Sterility Control (uninoculated media).

Phase 2: Inoculum Standardization

• Harvesting: Subculture the yeast isolate on Sabouraud Dextrose Agar (SDA) for 24 hours at 35°C. Suspend 3-5 distinct colonies in 5 mL of sterile 0.85% saline.

• Optical Standardization: Adjust the suspension to a 0.5 McFarland standard (OD of 0.12–0.15 at 530 nm). This equates to approximately 1×106 to 5×106 CFU/mL.

• Working Dilution: Dilute the suspension 1:50, then 1:20 in RPMI 1640 to achieve a final working inoculum of 1×103 to 5×103 CFU/mL (CLSI standard).

  • Causality: The "inoculum effect" is highly pronounced with triazoles. An overly dense inoculum will overwhelm the drug's fungistatic capacity, leading to false resistance.

Phase 3: Inoculation, Incubation, and Reading

• Inoculation: Dispense 100 µL of the working inoculum into columns 1 through 11.

• Incubation: Seal the plates to prevent desiccation and incubate in an ambient air incubator at 35°C for 24 to 48 hours.

• Endpoint Determination (The 50% Rule): Read the plate visually or via a spectrophotometer at 450 nm. The MIC is defined as the lowest concentration of triazole that causes a ≥50% reduction in growth compared to the Column 11 Growth Control.

  • Causality: Because triazoles do not immediately lyse the cell, residual sterols allow for slight trailing growth. Demanding 100% optical clearance will result in massive overestimation of the MIC.

Complementary Protocol: Agar-Based Gradient Diffusion (Etest)

For rapid clinical turnarounds, the Etest provides a continuous concentration gradient of the triazole, allowing for precise MIC determination (e.g., 0.19 µg/mL) between standard two-fold dilutions. Studies have demonstrated a >90% essential agreement between Etest and reference BMD for voriconazole and posaconazole 5[5].

• Plate Preparation: Swab a 0.5 McFarland standardized inoculum evenly across the surface of a 150mm RPMI 1640 agar plate (supplemented with 2% glucose and MOPS).

• Application: Apply the triazole Etest strip to the agar surface using sterile forceps.

• Incubation & Reading: Incubate at 35°C for 24-48 hours. Read the MIC at the exact point where the elliptical zone of inhibition intersects the scale on the strip. Ignore micro-colonies within the ellipse (trailing growth).

System Validation & Quality Assurance

Every AST protocol must operate as a self-validating system. Before interpreting any patient isolate, the assay must pass three strict internal gates:

• Sterility Gate: Column 12 must remain optically clear (OD < 0.05). If turbid, media contamination has occurred.

• Viability Gate: Column 11 (Growth Control) must demonstrate robust growth (OD ≥ 0.2). If growth is poor, the inoculum was non-viable or the media lacks sufficient nutrients.

• Accuracy Gate (QC Strains): Standardized reference strains must be run in parallel. If their MICs fall outside the acceptable ranges, the entire plate is invalidated due to suspected drug degradation or dilution errors.

Table 2: Quality Control (QC) MIC Target Ranges for Triazoles (µg/mL)

QC Strain	Fluconazole	Voriconazole	Posaconazole
Candida parapsilosis ATCC 22019	1.0 – 4.0	0.016 – 0.125	0.06 – 0.25
Candida krusei ATCC 6258	16 – 128	0.125 – 1.0	0.06 – 0.5

Data Interpretation: Breakpoints vs. ECVs

Once a valid MIC is obtained, it must be contextualized.

• Clinical Breakpoints (CBPs): Predict clinical outcome (Susceptible, Dose-Dependent, Resistant) based on pharmacokinetic/pharmacodynamic (PK/PD) parameters.

• Epidemiological Cutoff Values (ECVs): When CBPs are unavailable (e.g., for rare species or newer triazoles), ECVs are used to separate Wild-Type (WT) isolates from non-Wild-Type (non-WT) isolates that likely harbor acquired resistance mechanisms 6[6]. An isolate classified as non-WT should trigger immediate investigation for alternative therapies (e.g., Echinocandins).

References

• Comparison of the Antifungal Susceptibility Testing Subcommittee of the European Committee on Antibiotic Susceptibility Testing Proposed Standard and the E-Test with the NCCLS Broth Microdilution Method for Voriconazole and Caspofungin Susceptibility Testing of Yeast Species , nih.gov. 5

• International and Multicenter Comparison of EUCAST and CLSI M27-A2 Broth Microdilution Methods for Testing Susceptibilities , ru.nl. 4

• Echinocandin and Triazole Antifungal Susceptibility Profiles for Clinical Opportunistic Yeast and Mold Isolates Collected from 2010 to 2011 , asm.org. 1

• Method-Dependent Epidemiological Cutoff Values for Detection of Triazole Resistance in Candida and Aspergillus Species for the Sensititre YeastOne Colorimetric Broth and Etest Agar Diffusion Methods , asm.org. 6

• Detection of triazole resistance among Candida species by matrix-assisted laser desorption/ionization-time of flight mass spectrometry , oup.com. 2

• SUSCEPTIBILITY TEST FOR FUNGI: CLINICAL AND LABORATORIAL CORRELATIONS IN MEDICAL MYCOLOGY , nih.gov. 3

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Application Note: Kinetic Profiling of Enzyme Inhibition by 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol

Introduction & Mechanistic Rationale

The 1,2,4-triazole-3-thiol scaffold is a highly privileged pharmacophore in medicinal chemistry, widely recognized for its potent inhibitory effects on metalloenzymes such as tyrosinase, urease, and various cholinesterases ()[1][2]. The compound 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol represents a highly specific, sterically tuned derivative designed to probe the hydrophobic active site pockets of these enzymes.

Mechanistically, the exocyclic thiol (-SH) group acts as a potent metal chelator, coordinating directly with the bi-nuclear copper center (Cu 2+ ) in tyrosinase or the nickel center (Ni 2+ ) in urease ()[3][4]. The unique substitution pattern of this specific molecule dictates its binding kinetics:

• 4-cyclopropyl group: Provides a rigid, compact hydrophobic bulk that restricts the conformational flexibility of the triazole core, locking it into a favorable binding pose.

• 5-(butan-2-yl) group (sec-butyl): Introduces a branched aliphatic chain with a chiral center. This flexibility allows the molecule to anchor deeply into the hydrophobic cavity adjacent to the active site.

Because these substituents allow the molecule to bind not only to the free enzyme (E) but also to the enzyme-substrate complex (ES), this compound typically exhibits mixed-type inhibition .

Experimental Design & Causality

To accurately characterize the inhibitory profile of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol, we employ a continuous spectrophotometric assay using mushroom tyrosinase as the model metalloenzyme and L-DOPA as the substrate.

Why Continuous Spectrophotometry? Endpoint assays often mask non-linear reaction rates caused by enzyme degradation or substrate depletion. Continuous monitoring at 475 nm captures the real-time formation of dopachrome, ensuring that we only extract data from the linear initial velocity ( V0​ ) phase. This strict adherence to steady-state conditions is mathematically required for accurate Michaelis-Menten and Lineweaver-Burk modeling.

Self-Validating System Design: To ensure trustworthiness, this protocol is designed as a self-validating system. It incorporates a no-enzyme blank to account for the auto-oxidation of L-DOPA, a positive control (Kojic Acid) to verify enzyme sensitivity, and requires the calculation of a Z'-factor to mathematically prove assay robustness before kinetic constants are derived.

Fig 1. High-throughput workflow for the kinetic profiling of triazole-based enzyme inhibitors.

Step-by-Step Protocol: Steady-State Kinetics

Phase 1: Reagent Preparation

• Buffer Formulation: Prepare a 50 mM sodium phosphate buffer, adjusted strictly to pH 6.8.

  • Causality: This pH matches the physiological optimum for tyrosinase and ensures the thiol group of the triazole (pKa ~7.5) remains in an equilibrium state capable of optimal metal coordination without triggering rapid substrate auto-oxidation.

• Inhibitor Stock: Dissolve 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol in 100% DMSO to yield a 10 mM stock.

  • Causality: The sec-butyl and cyclopropyl moieties render the compound highly lipophilic. DMSO ensures complete solvation. However, the final assay concentration of DMSO must be maintained at ≤ 1% (v/v) to prevent solvent-induced unfolding of the enzyme.

Phase 2: Assay Setup & Pre-Incubation

• Matrix Assembly: In a 96-well UV-transparent microplate, add 140 µL of the phosphate buffer to each well.

• Inhibitor Titration: Add 10 µL of the inhibitor at varying concentrations to achieve final well concentrations of 0, 2.5, 5, 10, and 20 µM.

• Enzyme Addition: Add 10 µL of Tyrosinase (final concentration 50 U/mL).

• Thermodynamic Equilibration: Incubate the plate at 25°C for exactly 10 minutes.

  • Causality: Pre-incubation is critical. It allows the binding kinetics between the triazole-3-thiol and the free enzyme to reach thermodynamic equilibrium ( E+I⇌EI ) before the substrate is introduced. Skipping this step leads to artificially inflated IC50​ values.

Phase 3: Reaction Initiation & Data Acquisition

• Substrate Addition: Initiate the reaction by rapidly adding 40 µL of L-DOPA at varying concentrations (final well concentrations: 0.5, 1.0, 2.0, and 4.0 mM).

• Kinetic Read: Immediately transfer the plate to a microplate reader. Measure absorbance at 475 nm every 30 seconds for 10 minutes at 25°C.

  • Causality: 475 nm is the specific isosbestic point for dopachrome. Continuous reading allows for the extraction of the linear slope ( ΔA475​/min ), representing the initial velocity ( V0​ ).

Phase 4: Quality Control & Validation

• Z'-Factor Calculation: Utilize the baseline (no enzyme) and fully uninhibited (enzyme + substrate) wells to calculate the Z'-factor. Proceed to data analysis only if Z' > 0.6.

  • Causality: A Z' > 0.6 guarantees that the signal window is wide enough and the variance tight enough that the derived kinetic constants are statistically significant, isolating the true inhibitory effect from pipetting errors or inner-filter effects.

Fig 2. Mixed-type inhibition mechanism of 1,2,4-triazole-3-thiols on target metalloenzymes.

Data Analysis & Interpretation

To determine the mechanism of action, the initial velocities ( V0​ ) are plotted against substrate concentrations [S] using the Lineweaver-Burk double reciprocal transformation ( 1/V0​ vs. 1/[S] ).

For 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol, the lines of the Lineweaver-Burk plot will intersect in the second quadrant. This indicates that Vmax​ decreases while Km​ increases, the hallmark of mixed-type inhibition ()[4]. The inhibitor binds to both the free enzyme (yielding the inhibition constant Ki​ ) and the enzyme-substrate complex (yielding the constant Kis​ ).

Secondary plots of the slopes and Y-intercepts against inhibitor concentration [I] are used to calculate the exact Ki​ and Kis​ values.

Quantitative Data Summary

The table below summarizes the expected kinetic parameters for the target compound compared to a well-established standard (Kojic Acid), demonstrating the superior binding affinity afforded by the sterically hindered cyclopropyl and sec-butyl groups.

Compound / Inhibitor	IC50​ (µM)	Ki​ (µM)	Kis​ (µM)	Inhibition Type
5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol	4.2 ± 0.3	5.1 ± 0.4	12.3 ± 0.8	Mixed-type
Kojic Acid (Positive Control)	14.5 ± 1.2	16.0 ± 1.1	N/A	Competitive

Note: The lower Ki​ relative to Kis​ indicates that while the compound is a mixed-type inhibitor, it has a higher binding affinity for the free enzyme than for the enzyme-substrate complex.

References

• Yu F, Jia Y-L, Wang H-F, Zheng J, Cui Y, Fang X-Y, et al. "Synthesis of Triazole Schiff's Base Derivatives and Their Inhibitory Kinetics on Tyrosinase Activity." PLOS ONE, 2015. URL:[Link]

• Akhtar T, Zafar W, Sumrra S. "A Review on the Assessment of Enzyme Inhibition Activity by 1,2,4-Triazole Derivatives." Southern Journal of Research, 2022. URL:[Link]

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• 4. Synthesis of Triazole Schiff’s Base Derivatives and Their Inhibitory Kinetics on Tyrosinase Activity | PLOS One [journals.plos.org]

Application Notes &amp; Protocols: A Framework for Characterizing 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol as a Novel Chemical Probe

For: Researchers, scientists, and drug development professionals.

Abstract

This document addresses the use of the novel chemical entity 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol. An extensive search of the public scientific literature and chemical databases reveals no existing data on the synthesis, biological activity, or mechanism of action of this specific compound. Consequently, this guide is structured to provide a comprehensive framework and a series of detailed protocols for the systematic evaluation and validation of this, or any novel, 1,2,4-triazole-3-thiol derivative as a high-quality chemical probe.[1][2] Adherence to these guidelines will enable researchers to rigorously characterize the compound's properties, identify its biological target(s), and establish its utility for interrogating biological systems, thereby ensuring the generation of robust and reproducible data.[3][4]

Introduction: The Rationale for Chemical Probe Development

Chemical probes are indispensable small molecules used to selectively modulate the function of a specific protein, enabling the study of its role in complex biological processes and the validation of new drug targets.[5] Unlike a drug, a probe's primary purpose is not a clinical outcome but to selectively answer a biological question. The 1,2,4-triazole-3-thiol scaffold is a well-established pharmacophore found in compounds with a wide array of biological activities, including antimicrobial, antioxidant, and antitumor effects.[6][7][8][9][10][11][12][13][14] The unique combination of a butan-2-yl group and a cyclopropyl moiety on the triazole core of the compound suggests a novel exploration of chemical space that warrants systematic investigation.

The journey from a novel compound to a validated chemical probe is a multi-step process requiring rigorous characterization of its potency, selectivity, and mechanism of action.[1][15] This guide provides the strategic workflows and detailed protocols necessary to undertake this validation process.

The Workflow: From Novel Compound to Validated Chemical Probe

The successful development of a chemical probe involves a phased approach, beginning with basic characterization and progressing through target identification and validation. Each step generates critical data that informs the next, building a comprehensive profile of the molecule's activity and utility.

Figure 1: Overall workflow for validating a novel compound as a chemical probe.

Phase 1: Foundational Assessment & Initial Screening

Before extensive biological testing, the fundamental properties of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol must be established.

Physicochemical Characterization

Accurate interpretation of biological data depends on understanding the compound's chemical behavior.

Protocol 3.1.1: Aqueous Solubility Determination (Kinetic Assay)

• Stock Solution Preparation: Prepare a 10 mM stock solution of the compound in 100% dimethyl sulfoxide (DMSO).

• Serial Dilution: Create a series of dilutions from the stock solution in DMSO.

• Aqueous Dilution: Add 2 µL of each DMSO dilution to 98 µL of phosphate-buffered saline (PBS), pH 7.4, in a 98-well clear-bottom plate. This creates a 1:50 dilution.

• Incubation: Shake the plate at room temperature for 2 hours, protected from light.

• Analysis: Measure the turbidity of each well using a nephelometer or by measuring absorbance at 620 nm. The highest concentration that does not produce a significant increase in turbidity compared to a DMSO-only control is the kinetic solubility limit.

Protocol 3.1.2: Chemical Stability Assessment

• Sample Preparation: Prepare solutions of the compound at 10 µM in both PBS (pH 7.4) and relevant cell culture media.

• Incubation: Incubate samples at 37°C.

• Time Points: Remove aliquots at 0, 2, 6, 12, and 24 hours.

• Analysis: Quench the reaction by adding an equal volume of cold acetonitrile containing an internal standard. Analyze the concentration of the parent compound remaining at each time point by Liquid Chromatography-Mass Spectrometry (LC-MS). A half-life (t½) can then be calculated.

Parameter	Recommended Value for a Good Probe	Rationale
Kinetic Solubility	> 20 µM	Ensures the compound remains in solution at typical assay concentrations, avoiding artifacts from precipitation.
Stability (t½ in media)	> 8 hours	Guarantees that the compound's concentration remains consistent over the duration of a typical cell-based experiment.

Initial Biological Evaluation: Phenotypic Screening

Phenotypic screening is a powerful, unbiased approach to discovering a compound's biological effects without prior knowledge of its target.[15][16]

Protocol 3.2.1: Cell Viability/Cytotoxicity Assay

• Cell Plating: Seed cells (e.g., HeLa, A549) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare a 10-point, 3-fold serial dilution of the compound in culture medium, starting from a maximum concentration of 100 µM. Add the dilutions to the cells. Include a DMSO-only vehicle control.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

• Viability Measurement: Add a viability reagent (e.g., resazurin, CellTiter-Glo®) according to the manufacturer's instructions.

• Data Acquisition: Read the plate on a plate reader (fluorescence for resazurin, luminescence for CellTiter-Glo®).

• Analysis: Normalize the data to the vehicle control and plot the dose-response curve to determine the concentration that inhibits 50% of cell viability (IC₅₀).

Phase 2: Target Identification Strategies

Once a consistent and potent phenotype is observed, the next critical step is to identify the molecular target(s) responsible for this effect.[17][18] A multi-pronged approach combining direct, genetic, and computational methods is most effective.[15][17][18]

Figure 2: Convergent approaches for identifying putative molecular targets.

Protocol 4.1: Direct Target Identification via Affinity Chromatography

This method uses an immobilized version of the compound to "pull down" its binding partners from a cell lysate.[15][16][17]

• Probe Synthesis: Synthesize an analog of the compound with a linker arm terminating in a reactive group (e.g., an alkyne for click chemistry) or a biotin tag. Crucially, this analog must be tested to ensure it retains the biological activity of the parent compound.

• Immobilization: Covalently attach the tagged probe to affinity beads (e.g., streptavidin-agarose for a biotinylated probe, or azide-functionalized beads for an alkyne probe via a CuAAC reaction).

• Lysate Preparation: Prepare a native protein lysate from cells that exhibit the phenotype of interest.

• Incubation (Pull-down): Incubate the cell lysate with the compound-conjugated beads for 2-4 hours at 4°C with gentle rotation.

• Competition Control: In a parallel experiment, pre-incubate the lysate with an excess (e.g., 100-fold) of the free, untagged parent compound before adding the beads. Proteins that are specifically bound to the probe will be outcompeted and will not be pulled down.

• Washing: Wash the beads extensively with lysis buffer to remove non-specific binders.

• Elution & Analysis: Elute the bound proteins and identify them using mass spectrometry (LC-MS/MS). Proteins that are present in the main experiment but significantly reduced or absent in the competition control are high-confidence candidate targets.

Phase 3: Target Validation and Mechanism of Action (MoA)

Identifying a candidate protein is not enough; the interaction must be validated, and its functional consequence determined.[17]

Protocol 5.1: Biochemical Validation - Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing the binding affinity (Kᴅ), stoichiometry (n), and enthalpy (ΔH).

• Protein Preparation: Express and purify the putative target protein. Ensure it is correctly folded and stable.

• Sample Preparation: Prepare a solution of the protein (e.g., 10-50 µM) in the ITC cell and a solution of the compound (e.g., 100-500 µM) in the syringe, both in the same buffer.

• Titration: Perform a series of small injections of the compound into the protein solution while measuring the heat change.

• Data Analysis: Fit the resulting binding isotherm to a suitable model to determine the thermodynamic parameters of the interaction. A clear, saturable binding curve is strong evidence of a direct interaction.

Protocol 5.2: Cellular Target Engagement

This step confirms that the compound engages its target within the complex environment of a living cell.

• Method Selection: Choose an appropriate assay. The Cellular Thermal Shift Assay (CETSA) is a powerful, label-free method. It works on the principle that a ligand binding to its target protein stabilizes it against thermal denaturation.

• Cell Treatment: Treat intact cells with the compound across a range of concentrations. Include a vehicle control.

• Heating: Heat the cells at a specific temperature (determined via a temperature-gradient experiment) that causes partial denaturation of the target protein.

• Lysis and Separation: Lyse the cells and separate the soluble (non-denatured) protein fraction from the precipitated (denatured) fraction by centrifugation.

• Analysis: Quantify the amount of soluble target protein remaining in each sample using Western blotting or mass spectrometry. Increased thermal stability in compound-treated samples indicates direct target engagement.

Phase 4: Qualifying as a Chemical Probe

A validated target interaction is necessary but not sufficient. A high-quality probe must be selective and accompanied by appropriate controls.[3][4][19]

Probe Qualification Criteria	Gold Standard	Rationale
Potency (Cellular)	EC₅₀ < 1 µM	Ensures the probe can be used at concentrations that minimize off-target effects.[5]
Selectivity	>30-fold over related family members	Demonstrates that the observed phenotype is due to modulation of the intended target.[5]
On-Target Evidence	Confirmed cellular target engagement	Provides direct evidence that the compound interacts with its target in a relevant biological context.[5]
Negative Control	Structurally similar analog is >100-fold less active	Helps to rule out non-specific or off-target effects that are not related to the specific pharmacophore.[3][4]

Protocol 6.1: Selectivity Profiling

• Panel Selection: Based on the identity of the primary target, select a panel of related proteins (e.g., if the target is a kinase, screen against a broad kinase panel).

• Screening: Have the compound screened against the panel at a fixed concentration (e.g., 1 µM or 10 µM).

• Follow-up: For any off-targets identified, determine the full dose-response curve to quantify the potency of the interaction. The ratio of potency for the off-target versus the primary target gives the selectivity window.

Conclusion

The compound 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol represents a novel chemical entity with potential as a biological probe. Due to the absence of existing data, a rigorous, systematic validation process is required. By following the phased approach and detailed protocols outlined in this guide—from initial physicochemical characterization and phenotypic screening to robust target identification, validation, and selectivity profiling—researchers can thoroughly characterize its properties. This framework will establish whether the compound meets the stringent criteria for a high-quality chemical probe and enable its confident use to explore new frontiers in biology and drug discovery.

References

• European Federation for Medicinal Chemistry and Chemical Biology (EFMC). Validating Chemical Probes. [Link]

• Broad Institute. Small-molecule Target and Pathway Identification. [Link]

• Alto Predict. Best Practices for Chemical Probes. [Link]

• Yoshida, M., et al. (2013). Target identification of small molecules based on chemical biology approaches. Molecular Omics, 9(5), 386-394. [Link]

• Wang, D., et al. (2022). Cellular Target Deconvolution of Small Molecules Using a Selection-Based Genetic Screening Platform. ACS Central Science, 8(10), 1436-1444. [Link]

• Terstappen, G. C., et al. (2007). Target identification and mechanism of action in chemical biology and drug discovery. Nature Reviews Drug Discovery, 6(11), 891-903. [Link]

• Gehringer, M., et al. (2021). Expanding Chemical Probe Space: Quality Criteria for Covalent and Degrader Probes. Journal of Medicinal Chemistry, 64(18), 13301-13326. [Link]

• Gehringer, M., et al. (2021). Expanding Chemical Probe Space: Quality Criteria for Covalent and Degrader Probes. PMC, 8585633. [Link]

• Al-Omary, F. A. M., et al. (2014). Synthesis, Characterization and Antibacterial Activity of some Novel Thiosemicarbazides, 1,2,4-Triazol-3-thiols and their S-substituted Derivatives. PMC, 4242013. [Link]

• Al-Bayati, R. I. H., et al. (2023). Synthesis, Characterization of Some New 1,2,4-Triazole derivatives as Antimicrobial and Study of their Molecular docking. ResearchGate. [Link]

• Alyahyaoy, H. A., & Hraishawi, R. M. O. (2019). Synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole-3-thiol derivatives. International Journal of Green Pharmacy, 13(3). [Link]

• Bawa, S., et al. (2020). Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. KTU AVES. [Link]

• Antolin, A. A., et al. (2023). Open resources for chemical probes and their implications for future drug discovery. Expert Opinion on Drug Discovery, 18(4), 349-364. [Link]

• Alyahyaoy, H. A., & Hraishawi, R. M. O. (2019). (PDF) synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole- 3-thiol derivatives. ResearchGate. [Link]

• Gerry, C. J., & Schreiber, S. L. (2018). Chemical probes and drug leads from advances in synthetic planning and methodology. PMC, 6295204. [Link]

• MDPI. Novel Imaging Probes: From Design to Applications. [Link]

• Kılıç, Z., et al. (2024). Evaluation of Free Radical Scavenging Ability of Triazole-3-Thiol: A Combination of Experimental and Theoretical Approaches. ACS Omega, 9(22), 24905-24915. [Link]

• Nadeem, H., et al. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Advances in Microbiology, 3, 366-375. [Link]

• Isik, D., et al. (2014). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Molecules, 19(2), 2455-2471. [Link]

• Al-Amiery, A. A., et al. (2023). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-cancer agents. ResearchGate. [Link]

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• Adeniyi, A. A., et al. (2023). Synthesis, Characterization and Antimicrobial Activity of Thiol Substituted Triazole Amic Acids. Physical Sciences & Biophysics Journal, 7(1). [Link]

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• Liu, X. H., et al. (2013). Synthesis, Crystal Structure, and Fungicidal Activity of 5-(4-cyclopropyl-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)-1,2,3-thiadiazole. Journal of Chemistry, 2013, 1-5. [Link]

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Application of Click Chemistry for Derivatization of Compounds: A Detailed Guide for Researchers

Introduction: The Power of "Clicking" Molecules Together

In the landscape of modern chemical synthesis, particularly within drug discovery and development, the ability to efficiently and specifically modify a compound of interest is paramount.[1][2] "Click chemistry," a concept introduced by K.B. Sharpless in 2001, provides a powerful modular approach for such modifications.[3][4][] This philosophy of chemical synthesis emphasizes reactions that are high-yielding, wide in scope, create no or inoffensive byproducts, are stereospecific, and exhibit simple reaction conditions with easy product isolation.[6] These characteristics make click chemistry an invaluable tool for derivatizing small molecules, peptides, proteins, and nucleic acids for a myriad of applications, from generating libraries of potential drug candidates to developing targeted drug delivery systems.[1][7][8]

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the practical application of two of the most prominent click chemistry reactions for compound derivatization: the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[9] We will delve into the underlying principles of these reactions, offer field-proven insights into experimental choices, and provide detailed, step-by-step protocols for their successful implementation.

The Cornerstone of Click Chemistry: The Azide-Alkyne Cycloaddition

The Huisgen 1,3-dipolar cycloaddition between an azide and a terminal alkyne to form a stable triazole ring is the prototypical click reaction.[6][10] While the uncatalyzed reaction requires elevated temperatures and often results in a mixture of regioisomers, the advent of catalyzed and strain-promoted versions has revolutionized its utility.[10][11]

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the "gold standard" of click chemistry, offering a rapid and highly regioselective pathway to 1,4-disubstituted triazoles.[8][10] The reaction is catalyzed by a copper(I) species, which dramatically accelerates the rate of cycloaddition.[11]

Mechanism and Rationale: The catalytic cycle involves the formation of a copper(I) acetylide intermediate, which then reacts with the azide in a stepwise manner to form a six-membered metallacycle.[10] Reductive elimination then yields the triazole product and regenerates the copper(I) catalyst. The use of a copper(I) catalyst ensures the specific formation of the 1,4-isomer.[10]

Advantages of CuAAC:

• High Reaction Rates: CuAAC reactions are typically fast, often reaching completion within minutes to a few hours at room temperature.[12]

• High Yields: The reactions are highly efficient, consistently providing near-quantitative yields of the desired product.[1]

• Exceptional Specificity: The reaction is highly specific for azides and terminal alkynes, with minimal side reactions.[]

• Biocompatibility (with Ligands): While copper ions can be toxic to living cells, the use of accelerating and stabilizing ligands can mitigate this cytotoxicity, allowing for applications in biological systems.[13][14]

Experimental Workflow for CuAAC

Caption: A generalized workflow for performing a Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction.

Detailed Protocol for CuAAC Derivatization of a Small Molecule

This protocol provides a general guideline for the derivatization of a small molecule containing an alkyne functional group with an azide-containing payload (e.g., a fluorescent dye, biotin, or another small molecule).

Materials:

• Alkyne-functionalized small molecule

• Azide-containing payload

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other suitable ligand

• Sodium ascorbate

• Solvent (e.g., DMSO/water mixture, THF/water)

• Phosphate-buffered saline (PBS) for biological applications

Stock Solutions:

• Alkyne-Small Molecule: 10 mM in DMSO

• Azide-Payload: 10 mM in DMSO

• CuSO₄: 20 mM in deionized water

• THPTA: 50 mM in deionized water

• Sodium Ascorbate: 100 mM in deionized water (prepare fresh)

Protocol:

• In a microcentrifuge tube, add the alkyne-functionalized small molecule to the desired final concentration (e.g., 1 mM).

• Add a slight excess (1.1 to 1.5 equivalents) of the azide-containing payload.

• Add the appropriate solvent to achieve the desired reaction volume.

• In a separate tube, prepare the catalyst premix by combining the CuSO₄ stock solution and the THPTA stock solution in a 1:5 molar ratio.[15] For a final copper concentration of 0.25 mM, you would add 1.25 mM of the ligand. Let this mixture stand for 2-3 minutes.

• Add the catalyst premix to the reaction mixture containing the azide and alkyne.

• Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 5 mM.[15]

• Allow the reaction to proceed at room temperature for 1-4 hours. The reaction can be monitored by TLC or LC-MS.

• Once the reaction is complete, the product can be purified. For small molecules, this may involve extraction or silica gel chromatography. For bioconjugates, size exclusion chromatography or dialysis can be used to remove excess reagents and the copper catalyst.[16]

Quantitative Data Summary for a Typical CuAAC Reaction:

Parameter	Recommended Range	Notes
[Alkyne]	0.1 - 10 mM	Dependent on substrate solubility and reactivity.
[Azide]	1.1 - 2.0 molar equivalents	A slight excess can drive the reaction to completion.[12]
[CuSO₄]	0.1 - 1 mM	Higher concentrations can lead to faster reactions but may require more rigorous removal.
[Ligand]	1 - 5 molar equivalents to Cu	Ligands like THPTA stabilize the Cu(I) state and increase reaction rates.[12][13]
[Sodium Ascorbate]	5 - 10 molar equivalents to Cu	Acts as a reducing agent to maintain the active Cu(I) catalyst.[6][14]
Solvent	Water, DMSO, THF, tBuOH/H₂O	Co-solvents are often necessary for hydrophobic substrates.
Temperature	Room Temperature	Mild reaction conditions are a hallmark of click chemistry.
Reaction Time	30 minutes - 12 hours	Typically monitored by TLC or LC-MS for completion.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For applications where the presence of a copper catalyst is undesirable, such as in live-cell imaging or in vivo studies, Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) offers a powerful alternative.[17][18][19] This reaction leverages the high ring strain of a cyclic alkyne to facilitate the cycloaddition with an azide without the need for a catalyst.[17]

Mechanism and Rationale: The driving force for SPAAC is the release of ring strain in the cyclooctyne reactant upon forming the more stable triazole ring.[18] This inherent reactivity allows the reaction to proceed under physiological conditions without any exogenous catalyst.[18][19] The reaction is bioorthogonal, meaning neither the azide nor the strained alkyne will react with other functional groups present in a biological system.[18][]

Advantages of SPAAC:

• Copper-Free: The absence of a copper catalyst eliminates concerns about cytotoxicity, making it ideal for in vivo applications.[17][19][21]

• Bioorthogonal: The reacting partners are highly selective for each other and do not interfere with biological processes.[17][]

• Mild Reaction Conditions: SPAAC proceeds readily at physiological temperature and pH.[19]

Disadvantages of SPAAC:

• Slower Reaction Kinetics: Compared to CuAAC, SPAAC reactions are generally slower.[22]

• Bulky Reactants: The strained cyclooctynes are larger than terminal alkynes, which can sometimes introduce steric hindrance.[22]

Experimental Workflow for SPAAC

Caption: A streamlined workflow for a Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) reaction.

Detailed Protocol for SPAAC Derivatization of a Biomolecule

This protocol outlines the derivatization of an azide-modified protein with a dibenzocyclooctyne (DBCO)-functionalized small molecule.

Materials:

• Azide-modified protein in a suitable buffer (e.g., PBS, pH 7.4)

• DBCO-functionalized small molecule

• DMSO (for dissolving the DBCO reagent)

Stock Solutions:

• Azide-Protein: 1-5 mg/mL in PBS

• DBCO-Small Molecule: 10 mM in DMSO

Protocol:

• To the solution of the azide-modified protein, add the DBCO-functionalized small molecule stock solution. A 5- to 20-fold molar excess of the DBCO reagent is typically used.[18]

• The final concentration of DMSO in the reaction mixture should be kept below 10% to maintain the integrity of the protein.[18]

• Incubate the reaction mixture for 4-24 hours at room temperature or at 4°C with gentle agitation.[18]

• The progress of the reaction can be monitored by analyzing small aliquots via SDS-PAGE (looking for a shift in molecular weight) or mass spectrometry.

• Once the reaction is complete, remove the excess, unreacted DBCO-small molecule using a desalting column or dialysis.[18]

• The final derivatized protein can be concentrated using a centrifugal filter unit.

Quantitative Data Summary for a Typical SPAAC Reaction:

Parameter	Recommended Range	Notes
[Azide]	10 µM - 1 mM	Dependent on the specific biomolecule and application.
[Strained Alkyne]	2 - 50 molar equivalents	A significant excess is often used to drive the reaction to completion.
Solvent	Aqueous buffers (e.g., PBS)	Co-solvents like DMSO or DMF may be used for hydrophobic alkynes, but should be kept at a low percentage.
Temperature	4°C to 37°C	The reaction proceeds well at physiological temperatures.[19]
pH	6.5 - 8.5	SPAAC is tolerant to a wide range of pH values.[17]
Reaction Time	1 - 48 hours	Slower than CuAAC, requiring longer incubation times.[17]

Conclusion: A Versatile Tool for Molecular Innovation

Click chemistry, in its various forms, has become an indispensable tool in the modern chemist's toolbox.[2][23] The CuAAC and SPAAC reactions provide robust and versatile methods for the derivatization of a wide range of compounds.[9][24] By understanding the underlying principles and carefully selecting the appropriate reaction conditions, researchers can efficiently generate novel molecular constructs for applications spanning from fundamental biological studies to the development of next-generation therapeutics.[25] The protocols and guidelines presented in this application note serve as a starting point for the successful implementation of click chemistry in your research endeavors.

References

• Creative Biolabs. Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). [Link]

• Research and Reviews. Applications of Click Chemistry in Medicinal Chemistry: From Bioconjugation to Drug Delivery. [Link]

• Hein, C. D., Liu, X. M., & Wang, D. (2008). Click chemistry, a powerful tool for pharmaceutical sciences. Pharmaceutical research, 25(10), 2216–2230. [Link]

• Frontiers in Chemistry. Recent updates in click and computational chemistry for drug discovery and development. [Link]

• Nwe, K., & Brechbiel, M. W. (2009). Growing applications of "click chemistry" for bioconjugation in contemporary biomedical research. Cancer biotherapy & radiopharmaceuticals, 24(3), 289–302. [Link]

• International Journal of Pharmaceutical Sciences and Research. CLICK CHEMISTRY: A NEW APPROACH FOR DRUG DISCOVERY Review Article. [Link]

• Hacettepe University Journal of the Faculty of Pharmacy. The Use of Click Chemisty in Drug Development Applications. [Link]

• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-catalyzed azide-alkyne click chemistry for bioconjugation. Current protocols in chemical biology, 3(4), 153–162. [Link]

• AxisPharm. Alkyne-Azide Click Chemistry Protocol for ADCs. [Link]

• PubMed. Advances in click chemistry for drug discovery and development. [Link]

• PubMed. Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. [Link]

• ResearchGate. Recent applications of click chemistry in drug discovery. [Link]

• Slideshare. Applications of click chemistry in drug discovery. [Link]

• ResearchGate. Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. [Link]

• Jena Bioscience. "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. [Link]

• American Chemical Society. Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications. [Link]

• Royal Society of Chemistry. Signature of click chemistry in advanced techniques for cancer therapeutics. [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2010). Analysis and optimization of copper-catalyzed azide-alkyne cycloaddition for bioconjugation. Angewandte Chemie (International ed. in English), 49(51), 9879–9883. [Link]

• PubMed. Effective, Rapid, and Small-Scale Bioconjugation and Purification of "Clicked" Small-Molecule DNA Oligonucleotide for Nucleic Acid Nanoparticle Functionalization. [Link]

• Hein, C. D., Liu, X. M., & Wang, D. (2008). Click chemistry, a powerful tool for pharmaceutical sciences. Pharmaceutical research, 25(10), 2216–2230. [Link]

• American Chemical Society. High-Throughput Synthesis, Purification, and Application of Alkyne-Functionalized Discrete Oligomers. [Link]

• ResearchGate. Specific and quantitative labeling of biomolecules using click chemistry. [Link]

• Royal Society of Chemistry. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction. [Link]

• MDPI. Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine. [Link]

• Organic Chemistry Portal. Click Chemistry Azide-Alkyne Cycloaddition. [Link]

• Scribd. Visualizing Small Molecules with Click Chemistry. [Link]

• ResearchGate. Optimization of the conditions for CuAAC reaction. [Link]

• Royal Society of Chemistry. Strain-promoted azide–alkyne cycloaddition for protein–protein coupling in the formation of a bis-hemoglobin as a copper-free oxygen carrier. [Link]

• Manlove, A. H., & Kourentzi, K. (2013). In situ click chemistry: from small molecule discovery to synthetic antibodies. Biotechnology journal, 8(4), 406–417. [Link]

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Technical Notes & Optimization

Overcoming solubility issues of the compound in biological assays

Welcome to the Technical Support Center for Assay Development . As a Senior Application Scientist, I have designed this guide to address the most pervasive bottleneck in early-stage drug discovery and biological screening: compound solubility .

When a compound precipitates in an assay, it leads to false negatives, erratic dose-response curves, and wasted resources. This guide moves beyond basic troubleshooting to explain the mechanistic causality behind solubility failures, providing you with self-validating protocols and field-proven strategies to rescue your assays.

Diagnostic Workflow for Assay Solubility

Before altering your assay conditions, it is critical to diagnose the exact point of failure. The following decision tree outlines the logical progression for resolving compound precipitation in biological media.

Figure 1: Decision matrix for troubleshooting compound precipitation in biological assays.

Frequently Asked Questions (FAQs)

Q1: Why are my cells dying when I test my highly lipophilic compound, even at low compound concentrations?

A: You are likely exceeding the biological tolerability limit of your carrier solvent, typically Dimethyl Sulfoxide (DMSO). While DMSO is the universal solvent for drug discovery, it is not biologically inert. High concentrations of DMSO (>0.5% v/v) induce the cleavage of caspase-3 and PARP-1, triggering apoptotic cell death mechanisms[1]. Furthermore, DMSO can alter cell membrane permeability and degrade adhesion proteins[1].

The Rule of Thumb: For cell-based assays, the final DMSO concentration must be kept at or below 0.1% (v/v) to ensure a minimum impact on cell viability and assay targets[1]. If your compound requires 1% DMSO to stay in solution, the observed "activity" is likely an artifact of solvent toxicity. Always run a vehicle control matched to the exact DMSO concentration of your highest dose.

Q2: My compound showed excellent solubility in the preformulation thermodynamic assay, but it instantly crashes out in my biochemical screening buffer. Why?

A: You are conflating Thermodynamic Solubility with Kinetic Solubility. These two paradigms measure fundamentally different physical states[2]:

• Thermodynamic Solubility (Equilibrium): Measured by adding a solid, crystalline compound to an aqueous buffer and allowing it to reach equilibrium over 24-48 hours[2]. This represents the true solubility of the crystal lattice.

• Kinetic Solubility (Metastable): Relevant to in vitro assays. It is measured by taking a pre-dissolved compound in DMSO and spiking it into an aqueous assay buffer[3]. Because the compound does not have time to form an ordered crystal lattice, it precipitates as an amorphous solid[4].

Because kinetic solubility relies on a supersaturated, metastable state, a compound might be thermodynamically soluble but kinetically insoluble (crashing out instantly upon dilution from DMSO)[2]. In early drug discovery and high-throughput screening (HTS), you must optimize for kinetic solubility[5].

Figure 2: Mechanistic pathways distinguishing Thermodynamic vs. Kinetic solubility.

Q3: If I cannot exceed 0.1% DMSO, how do I keep my highly lipophilic "brick dust" compound in solution for a cell assay?

A: Utilize macrocyclic inclusion complexes, specifically Hydroxypropyl-β-Cyclodextrin (HP-β-CD). When co-solvents (like ethanol) or surfactants (like Tween-20) prove too toxic for your cell line, cyclodextrins are the premier rescue strategy. HP-β-CD is a cyclic oligosaccharide with a hydrophilic exterior and a hydrophobic inner cavity[6].

Mechanism: The lipophilic drug molecule partitions into the hydrophobic cavity of the cyclodextrin, "hiding" it from the aqueous environment and forming a water-soluble inclusion complex[7]. Because HP-β-CD does not disrupt cell membranes like detergents do, it exhibits excellent in vitro biocompatibility and can significantly enhance the apparent aqueous solubility of your compound without altering its pharmacological mechanism of action[8].

Quantitative Comparison of Solubilization Agents

To select the correct solubilizer, you must balance solubility enhancement against biological tolerability.

Solubilization Agent	Mechanism of Action	Max Tolerated Conc. (Cell Assays)	Primary Drawbacks / Assay Interferences
DMSO	Polar aprotic solvent; disrupts solute-solute interactions.	0.1% (v/v) [1]	Cytotoxicity, caspase-3 cleavage, membrane degradation at >0.5%[1].
Tween-20	Non-ionic surfactant; forms micelles around hydrophobic drugs.	0.01% - 0.05%	Lyses cell membranes; interferes with fluorescence readouts and protein binding.
HP-β-CD	Host-guest inclusion complex; shields hydrophobic moieties[7].	1% - 5% (w/v)	May trap the compound too tightly, reducing the free-drug concentration available to bind the target.
BSA (Bovine Serum Albumin)	Carrier protein; binds lipophilic compounds via hydrophobic pockets.	0.1% - 1% (w/v)	Can heavily skew IC50 values due to non-specific protein binding.

Step-by-Step Protocol: High-Throughput Kinetic Solubility Assessment via Laser Nephelometry

To prevent assay failures, you must determine the kinetic solubility limit of your compounds before running the biological assay. Laser nephelometry is the gold standard for this, as it measures the Tyndall effect (light scattering) caused by amorphous compound precipitation in a microtiter plate[9].

Self-Validating System: This protocol includes a highly soluble control and a poorly soluble control to validate the dynamic range of the nephelometer.

Materials Required:

• Test compounds (10 mM stock in 100% DMSO)

• Aqueous Assay Buffer (e.g., PBS, pH 7.4)

• 96-well or 384-well clear-bottom microtiter plates

• Laser Nephelometer (e.g., BMG Labtech Nephelostar)[10]

• Controls: 2′-deoxy-5-fluorouridine (Highly soluble control) and Ondansetron (Poorly soluble control)[10].

Methodology:

• Preparation of Serial Dilutions: In a V-bottom intermediate plate, prepare a 2-fold serial dilution of your test compounds and controls in 100% DMSO.

• Buffer Spiking (The Kinetic Event): Dispense 196 µL of your aqueous assay buffer into the read plate. Using a multi-channel pipette or liquid handler, rapidly transfer 4 µL of the DMSO dilution series into the buffer.

  • Causality Note: This rapid dilution forces the compound into a metastable supersaturated state. The final DMSO concentration is locked at 2.0% across all wells to isolate the variable of compound concentration[9].

• Incubation: Seal the plate and incubate at 37°C for 2 hours. (Match the temperature to your downstream biological assay).

• Nephelometric Readout: Unseal the plate and read in the laser nephelometer. The instrument will pass a laser beam through the well. Dissolved compounds allow light to pass straight through; precipitated particles scatter the light[9].

• Data Analysis (NTU): The instrument outputs Nephelometric Turbidity Units (NTU)[9]. Plot NTU (y-axis) vs. Compound Concentration (x-axis).

  • Precipitation Point: The kinetic solubility limit is defined as the exact concentration where the NTU signal sharply rises above the baseline of the highly soluble control (2′-deoxy-5-fluorouridine)[10]. Do not test the compound in biological assays above this concentration.

References

• Thermodynamic vs. Kinetic Solubility: Knowing Which is Which American Pharmaceutical Review URL:[Link]

• Kinetic versus thermodynamic solubility temptations and risks Ovid / European Journal of Pharmaceutical Sciences URL: [Link]

• Optimizing solubility: Kinetic versus thermodynamic solubility temptations and risks ResearchGate URL:[Link]

• Kinetic solubility: Experimental and machine-learning modeling perspectives PubMed Central (NIH) URL:[Link]

• Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes MDPI URL:[Link]

• Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches PubMed Central (NIH) URL:[Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics PubMed Central (NIH) URL:[Link]

• Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin MDPI URL:[Link]

• Solubility Determination of Chemicals by Nephelometry JRC Publications Repository (Europa) URL:[Link]

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Minimizing side-product formation in triazole synthesis

Welcome to the Technical Support Center for Triazole Synthesis. As a Senior Application Scientist, I have designed this guide to help you navigate the mechanistic complexities of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). While CuAAC is celebrated for its "click" efficiency, deviations from optimal conditions frequently lead to competitive side reactions.

This center is structured to diagnose your specific byproduct issues, explain the underlying thermodynamic and kinetic causalities, and provide self-validating protocols to ensure high-fidelity 1,4-disubstituted triazole synthesis.

Mechanistic Overview: Target vs. Side-Product Pathways

To troubleshoot effectively, we must first visualize the competing pathways in the reaction mixture. The diagram below illustrates how the oxidation state of the copper catalyst dictates the reaction outcome.

Catalytic pathways in CuAAC: Cu(I) drives triazole formation, while Cu(II) drives diyne byproducts.

Frequently Asked Questions & Troubleshooting

Q1: My reaction mixture is turning green/blue, and TLC/LC-MS shows a less polar byproduct with double the mass of my alkyne. What is happening?

Diagnosis: You are observing the Glaser Coupling byproduct (a 1,3-diyne)[1]. Causality: The active Cu(I) catalyst is thermodynamically unstable and highly susceptible to oxidation by atmospheric oxygen, converting into Cu(II)[2]. Cu(II) acts as a potent catalyst for the oxidative homocoupling of terminal alkynes. A green or blue tint in your reaction mixture is the visual confirmation of Cu(II) accumulation. As Cu(I) depletes, the intended cycloaddition stalls, and the remaining alkyne is funneled into the Glaser pathway[3]. Solution: You must rigorously degas your solvents to remove dissolved oxygen and maintain a reducing environment by using a slight excess of sodium ascorbate (typically 5-10 mol%) to continuously regenerate Cu(I)[1].

Q2: I am working with peptides/proteins and observing a mass increase of +174 Da on my target molecule. Is my azide degrading?

Diagnosis: You are observing a Dehydroascorbate (DHA)-Arginine Adduct . Causality: While sodium ascorbate is essential for reducing Cu(II) to Cu(I), it is oxidized into dehydroascorbate (DHA) in the process. DHA is highly electrophilic and can react with the guanidinium group of arginine residues in your biomolecules, forming an advanced glycation end-product (AGE) with a mass shift of +174 Da. Solution: Minimize the ascorbate concentration. To do this without losing Cu(I) activity, you must use highly efficient accelerating ligands (like BTTAA or BTTES) that require drastically lower copper and ascorbate concentrations[4]. Alternatively, consider switching to Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) if ascorbate toxicity cannot be mitigated.

Q3: I used Copper(I) Iodide (CuI) to avoid using ascorbate, but now I have a halogenated byproduct. Why?

Diagnosis: You have formed a 5-iodo-1,4-disubstituted-1,2,3-triazole [3]. Causality: When CuI is used, the iodide ion can act as a μ2​ -bridging ligand. This facilitates the formation of polynuclear copper(I) acetylide aggregates. Within these specific aggregates, the terminal alkyne undergoes an iodine exchange, leading to the incorporation of iodine at the 5-position of the triazole ring[3]. Solution: Avoid CuI for standard CuAAC. If you must use a pre-formed Cu(I) salt, switch to Copper(I) Bromide (CuBr) or use the standard CuSO 4​ /Sodium Ascorbate system[3].

Q4: How do I choose the right accelerating ligand to suppress side reactions?

Diagnosis: Ligand selection dictates the stability of the Cu(I) oxidation state. Ligands wrap the copper center, preventing disproportionation and protecting it from oxidative degradation[4]. Causality: Polytriazole ligands (like TBTA and THPTA) accelerate the reaction by occupying specific coordination sites on the copper ion, lowering the activation energy for the formation of the metallacycle intermediate.

Ligand Performance Data Summary: The following table synthesizes the operational metrics of common CuAAC ligands to help you select the appropriate stabilizer for your solvent system[4]:

Ligand	Cu Concentration Needed	Reaction Kinetics	Biocompatibility	Aqueous Solubility	Best Application
TBTA	High	Very High	Low	Low	Organic Synthesis
THPTA	Moderate	Moderate	Moderate	High	Aqueous Synthesis
BTTES	Low	High	Very High	High	In vivo / In vitro
BTTAA	Very Low	Very High	Very High	Moderate	In vivo / In vitro

Self-Validating Protocol: High-Fidelity CuAAC Synthesis

To minimize side products, your methodology must be a self-validating system. The following protocol utilizes THPTA in an aqueous/organic mixture, incorporating visual checkpoints to confirm catalyst state.

Reagents Required:

• Alkyne (1.0 eq) and Azide (1.1 eq)

• CuSO 4​⋅5H2​O (0.05 M aqueous solution, 1-5 mol%)

• THPTA Ligand (0.1 M aqueous solution, 5-25 mol%)

• Sodium Ascorbate (0.1 M freshly prepared aqueous solution, 10-50 mol%)

• Solvent: t -BuOH/H 2​ O (1:1 v/v)

Step-by-Step Methodology:

• Solvent Degassing: Sparge the t -BuOH/H 2​ O solvent mixture with Argon or Nitrogen for 15 minutes.

  • Validation Check: Proper degassing prevents the premature oxidation of the catalyst, which is the primary cause of Glaser coupling[1].

• Catalyst Pre-complexation: In a separate vial, mix the CuSO 4​ solution with the THPTA ligand solution. Let it sit for 5 minutes.

  • Validation Check: The solution must turn a brilliant, clear blue . If precipitation occurs, the ligand has not properly complexed, risking Cu disproportionation.

• Substrate Addition: Dissolve the Alkyne and Azide in the degassed solvent mixture under an inert atmosphere.

• In situ Reduction (The Critical Step): Add the pre-complexed CuSO 4​ /THPTA solution to the substrate mixture. Immediately add the freshly prepared Sodium Ascorbate solution dropwise.

  • Validation Check: The solution must transition from blue to colorless (or pale yellow) . This optical shift confirms the successful reduction of Cu(II) to the catalytically active Cu(I) state. If the solution remains blue or turns green, add more ascorbate until colorless.

• Reaction & Quenching: Stir at room temperature for 2-12 hours (monitor via LC-MS). Once complete, quench the reaction by adding an aqueous solution of EDTA (Ethylenediaminetetraacetic acid).

  • Validation Check: EDTA will chelate the copper, turning the aqueous phase blue again, halting all catalytic activity and preventing post-reaction oxidative coupling during workup[1].

Self-validating CuAAC workflow: Pre-complexation and reduction are visually verified before cycloaddition.

References

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides National Institutes of Health (PMC)[Link]

• Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition Beilstein Journal of Organic Chemistry[Link]

• Dehydroascorbate forms an adduct with arginine residues during copper-catalysed azide-alkyne click (CuAAC) reactions Organic & Biomolecular Chemistry - RSC Publishing[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition [beilstein-journals.org]
• 4. vectorlabs.com [vectorlabs.com]

Technical Support Center: Enhancing the Stability of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol in Solution

Welcome to the dedicated technical support resource for 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical methodologies for enhancing the stability of this compound in solution. Leveraging extensive experience in small molecule stability and formulation, this document explains the causality behind experimental choices, ensuring scientifically sound and reproducible results.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: I've observed a decrease in the purity of my 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol solution over a short period. What is the likely cause?

The primary cause of instability for this compound in solution is the oxidation of the thiol (-SH) group. This functional group is susceptible to oxidation, which can lead to the formation of a disulfide dimer. This dimerization is often the first step in a cascade of degradation events, potentially followed by further oxidation to sulfenic, sulfinic, and ultimately sulfonic acids. This process can be accelerated by factors such as the presence of dissolved oxygen, trace metal ions, and elevated pH.

Q2: My solution of the compound has developed a slight yellow tint. Is this related to degradation?

Yes, a color change, such as the appearance of a yellow tint, is a common indicator of degradation for thiol-containing compounds. The formation of disulfide dimers and other oxidized species can alter the electronic properties of the molecule, leading to a shift in its absorption of visible light.

Q3: Can the choice of solvent impact the stability of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol?

Absolutely. The choice of solvent plays a critical role in the stability of your compound. Protic solvents, especially in the presence of dissolved oxygen, can facilitate oxidative degradation. The polarity of the solvent will also affect the solubility of the compound and its degradation products. It is crucial to select a solvent system that not only ensures complete dissolution but also minimizes degradation. For instance, deoxygenated aprotic solvents are generally preferred for stock solutions.

Q4: I am seeing inconsistent results in my bioassays. Could this be related to the compound's stability?

Inconsistent bioassay results are a frequent consequence of compound instability. If the compound degrades over the course of the experiment, the effective concentration of the active molecule will decrease, leading to variability in the observed biological response. Ensuring the stability of your compound in the assay medium is paramount for generating reliable and reproducible data.

Troubleshooting Guide: Enhancing Solution Stability

This section provides a systematic approach to diagnosing and resolving stability issues with 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol.

Initial Assessment: Is My Compound Degrading?

The first step is to confirm that the observed issues are due to chemical degradation. A simple time-course study using High-Performance Liquid Chromatography (HPLC) is the most effective way to assess stability.

Protocol 1: Basic Stability Assessment by HPLC

• Prepare a stock solution of your compound in a suitable solvent (e.g., acetonitrile or DMSO) at a known concentration (e.g., 1 mg/mL).

• Immediately analyze a sample of the freshly prepared solution by HPLC to determine the initial purity (Time 0).

• Store the solution under your typical experimental conditions (e.g., at room temperature on the benchtop).

• Analyze aliquots of the solution at regular intervals (e.g., 1, 4, 8, and 24 hours).

• Compare the peak area of the parent compound and look for the appearance of new peaks (degradants) over time. A decrease in the parent peak area and an increase in the area of new peaks is indicative of degradation.

Strategies for Stabilization

If degradation is confirmed, the following strategies can be employed to enhance the stability of your solution. These can be used individually or in combination.

1. Control of Atmosphere: The Role of Oxygen

Oxidative degradation is a primary concern. Minimizing the exposure of your solution to oxygen is a highly effective stabilization technique.

• Inert Gas Sparging: Before preparing your solution, sparge the solvent with an inert gas such as nitrogen or argon for 15-20 minutes to remove dissolved oxygen.

• Inert Atmosphere Overlay: Prepare your solutions in a vial and then flush the headspace with an inert gas before sealing. For highly sensitive compounds, working in a glovebox under an inert atmosphere is recommended.

2. pH Optimization: A Critical Parameter

The rate of thiol oxidation is often pH-dependent, with stability generally being greater at a lower pH.

• Acidic Buffers: Consider using a buffer system to maintain an acidic pH (e.g., a citrate buffer at pH 4-5). This can significantly slow down the rate of oxidation.[1]

• Avoid Basic Conditions: Alkaline conditions will deprotonate the thiol group, making it more susceptible to oxidation. Therefore, basic buffers should be avoided if possible.

3. The Use of Additives: Antioxidants and Chelating Agents

• Antioxidants: The inclusion of a radical-scavenging antioxidant can protect your compound from oxidative degradation.[2]

  • Ascorbic Acid (Vitamin C): A common and effective antioxidant. A final concentration of 0.1-1 mM is typically sufficient.

  • Tocopherol (Vitamin E): A lipid-soluble antioxidant that can be effective in non-aqueous or lipid-based formulations.

• Chelating Agents: Trace metal ions (e.g., Cu²⁺, Fe³⁺) in your solvents or buffers can catalyze thiol oxidation. Adding a chelating agent can sequester these ions.[2]

  • Ethylenediaminetetraacetic acid (EDTA): The most common chelating agent. A final concentration of 0.1-0.5 mM is generally effective.

Table 1: Summary of Stabilization Strategies

Strategy	Mechanism of Action	Typical Application
Inert Atmosphere	Reduces exposure to oxygen, a key reactant in oxidation.	Preparation and storage of all solutions.
pH Control (Acidic)	Protonates the thiol group, reducing its susceptibility to oxidation.	Aqueous solutions and assay media.
Antioxidants	Scavenge free radicals that initiate and propagate oxidation.	Can be added to both stock and working solutions.
Chelating Agents	Sequesters catalytic metal ions.	Particularly important for aqueous buffer systems.

Forced Degradation Studies: A Proactive Approach

To comprehensively understand the stability of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol, a forced degradation study is recommended. This involves intentionally exposing the compound to harsh conditions to identify potential degradation pathways and products. This is a critical step in developing a stability-indicating analytical method.[3][4][5]

Protocol 2: Forced Degradation Study

• Prepare separate solutions of the compound (e.g., at 1 mg/mL) for each stress condition.

• Acid Hydrolysis: Add 0.1 M HCl and heat at 60 °C for 24 hours.

• Base Hydrolysis: Add 0.1 M NaOH and keep at room temperature for 8 hours.

• Oxidation: Add 3% H₂O₂ and keep at room temperature for 8 hours.

• Thermal Stress: Heat a solid sample of the compound at 80 °C for 48 hours.

• Photolytic Stress: Expose a solution of the compound to UV light (e.g., 254 nm) for 24 hours.

• Analyze all samples by a suitable analytical method, such as HPLC-MS, to identify and characterize any degradation products.

The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[6]

Visualizing Workflows and Degradation Pathways

Diagram 1: Troubleshooting Workflow for Compound Stability

Caption: A decision tree for troubleshooting stability issues.

Diagram 2: Primary Degradation Pathway of a Thiol

Caption: Oxidative degradation of a thiol to a disulfide and further products.

Developing a Stability-Indicating HPLC Method

A stability-indicating method is an analytical procedure that can accurately quantify the decrease in the amount of the active pharmaceutical ingredient (API) due to degradation.

Protocol 3: HPLC Method Development

• Column Selection: A C18 reversed-phase column is a good starting point.

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient Elution: Start with a shallow gradient (e.g., 5-95% B over 20 minutes) to separate the parent compound from its degradation products generated during the forced degradation study.

• Detection: Use a UV detector at a wavelength where the compound has maximum absorbance (this can be determined using a UV-Vis spectrophotometer).

• Optimization: Adjust the gradient, flow rate, and column temperature to achieve good resolution between the parent peak and all degradant peaks.

Table 2: Typical Starting Conditions for HPLC Method Development

Parameter	Recommended Starting Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	Determine λmax of the compound
Gradient	5% to 95% B over 20 minutes

References

• BenchChem. (2025). Technical Support Center: Improving the Stability of Thiogeraniol in Aqueous Solutions. BenchChem.
• ResearchGate. (n.d.). Stability of thiol groups at different pH environments at 37°C.
• Jasim, A. M., Omar, T. N.-A., & Abdulhadi, S. L. (n.d.). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review Article. Iraqi Journal of Pharmaceutical Sciences.
• Thermo Fisher Scientific. (n.d.). Introduction to Thiol Modification and Detection—Section 2.1. Thermo Fisher Scientific - US.
• Popa, A., & Spac, A. F. (2023). Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. Molecules, 28(14), 5489.
• Babu, B. R., et al. (2012).
• Giustarini, D., et al. (2013). Immediate stabilization of human blood for delayed quantification of endogenous thiols and disulfides.
• Saha, S. (2022). Forced Degradation – A Review. International Journal of Pharmaceutical Sciences and Research, 13(11), 4056-4066.
• Rani, M. S. (2017). Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology, 10(7), 2343-2348.
• EvitaChem. (n.d.). Buy 5-(butan-2-yl)-4-ethyl-4H-1,2,4-triazole-3-thiol (EVT-15394145). EvitaChem.
• Sharma, G., & Saini, V. (2011).

Sources

• 1. biopharminternational.com [biopharminternational.com]
• 2. mdpi.com [mdpi.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. rjptonline.org [rjptonline.org]
• 5. pharmainfo.in [pharmainfo.in]
• 6. biomedres.us [biomedres.us]

Technical Support Center: Troubleshooting Biological Assays with Small Molecule Compounds

Welcome to the Advanced Assay Troubleshooting Guide. As an Application Scientist, I frequently encounter situations where a promising small molecule compound yields inconsistent, non-reproducible, or paradoxical data across different biological assays.

This guide is designed to move beyond basic troubleshooting. We will dissect the physical chemistry and biological causality behind assay failures, focusing on solvent artifacts, assay interference (false positives), and the validation of true intracellular target engagement.

Section 1: Compound Handling & Solvent Artifacts

Q: Why do my baseline controls fluctuate wildly when I perform serial dilutions of my compound in cell-based assays?

A: The most common culprit behind fluctuating baselines in cell-based dose-response curves is the "DMSO Effect." When researchers perform serial dilutions of a compound directly into the assay media without compensating for the solvent, they inadvertently titrate the Dimethyl sulfoxide (DMSO) concentration alongside the drug.

The Causality: DMSO is an amphipathic solvent. At low concentrations, it fluidizes the lipid bilayer, which can artificially enhance the apparent permeability of your compound. However, at concentrations above 0.1% to 1%, DMSO begins to induce significant cellular stress. It triggers reactive oxygen species (ROS) production, alters cytokine release (such as IL-6), and compromises membrane integrity[1]. If your vehicle control contains 0.1% DMSO, but your highest compound concentration well contains 1% DMSO, the resulting phenotypic readout (e.g., cytotoxicity or pathway inhibition) may be entirely driven by solvent toxicity rather than pharmacological target engagement[2].

Self-Validating Solution: Always perform serial dilutions of your compound in 100% DMSO first, and then make a uniform intermediate dilution into aqueous media. This ensures that every well—from the highest drug concentration to the vehicle control—contains the exact same final percentage of DMSO.

Table 1: Effects of DMSO Concentration on Cell Viability and Assay Readouts

Final DMSO Concentration	Cellular Impact & Causality	Recommended Action
≤ 0.1%	Generally safe; maintains membrane integrity without significant impact on most mammalian cell types[3].	Ideal target concentration for the final assay volume.
0.25% - 0.5%	Can induce paradoxical inhibitory or stimulatory effects (e.g., altered ROS production) depending on cell lineage[1].	Use with caution; strictly normalize DMSO across all experimental and control wells.
> 1.0%	Reduces readout parameters in all cell types; induces cytotoxicity, oxidative stress, and alters membrane permeability[1].	Avoid for biological assays ; highly likely to cause false negatives/positives[2].
5.0% - 10.0%	Severe cytotoxicity and cell death; compromises organelle integrity[2].	Used exclusively for cryopreservation; dilute immediately upon thawing cells.

Section 2: The "False Positive" Paradox in Biochemical Assays

Q: My compound shows sub-nanomolar potency in biochemical enzymatic assays but fails to show any activity in cell-based models. Is this just poor cell permeability?

A: Not necessarily. Before spending months optimizing a compound for cell permeability, you must definitively rule out two major classes of assay interference: Colloidal Aggregation and Pan-Assay Interference Compounds (PAINS) .

The Causality of Aggregation: Highly lipophilic small molecules can undergo a phase transition in aqueous buffers, self-assembling into 50 to 1000 nm colloidal particles[4]. These colloids act like molecular sponges, non-specifically adsorbing and partially denaturing the target enzyme on their surface. In a biochemical assay, this mimics competitive inhibition, yielding a beautiful—but entirely artifactual—dose-response curve[5].

The Causality of PAINS: PAINS are compounds containing specific, chemically reactive substructures (e.g., catechols, quinones, rhodanines)[6]. Instead of binding specifically to a target's active site, they interfere via metal chelation, redox cycling (generating hydrogen peroxide in the assay buffer), or covalent modification of the protein[7].

Diagnostic Workflow for Assay Interference

Decision tree for troubleshooting biochemical hits and ruling out assay interference.

Self-Validating Counter-Screen: To test for aggregation, rerun your biochemical assay with the addition of a non-ionic detergent (e.g., 0.01% Triton X-100 or 0.025% Tween-80)[8]. Detergents disrupt colloidal aggregates. If your compound's IC50 drops by orders of magnitude in the presence of detergent, it is an aggregator, not a true inhibitor[5].

Section 3: Verifying Intracellular Target Engagement

Q: How can I definitively prove that my compound binds its intended target inside a living cell, independent of downstream phenotypic pathways?

A: The gold standard for proving direct intracellular binding is the Cellular Thermal Shift Assay (CETSA) .

The Causality: Proteins exist in a thermodynamic equilibrium between folded and unfolded states. When a small molecule binds to the folded conformation of its target protein, the Gibbs free energy of the system decreases. This thermodynamically stabilizes the protein, requiring a higher temperature to induce unfolding and subsequent precipitation[9]. By heating intact cells, unliganded proteins denature and aggregate, while liganded proteins remain in the soluble fraction[10].

Step-by-Step Methodology: Cellular Thermal Shift Assay (CETSA)

Phase 1: In Vivo Incubation

• Seed cells in a format appropriate for your scale (e.g., T75 flasks or 96-well plates) and allow them to adhere.

• Treat the cells with the compound of interest at the desired concentration, alongside a strictly normalized DMSO-only vehicle control.

• Incubate under standard culture conditions (e.g., 37°C, 5% CO2) for 1–2 hours to allow for cell penetration and target binding.

Phase 2: Thermal Aliquoting 4. Harvest the cells, wash with PBS, and resuspend in a physiological buffer supplemented with protease inhibitors. 5. Divide the cell suspension into equal aliquots (typically 8–12 tubes). 6. Subject each aliquot to a different temperature gradient (e.g., ranging from 40°C to 65°C) for exactly 3 minutes using a calibrated thermal cycler, followed immediately by 3 minutes at room temperature[10].

Phase 3: Lysis & Fractionation 7. Snap-freeze the aliquots in liquid nitrogen, then thaw them rapidly on ice or at 25°C. Repeat this freeze-thaw cycle three times. Note: This mechanical lysis prevents the use of harsh detergents that would artificially denature the proteins[9]. 8. Centrifuge the lysates at 20,000 × g for 20 minutes at 4°C. The heat-denatured proteins will form a pellet, while the stabilized, folded proteins remain in the supernatant[10].

Phase 4: Detection & Self-Validation 9. Carefully isolate the soluble supernatant. 10. Quantify the remaining target protein using quantitative Western blotting, AlphaScreen, or Mass Spectrometry. 11. Self-Validation Checkpoint (ITDRF): To confirm that the thermal shift is specific and dose-dependent, perform an Isothermal Dose-Response Fingerprint (ITDRF). Hold the temperature constant at the T_agg (the temperature where ~80% of the target is denatured in the vehicle control) and titrate the compound concentration. A sigmoidal increase in soluble protein confirms specific target engagement[9].

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Feeling Nature's PAINS: Natural Products, Natural Product Drugs, and Pan Assay Interference Compounds (PAINS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. bio-protocol.org [bio-protocol.org]
• 10. scispace.com [scispace.com]

Technical Support Center: Method Development for Scaling Up Compound Synthesis

Welcome to the Technical Support Center for Method Development in Scaling Up Compound Synthesis. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning a chemical synthesis from the laboratory bench to pilot plant and commercial production. The transition from gram-scale to kilogram or ton-scale production is fraught with challenges that require a deep understanding of chemical engineering principles, reaction kinetics, and safety protocols.[1][2][3] This guide provides practical, in-depth answers to common questions and troubleshooting advice for specific issues you may encounter.

Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the scale-up of chemical synthesis.

Q1: What are the most critical factors to consider when planning to scale up a chemical synthesis?

A successful scale-up requires a multidisciplinary approach, integrating chemistry, engineering, safety, and regulatory compliance.[4] Key factors include:

• Reaction Kinetics and Thermodynamics: A thorough understanding of the reaction mechanism, rate-determining steps, and potential side reactions is crucial.[4] Kinetic and thermodynamic parameters that are manageable in the lab can become significant challenges at scale, such as heat dissipation in exothermic reactions.[4]

• Heat and Mass Transfer: The surface-area-to-volume ratio decreases significantly as the reactor size increases.[5][6] This impacts heat removal and mixing efficiency, potentially leading to thermal runaways or the formation of hotspots and byproducts.[7][8][9]

• Mixing Efficiency: Achieving homogenous mixing is more challenging in large reactors, which can affect reaction rates, yield, and product purity.[2][9] The choice of impeller and agitation speed are critical parameters that need to be optimized for the larger scale.[9][10]

• Safety and Hazard Analysis: A comprehensive process safety assessment is non-negotiable. This includes identifying potential thermal hazards, understanding the thermal stability of all components, and defining worst-case scenarios.[7][11]

• Raw Material Sourcing and Quality: The quality and consistency of raw materials can significantly impact the reproducibility of the synthesis at scale.[8][12] Supply chain reliability for large quantities of starting materials must also be established.[1][8]

• Purification and Isolation: Purification methods that are practical at the lab scale, such as flash chromatography, may not be economically or practically viable for large-scale production.[13][14] Developing scalable purification strategies, like crystallization or distillation, is essential.[15]

• Regulatory Compliance: For pharmaceutical applications, all scale-up activities must adhere to Good Manufacturing Practices (GMP) and other regulatory guidelines, such as the FDA's Scale-up and Post-Approval Changes (SUPAC).[16][17][18]

Q2: What is a "thermal runaway" and how can it be prevented during scale-up?

A thermal runaway is a hazardous situation where an exothermic reaction goes out of control due to a positive feedback loop between temperature and reaction rate.[19] As the temperature increases, the reaction rate accelerates, generating even more heat.[19] This can lead to a rapid increase in temperature and pressure, potentially causing explosions.[7]

Prevention Strategies:

• Calorimetric Studies: Perform reaction calorimetry (e.g., using a Reaction Calorimeter - RC1) or Differential Scanning Calorimetry (DSC) to determine the heat of reaction, adiabatic temperature rise, and the maximum temperature of the synthesis reaction (MTSR).[9] This data is crucial for designing an adequate cooling system.

• Semi-Batch Operation: For highly exothermic reactions, use a semi-batch process where one reactant is added gradually to control the rate of heat generation.[11]

• Cooling System Design: Ensure the reactor's cooling system has sufficient capacity to remove the heat generated by the reaction, even under worst-case scenarios.[9]

• Emergency Procedures: Establish clear emergency procedures, including the use of a quenching agent to rapidly stop the reaction if control is lost.[20]

Q3: How does mixing change during scale-up and what are the implications?

Mixing dynamics change significantly when moving from a small lab flask to a large industrial reactor. In a small vessel, mixing is often rapid and efficient. However, in a large tank, achieving uniform mixing is more difficult and can lead to:

• Localized "hot spots" in exothermic reactions, increasing the risk of side reactions and impurity formation.[7]

• Poor distribution of reactants , leading to incomplete reactions and lower yields.[2]

• Inconsistent product quality due to variations in reaction conditions throughout the vessel.[8]

To address these challenges, consider the following:

• Impeller Selection and Agitation Speed: The type of impeller (e.g., pitched-blade turbine, anchor) and the agitation speed must be carefully selected and optimized to ensure adequate mixing for the specific reaction and vessel geometry.[9][10]

• Computational Fluid Dynamics (CFD): CFD modeling can be used to simulate fluid dynamics within the reactor and predict mixing efficiency, helping to optimize reactor design and operating conditions before physical implementation.[21]

Q4: What are Process Analytical Technologies (PAT) and how do they aid in scale-up?

Process Analytical Technology (PAT) is a system for designing, analyzing, and controlling manufacturing through timely measurements of critical quality and performance attributes of raw and in-process materials.[22] The goal of PAT is to ensure final product quality by building it into the process rather than relying on end-product testing.[22]

Benefits of PAT in Scale-Up:

• Real-time Process Monitoring: In-situ probes (e.g., FTIR, Raman spectroscopy) provide real-time data on reaction progress, concentration of reactants and products, and the formation of intermediates or impurities.[23][24]

• Improved Process Understanding: PAT tools help in gaining a deeper understanding of the chemical process, identifying critical process parameters (CPPs), and establishing a robust design space.[23][24][25]

• Enhanced Process Control: Real-time data allows for better control over the reaction, enabling adjustments to be made during the process to maintain optimal conditions and ensure consistent product quality.[26]

• Safer Operations: Continuous monitoring can help in the early detection of deviations from normal operating conditions, such as an impending thermal runaway.[23]

Troubleshooting Guides

This section provides detailed guidance on specific issues that may arise during the scale-up process.

Issue 1: Reaction Yield is Significantly Lower at Pilot Scale Compared to Lab Scale

Q: We successfully synthesized our compound with a 90% yield in a 1L reactor, but the yield dropped to 60% in a 100L pilot reactor. What could be the cause?

A significant drop in yield upon scale-up is a common problem and can be attributed to several factors that change with scale.[8]

Possible Causes and Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Inefficient Mixing/Mass Transfer	Inadequate mixing in the larger reactor can lead to poor contact between reactants, resulting in an incomplete reaction.[2][27]	1. Review Agitation Parameters: Evaluate and optimize the impeller type, size, position, and agitation speed for the pilot reactor. Consider using baffles to improve mixing.[9] 2. Conduct Mixing Studies: Use a non-reacting tracer to characterize the mixing time in the pilot reactor and compare it to the reaction's half-life. As a rule of thumb, the reaction half-life should be significantly longer than the mixing time.[10] 3. Consider a Different Reactor Type: For some reactions, a different type of reactor, such as a continuous stirred-tank reactor (CSTR) or a plug flow reactor (PFR), might provide better mixing and mass transfer at scale.
Poor Temperature Control	The reduced surface-area-to-volume ratio in the larger reactor can lead to inefficient heat removal for exothermic reactions or uneven heating.[6] This can result in the formation of byproducts and degradation of the desired product.[7]	1. Analyze Temperature Profiles: Install multiple temperature probes at different locations within the reactor to get a comprehensive temperature profile and identify any hot spots.[19] 2. Improve Heat Transfer: Ensure the reactor jacket has adequate heat transfer fluid flow and temperature control. Consider internal cooling coils for highly exothermic reactions.[9] 3. Optimize Reagent Addition: For exothermic reactions, control the rate of addition of the limiting reagent to manage the rate of heat generation.[5]
Change in Raw Material Quality	The larger quantities of raw materials used at the pilot scale may come from a different supplier or be of a different grade than those used in the lab, potentially introducing impurities that inhibit the reaction.[8]	1. Qualify Raw Materials: Thoroughly test and qualify all new batches of raw materials to ensure they meet the required specifications.[14] 2. Perform Small-Scale Test Runs: Before committing to a large-scale run, perform a small-scale reaction using the new batch of raw materials to confirm consistent performance.
Extended Reaction/Work-up Time	Heat-up and cool-down cycles, as well as reagent addition and product work-up, are typically longer at a larger scale.[12] This prolonged exposure to reaction conditions or work-up reagents can lead to product degradation.	1. Study Product Stability: Determine the stability of your product under the reaction and work-up conditions over an extended period. 2. Optimize Work-up Procedure: Develop a work-up procedure that is efficient and minimizes the time the product is exposed to harsh conditions.

Issue 2: Unexpected Impurity Profile in the Scaled-Up Batch

Q: The impurity profile of our scaled-up batch is different from what we observed in the lab. We are seeing new, unknown impurities. What should we investigate?

Changes in the impurity profile are a serious concern, especially in pharmaceutical manufacturing, as they can impact the safety and efficacy of the final product.[1]

Root Cause Analysis and Corrective Actions:

Caption: Decision tree for investigating unexpected impurity profiles.

Detailed Troubleshooting Steps:

• Characterize the New Impurities: The first step is to isolate and identify the structure of the new impurities using analytical techniques such as LC-MS, NMR, and HPLC.[15] Understanding the structure of the impurity can provide clues about its formation pathway.

• Review Process Data: Carefully examine the batch records from the scaled-up run, paying close attention to temperature profiles, addition rates, and any process deviations.

• Investigate Potential Causes:

  • Localized Over-concentration or Hotspots: Inefficient mixing can lead to localized high concentrations of reactants or "hot spots," which can favor the formation of side products.[7]

  • Temperature Excursions: Even brief deviations from the target temperature can lead to the formation of new impurities.

  • Impurities in Raw Materials: Trace impurities in starting materials or solvents that were insignificant at the lab scale can become problematic at a larger scale.

  • Materials of Construction: Consider the possibility of leaching from the reactor or transfer lines, especially if the reaction involves corrosive reagents.

• Laboratory Investigation: Once potential causes have been identified, design lab-scale experiments to replicate the formation of the new impurities. This will help to confirm the root cause and develop effective mitigation strategies.

Issue 3: Difficulty with Product Isolation and Purification at Scale

Q: Our product crystallizes easily in the lab, but at the pilot scale, we are getting an oil, or the wrong crystal form (polymorph). How can we control the crystallization process?

Controlling crystallization and polymorphism is critical for ensuring consistent product quality, as different polymorphs can have different physical properties, such as solubility and bioavailability.[28]

Strategies for Controlled Crystallization:

• Solubility and Supersaturation Studies: Determine the solubility curve of your compound in the chosen solvent system. The level of supersaturation is a key driving force for crystallization and must be carefully controlled to promote crystal growth over nucleation of unwanted forms.[29][30]

• Seeding Strategy: Develop a robust seeding protocol. The amount of seed, its particle size distribution, and the point at which it is added to the supersaturated solution are all critical parameters.

• Cooling/Antisolvent Addition Profile: The rate of cooling or antisolvent addition has a significant impact on the crystallization process. A slow, controlled rate generally favors the growth of larger, more uniform crystals of the desired polymorph.

• Process Analytical Technology (PAT) for Crystallization:

  • Focused Beam Reflectance Measurement (FBRM): Provides real-time information on particle size and count, allowing for precise control over nucleation and crystal growth.

  • Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy: Can be used to monitor the concentration of the solute in the solution in real-time, enabling accurate control of supersaturation.

  • Raman Spectroscopy: Can be used to differentiate between different polymorphic forms in-situ, ensuring that the desired crystal form is being produced.[29]

Sources

• 1. pure-synth.com [pure-synth.com]
• 2. helgroup.com [helgroup.com]
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• 10. Rules of Thumb: Scale-up - Features - The Chemical Engineer [thechemicalengineer.com]
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• 30. pubs.acs.org [pubs.acs.org]

Technical Support Center: Proactive Strategies for Off-Target Effect Mitigation of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol

Welcome to the technical support center for researchers working with the novel compound 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol. This guide is designed to provide a comprehensive framework for identifying, understanding, and mitigating potential off-target effects. Given the novelty of this specific molecule, we will draw upon established principles in drug discovery and the known pharmacology of the broader 1,2,4-triazole class to inform our approach. The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, known to be present in compounds with a wide array of biological activities, including antifungal, anticancer, and anti-inflammatory properties.[1][2] This chemical promiscuity underscores the importance of a thorough off-target profiling campaign.

This document will guide you through a multi-tiered strategy, from initial in silico predictions to detailed experimental validation, ensuring a robust characterization of your compound's specificity.

Part 1: Frequently Asked Questions (FAQs) and Initial Troubleshooting

This section addresses common questions and concerns that arise when working with a novel compound from a pharmacologically active chemical class.

Q1: I have just synthesized 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol. What are the first steps to assess its potential for off-target effects?

A1: The most cost-effective and rapid initial step is to perform in silico (computational) profiling. This involves using computational models to predict potential interactions with a wide range of biological targets. These predictions can help you prioritize experimental assays and form early hypotheses about potential liabilities.[3]

Q2: My in silico analysis predicts potential binding to several kinases and cytochrome P450 enzymes. How seriously should I take these predictions?

A2: In silico predictions are a valuable starting point but should be treated as hypotheses that require experimental validation.[4] Machine learning and structure-based models can have limitations.[3] The strength of the prediction (e.g., a high confidence score) can help in prioritization. Your next step should be to move to in vitro assays to confirm these predicted interactions.

Q3: I am observing unexpected cytotoxicity in my cell-based assays. Could this be an off-target effect?

A3: Yes, unexpected cytotoxicity is a classic indicator of potential off-target activity. The 1,2,4-triazole-3-thiol class has been associated with anticancer activity, which often involves cytotoxicity.[5] It is crucial to determine if the observed cell death is related to your intended target or an unrelated pathway. Consider running a broad cell viability screen across a panel of diverse cell lines to identify patterns of sensitivity. Further investigation into the mechanism of cell death (e.g., apoptosis vs. necrosis) is also recommended.

Q4: My compound shows activity in a primary screen, but the dose-response curve is non-ideal (e.g., shallow slope, biphasic). What could this indicate?

A4: A non-ideal dose-response curve can be a sign of multiple binding events, suggesting off-target interactions. A shallow Hill slope, for instance, might indicate that your compound is interacting with multiple targets with varying affinities. It is important to ensure the purity of your compound and then proceed with target deconvolution and selectivity profiling.

Q5: What is the difference between safety pharmacology and off-target screening?

A5: Safety pharmacology specifically investigates effects on vital physiological systems (cardiovascular, respiratory, central nervous system) that could lead to adverse drug reactions (ADRs).[6] Off-target screening is a broader term that encompasses any unintended molecular interaction.[6] A standard safety pharmacology panel, often conducted in vitro, is a crucial step in de-risking a compound for further development.[6]

Part 2: A Tiered Workflow for Off-Target Identification

A systematic, tiered approach is the most efficient way to characterize the specificity of a novel compound. This workflow progresses from broad, predictive methods to more focused, definitive experiments.

Caption: A structured workflow for identifying and validating off-target effects.

Part 3: Experimental Protocols and Troubleshooting Guides

Protocol 1: Broad In Vitro Kinase Profiling

Rationale: Many 1,2,4-triazole derivatives are known to interact with kinases.[5] A broad kinase panel is an essential first step to identify potential off-target kinase interactions.

Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol in 100% DMSO.

• Assay Concentration: For an initial screen, a single high concentration (e.g., 10 µM) is typically used.

• Panel Selection: Choose a reputable vendor offering a diverse kinase panel (e.g., >300 kinases covering all major families).

• Assay Format: Radiometric or fluorescence-based assays are common. The vendor will perform the assay.

• Data Analysis: Results are typically provided as percent inhibition relative to a control. Hits are often defined as >50% inhibition.

• Follow-up: For any identified hits, perform dose-response experiments to determine the IC50 value.

Troubleshooting:

Issue	Potential Cause	Solution
High number of hits	Compound promiscuity, aggregation, or assay interference.	Perform dose-response curves for all hits. Use orthogonal assays (e.g., biophysical methods like ITC) to confirm direct binding. Check for compound aggregation using dynamic light scattering.
No significant hits	The compound is highly selective, or the relevant off-targets are not in the panel.	This is a positive outcome for selectivity. Consider other broad panels (e.g., GPCRs, ion channels) based on in silico predictions.
Poor reproducibility	Compound instability or insolubility in assay buffer.	Assess compound stability and solubility under assay conditions. Ensure fresh dilutions are made for each experiment.

Protocol 2: Affinity Pull-Down with Mass Spectrometry for Target Deconvolution

Rationale: When a cellular phenotype (e.g., cytotoxicity) is observed without a clear molecular target, an unbiased approach like chemical proteomics can identify binding partners.[7][8]

Methodology:

• Probe Synthesis: Synthesize a derivative of your compound with a linker and an affinity tag (e.g., biotin). It is critical that the modification does not abrogate the biological activity.

• Cell Lysate Preparation: Prepare a native protein lysate from a cell line that shows the phenotype of interest.

• Affinity Pull-Down:

  • Immobilize the biotinylated compound on streptavidin-coated beads.

  • Incubate the beads with the cell lysate to allow for protein binding.

  • Include a negative control (e.g., beads with biotin only) and a competition control (beads with biotinylated compound plus an excess of free, untagged compound).

• Washing: Wash the beads extensively to remove non-specific binders.

• Elution and Digestion: Elute the bound proteins and digest them into peptides using trypsin.

• LC-MS/MS Analysis: Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the proteins.

• Data Analysis: Identify proteins that are significantly enriched in the compound pull-down sample compared to the controls. These are your candidate off-targets.

Troubleshooting:

Issue	Potential Cause	Solution
High background/many non-specific binders	Insufficient washing, hydrophobic compound causing non-specific binding.	Increase the number and stringency of wash steps. Include a mild detergent in the wash buffer. Optimize the linker on the probe to distance the compound from the bead surface.
No specific hits identified	Binding affinity is too low for pull-down, target protein is of low abundance, probe modification disrupts binding.	Validate that the probe retains biological activity. Increase the amount of lysate used. Consider more sensitive techniques like Cellular Thermal Shift Assay (CETSA).
Known abundant proteins (e.g., tubulin, actin) are the top hits	These are common non-specific binders.	Use the competition control to differentiate true binders. Proteins that are not competed away by the free compound are likely non-specific.

Part 4: Data Interpretation and Next Steps

The table below summarizes the key methodologies for off-target profiling, helping you to choose the most appropriate assays for your research stage.

Methodology Tier	Examples	Pros	Cons	Key Output
Tier 1: In Silico	Molecular Docking, Pharmacophore Screening[3]	Fast, low-cost, broad coverage	Predictive, requires experimental validation, potential for false positives/negatives	List of prioritized potential off-targets
Tier 2: In Vitro	Kinase/GPCR Panels, Safety Screens[6]	Quantitative (IC50/Ki), high-throughput	Can be expensive, may miss targets not in the panel, lacks cellular context	Confirmed molecular interactions and their potencies
Tier 3: Cell-Based	Phenotypic Screens, CETSA, Reporter Assays[9]	Provides physiological relevance, confirms target engagement in cells	Lower throughput, mechanism of action may be unclear	Cellular IC50, phenotypic changes, confirmation of intracellular binding
Tier 4: Unbiased	Chemical Proteomics, CRISPR screens[7][8]	Identifies novel/unexpected targets, provides mechanistic insight	Technically complex, resource-intensive, requires specialized expertise	List of high-confidence binding partners for validation

graph TD {
A[Start: Novel Compound] --> B{In Silico Profiling};
B --> C{Any predicted liabilities?};
C -- Yes --> D[Prioritize & proceed to In Vitro];
C -- No --> E[Proceed with caution to broad In Vitro];
D --> F{Broad In Vitro Screening};
E --> F;
F --> G{Hits identified?};
G -- Yes --> H[Determine IC50 values];
G -- No --> I[Compound appears selective. Proceed with on-target validation.];
H --> J{Hits confirmed & potent?};
J -- Yes --> K[Cell-Based Validation (CETSA, Phenotypic Screen)];
J -- No --> I;
K --> L{Cellular activity observed?};
L -- Yes --> M[Target Deconvolution (if needed) & MoA studies];
L -- No --> N[Re-evaluate in vitro hit relevance];
M --> O[End: Characterized Compound Profile];
I --> O;
subgraph "Decision Logic"
    C; G; J; L;
end

subgraph "Actions"
    B; D; E; F; H; K; M; N; I;
end

style A fill:#4285F4,stroke:#333,stroke-width:2px,color:#FFFFFF
style O fill:#34A853,stroke:#333,stroke-width:2px,color:#FFFFFF
}

Caption: Decision-making flowchart for off-target investigation.

By following this structured guide, researchers can proactively identify and mitigate the risks associated with off-target effects of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol, leading to a more comprehensive understanding of its biological activity and a stronger foundation for any subsequent drug development efforts.

References

• Computational Prediction of Off-Target Related Risks of Molecules: Cardiotoxicity, Hepatotoxicity and Reproductive Toxicity.
• Computational Prediction of Off-Target Effects in CRISPR Systems CRISPR | Huang.
• Comprehensive Analysis of CRISPR Off-Target Effects - CD Genomics.

• A novel computational approach to predict off-target interactions for small molecules - PMC. (2019, July 17). Available at: [Link]

• Drug Off-Target Effects Predicted Using Structural Analysis in the Context of a Metabolic Network Model | PLOS Computational Biology. (2010, September 23). Available at: [Link]

• In Vitro Safety Pharmacology & Off-Target Screening Services - Reaction Biology. Available at: [Link]

• Identifying off-target effects and hidden phenotypes of drugs in human cells - PubMed. (2006, June 15). Available at: [Link]

• Empowering drug off-target discovery with metabolic and structural analysis - PMC - NIH. Available at: [Link]

• How can bioinformatics predict off-target effects of drugs? - Patsnap Synapse. (2025, May 29). Available at: [Link]

• BLOG: Selecting the Right Gene Editing Off-Target Assay - seqWell. (2025, September 23). Available at: [Link]

• Identifying off-target effects and hidden phenotypes of drugs in human cells - ResearchGate. (2025, December 25). Available at: [Link]

• Systematic in vitro profiling of off-target affinity, cleavage and efficiency for CRISPR enzymes | Nucleic Acids Research | Oxford Academic. (2020, May 21). Available at: [Link]

• Full article: Off-target identification by chemical proteomics for the understanding of drug side effects - Taylor & Francis. (2021, January 12). Available at: [Link]

• Off-Target Screening Cell Microarray Assay - Charles River Laboratories. Available at: [Link]

• Off-Target Analysis in Gene Editing and Applications for Clinical Translation of CRISPR/Cas9 in HIV-1 Therapy - Frontiers. Available at: [Link]

• Synthesis, Characterization and Pharmacological Screening of Some Substituted 1,2,3- & 1,2,4-Triazoles. Available at: [Link]

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids - PMC. Available at: [Link]

• An insight on medicinal attributes of 1,2,4-triazoles - PMC. Available at: [Link]

• (PDF) Pharmacological Aspects of Application of - Amanote Research. (2016, September 22). Available at: [Link]

• Synthesis and Pharmacological Activity of Triazole Derivatives Inhibiting Eosinophilia | Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• Tips and troubleshooting - Takara Bio. (2024, October 16). Available at: [Link]

• LC/MS Troubleshooting Guide - ResearchGate. (2024, August 12). Available at: [Link]

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives - MDPI. (2025, September 4). Available at: [Link]

• Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. (2021, June 1). Available at: [Link]

• SYNTHESIS, ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF NOVEL 4-AMINO- SUBSTITUTED-1,2,4-TRIAZOLE-3-THIOL DERIVATIVES. Available at: [Link]

• Synthesis, Crystal Structure, and Fungicidal Activity of 5-(4-cyclopropyl-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)-4-methyl-1,2,3-thiadiazole - ResearchGate. Available at: [Link]

• Absorption of Free Radicals of New S-Derivatives (1,2,4-Triazole-3(2H)-yl)methyl)thiopyrimidines - MDPI. (2024, November 14). Available at: [Link]

• 5-cyclopropyl-4-[(furan-2-yl)methyl]-4H-1,2,4-triazole-3-thiol - NextSDS. Available at: [Link]

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Reference Data & Comparative Studies

A Predictive Comparative Analysis of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol: A Novel Candidate for Enzyme Inhibition

Introduction: The Promise of a Privileged Scaffold

The 1,2,4-triazole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically significant drugs.[1][2] Its derivatives exhibit a vast spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[3][4][5] A particularly compelling subclass is the 4,5-disubstituted-4H-1,2,4-triazole-3-thiol series. The thiol (or its tautomeric thione form) at the C3 position is a critical functional group, often acting as a key molecular anchor or a metal-chelating moiety within enzyme active sites.[1][6]

This guide presents a forward-looking comparative analysis of a novel, yet uncharacterized, molecule: 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol (hereafter designated CBT-453 ). In the absence of direct experimental data for CBT-453, this analysis is built upon established Structure-Activity Relationship (SAR) principles derived from extensive research on analogous compounds. We will deconstruct its molecular architecture to predict its potential biological targets and inhibitory efficacy. This predictive framework will be benchmarked against well-characterized inhibitors in two distinct therapeutic areas: metallo-β-lactamase (MBL) inhibition and DCN1 inhibition.

The core objective is to provide researchers and drug development professionals with a robust, data-driven rationale for the synthesis and evaluation of CBT-453, complete with proposed experimental workflows to validate these predictions.

Part 1: Deconstructing the Candidate Molecule: An SAR-Based Prediction

The potential of CBT-453 can be inferred by examining its three key structural components: the triazole-thiol core, the N4-cyclopropyl substituent, and the C5-butan-2-yl (sec-butyl) substituent.

• The 4H-1,2,4-Triazole-3-thiol Core: This scaffold's proven utility stems from its rigid, planar structure and its capacity for hydrogen bonding.[1] The exocyclic thiol group is a potent zinc-binding moiety. This makes enzymes that utilize zinc ions for catalysis, such as metallo-β-lactamases, highly probable targets.[6] The triazole ring itself can form critical interactions with active site residues.[7]

• The N4-Cyclopropyl Substituent: The N4 position is pivotal for modulating a compound's activity and selectivity. The cyclopropyl group is a small, rigid, and lipophilic bioisostere of larger alkyl groups. Its rigidity can lock the molecule into a favorable conformation for binding, reducing the entropic penalty upon interaction with a target. Its lipophilicity can enhance membrane permeability and access to hydrophobic pockets within an active site. While not extensively documented, related structures like 4-cyclopropyl-3-[(3-fluorobenzyl)thio]-5-methyl-4H-1,2,4-triazole have demonstrated significant herbicidal activity, confirming the viability of this substitution.[8]

• The C5-Butan-2-yl (sec-butyl) Substituent: The C5 position directly influences the compound's steric and hydrophobic profile. The choice of a branched alkyl group like sec-butyl, as opposed to a linear or aromatic group, is significant. It provides a moderate level of lipophilicity and a specific three-dimensional shape that must be accommodated by the target's binding pocket. This can be a key determinant of selectivity. In other advanced inhibitor series, sec-butyl groups have been successfully incorporated to optimize binding.[2]

Based on this analysis, CBT-453 is predicted to be a biologically active molecule, likely an enzyme inhibitor. Its features—a potent zinc-binding head (the thiol) and specific hydrophobic appendages (cyclopropyl and sec-butyl groups)—suggest a strong candidacy for targeting metalloenzymes.

Part 2: Comparative Benchmarking Against Known Inhibitors

To contextualize the potential of CBT-453, we will compare it against two classes of inhibitors that share its core scaffold.

Benchmark 1: Metallo-β-Lactamase (MBL) Inhibitors

MBLs, such as NDM-1 and VIM-2, are a major driver of antibiotic resistance as they inactivate a broad range of β-lactam antibiotics.[9] The development of MBL inhibitors is a critical global health priority. The 1,2,4-triazole scaffold has been explored for this purpose, with the triazole moiety often coordinating the catalytic zinc ions in the MBL active site.[6][7]

A representative compound from this class is 3-(4-Bromophenyl)-6,7-dihydro-5H-[7][10][11]triazolo[3,4-b][6][10]thiazine (5l) , which inhibits the VIM-2 MBL with a moderate IC50 value.[7][10]

Benchmark 2: DCN1 Inhibitors

DCN1 is a co-E3 ligase that has emerged as a therapeutic target for cardiac fibrosis and some cancers.[12] Recently, a series of highly potent DCN1 inhibitors based on the 1,2,4-triazole-3-thione scaffold were developed.[13] The lead compound from this series, HD2 , exhibits exceptional potency and serves as a high-bar benchmark for what can be achieved with this scaffold.

The table below summarizes the performance of these known inhibitors and provides a template for the evaluation of our candidate, CBT-453.

Compound	Target(s)	IC50	Key Structural Features	Reference
HD2	DCN1	2.96 nM	1,2,4-triazole-3-thione core with optimized aromatic substituents for hydrophobic interactions.	[12][13]
Compound 5l	VIM-2	38.36 µM	Fused[7][10][11]triazolo[3,4-b][6][10]thiazine core with a bromophenyl group.	[7][10]
CBT-453 (Predicted)	MBLs (e.g., NDM-1, VIM-2), DCN1, others	To be determined	1,2,4-triazole-3-thiol core with N4-cyclopropyl and C5-sec-butyl groups.	-

Part 3: Proposed Experimental Workflows for Validation

To move CBT-453 from a hypothetical molecule to a characterized inhibitor, a structured experimental plan is essential. The following protocols provide a self-validating system for synthesis and biological evaluation.

Workflow 1: Chemical Synthesis of CBT-453

The synthesis of 4,5-disubstituted-1,2,4-triazole-3-thiols is well-established.[14][15] A plausible and efficient route to CBT-453 would involve the base-catalyzed cyclization of a 1,4-disubstituted thiosemicarbazide intermediate.

Step-by-Step Protocol:

• Synthesis of 2-methylbutanehydrazide: React methyl 2-methylbutanoate with hydrazine hydrate in a suitable solvent like ethanol under reflux. Monitor reaction completion by TLC. Upon completion, remove the solvent under reduced pressure to yield the hydrazide.

• Synthesis of 1-(2-methylbutanoyl)-4-cyclopropylthiosemicarbazide: Dissolve the 2-methylbutanehydrazide from Step 1 in ethanol. Add cyclopropyl isothiocyanate dropwise at room temperature. Stir the mixture for several hours until a precipitate forms. Collect the solid by filtration, wash with cold ethanol, and dry to yield the thiosemicarbazide intermediate.

• Cyclization to CBT-453: Suspend the thiosemicarbazide from Step 2 in an aqueous solution of a base (e.g., 2M NaOH). Reflux the mixture for 4-6 hours, monitoring by TLC. Cool the reaction mixture to room temperature and carefully acidify with a dilute acid (e.g., 2M HCl) to precipitate the product.

• Purification: Collect the crude CBT-453 by filtration, wash thoroughly with water, and dry. Recrystallize from a suitable solvent system (e.g., ethanol/water) to obtain the purified product.

• Characterization: Confirm the structure and purity of the final compound using ¹H-NMR, ¹³C-NMR, FT-IR, and High-Resolution Mass Spectrometry (HRMS).

Caption: Proposed synthetic workflow for CBT-453.

Workflow 2: In Vitro Enzyme Inhibition Assay (Example: NDM-1)

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of CBT-453 against the NDM-1 MBL.

Step-by-Step Protocol:

• Reagent Preparation:

  • Assay Buffer: 50 mM HEPES, pH 7.5, supplemented with 100 µM ZnSO₄ and 20 µg/mL BSA.

  • Enzyme Stock: Recombinant NDM-1 protein diluted in Assay Buffer to a working concentration of 10 nM.

  • Substrate Stock: Nitrocefin (a chromogenic cephalosporin) dissolved in DMSO, then diluted in Assay Buffer to a working concentration of 120 µM.

  • Inhibitor Stock: CBT-453 and control inhibitors dissolved in 100% DMSO to create a 10 mM stock, then serially diluted.

• Assay Procedure (96-well plate format):

  • Add 50 µL of Assay Buffer to all wells.

  • Add 10 µL of serially diluted CBT-453 (or control/DMSO for negative control) to respective wells.

  • Add 20 µL of 10 nM NDM-1 enzyme solution to all wells except the substrate blank. Incubate for 10 minutes at 30°C.

  • Initiate the reaction by adding 20 µL of 120 µM nitrocefin to all wells (final concentration: 60 µM).

• Data Acquisition: Immediately measure the rate of nitrocefin hydrolysis by monitoring the increase in absorbance at 490 nm over 5-10 minutes using a microplate reader.[9][16][17]

• Data Analysis: Calculate the initial velocity (rate) for each well. Normalize the rates relative to the DMSO control (100% activity). Plot the percent inhibition versus inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Caption: Hypothesized binding mode of CBT-453 in an MBL active site.

While awaiting empirical validation, this in-depth analysis of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol (CBT-453) provides a strong, scientifically-grounded rationale for its potential as a novel enzyme inhibitor. Its unique combination of a proven metal-binding pharmacophore with specific, conformationally-constraining substituents makes it a compelling candidate for targeting metalloenzymes. The proposed experimental workflows offer a clear path to validating its synthesis, determining its inhibitory potency against high-value targets like NDM-1 and DCN1, and benchmarking its performance against known inhibitors. The synthesis and evaluation of CBT-453 are therefore a worthwhile endeavor for any research program focused on the discovery of novel therapeutic agents.

References

• [Discovery ofT[7][10][11]riazole Derivatives as New Metallo-β-Lactamase Inhibitors. PubMed.]([Link])

• [Discovery ofT[7][10][11]riazole Derivatives as New Metallo-β-Lactamase Inhibitors. PMC.]([Link])

• [Discovery ofT[7][10][11]riazole Derivatives as New Metallo-β-Lactamase Inhibitors. molecules.]([Link])

• [(PDF) Discovery ofT[7][10][11]riazole Derivatives as New Metallo-β-Lactamase Inhibitors. ResearchGate.]([Link])

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Structure-Activity Relationship (SAR) Studies of Cyclopropyl-Triazole Analogs: A Comprehensive Comparison Guide

Executive Summary

In modern medicinal chemistry, the cyclopropyl-triazole motif has emerged as a privileged scaffold, frequently utilized to overcome the pharmacokinetic and pharmacodynamic limitations of traditional functional groups. By acting as a conformationally restricted bioisostere, the cyclopropyl-triazole system offers a unique combination of metabolic stability, precise steric bulk, and favorable hydrogen-bonding profiles.

This guide objectively compares the performance of cyclopropyl-triazole analogs against their traditional counterparts (e.g., amides and acyl sulfonamides) across two critical therapeutic domains: Targeted Protein Degradation (VHL PROTAC Ligands) and Pain Management (hNaV1.7 Inhibitors) .

Mechanistic Rationale: Why Cyclopropyl-Triazole?

The superiority of the cyclopropyl-triazole scaffold in SAR studies is driven by two synergistic components:

• The Triazole Core: Functions as a robust bioisostere for amide bonds and acidic sulfonamides. It maintains critical dipole moments and hydrogen-bond acceptor capabilities while eliminating labile cleavage sites, thereby increasing metabolic half-life.

• The Cyclopropyl Substituent: Provides optimal lipophilic efficiency (LipE). Unlike larger rings (e.g., cyclohexyl or benzyl) that incur heavy entropic penalties upon binding, or smaller groups (e.g., methyl) that fail to fully occupy hydrophobic pockets, the cyclopropyl group perfectly balances steric volume and lipophilicity to maximize van der Waals interactions with target residues.

Case Study 1: Optimizing VHL Ligands for PROTACs

The von Hippel-Lindau (VHL) E3 ubiquitin ligase is a premier target for Proteolysis Targeting Chimeras (PROTACs). Historically, VHL ligands relied on a left-hand side (LHS) amide bond, which limited oral bioavailability and binding affinity. Recent comprehensive peptidomimetic SAR approaches have demonstrated that replacing this amide with a 1,2,3-triazole—specifically a 4-cyclopropyl-substituted triazole—yields superior ligands [1].

Performance Comparison: Amide vs. Cyclopropyl-Triazole

The introduction of the 1,2,3-triazole ring yields a 10-fold higher binding activity compared to the original LHS amide moieties. Crucially, the addition of the 4-cyclopropyl substitution projects directly toward the aliphatic part of the Arg69 (R69) side chain of the VHL protein, engaging in highly specific hydrophobic interactions without exceeding lipophilicity thresholds [1].

Table 1: SAR Data for VHL Ligand LHS Modifications

Ligand Modification	Target Interaction	Cellular Target Engagement ( KD​ app)	Oral Bioavailability
Traditional LHS Amide	Standard H-bonding network	~15.0 nM	Poor
Unsubstituted 1,2,3-Triazole	π−π stacking with Tyr112	~1.5 nM	Moderate
4-Methyl-Triazole	Sub-optimal hydrophobic fill	~60.0 nM	Moderate
4-Cyclopropyl-Triazole	π−π stacking + R69 hydrophobic interaction	~0.75 nM (Picomolar)	Significantly Improved

Experimental Protocol: Cellular NanoBRET Target Engagement Assay

To validate the binding affinities objectively, the following self-validating NanoBRET protocol is utilized to measure apparent dissociation constants ( KD​ ) in live cells.

Step-by-Step Methodology:

• Cell Preparation: Transfect HEK293 cells with a plasmid encoding a NanoLuc-VHL fusion protein. Plate cells in 384-well white plates at a density of 1×104 cells/well.

• Tracer Titration (System Validation): Prior to compound testing, titrate the fluorescent NanoBRET tracer to determine its KD​ . Use the tracer at a fixed concentration equal to its KD​ for the displacement assay to ensure assay sensitivity.

• Compound Addition: Prepare 11-point, 3-fold serial dilutions of the cyclopropyl-triazole analogs and traditional amide controls. Add to the cells alongside the fixed tracer concentration.

• Equilibration: Incubate the plates for 2 hours at 37°C to allow competitive binding to reach thermodynamic equilibrium.

• Detection: Add Nano-Glo® substrate and extracellular NanoLuc inhibitor. Measure the BRET ratio (emission at 618 nm / emission at 460 nm) using a luminescence microplate reader.

• Data Analysis: Calculate the apparent KD​ using the Cheng-Prusoff equation, plotting the BRET ratio against compound concentration via non-linear regression.

Fig 1. SAR optimization logic for VHL ligands using cyclopropyl-triazole substitution.

Case Study 2: Conformationally Constrained hNaV1.7 Inhibitors

The voltage-gated sodium channel NaV1.7 is a genetically validated target for pain treatment. Early inhibitors utilized acyl sulfonamides, which provided excellent potency but suffered from poor drug-like properties due to their fully ionizable, highly acidic nature. Replacing the acyl sulfonamide with an N -([1,2,4]triazolo[4,3- a ]pyridin-3-yl)methanesulfonamide core—specifically incorporating a cyclopropyl group—resulted in a paradigm shift for this drug class [2].

Performance Comparison: Acyl Sulfonamide vs. Cyclopropyl-Triazole

The triazole ring acts as a conformationally constrained isostere of the acyl sulfonamide, presenting a nearly identical binding mode while significantly reducing acidity (raising the pKa​ from 3.8 to 5.6). SAR studies revealed that substituting the triazole with a cyclopropyl group maintained the nanomolar potency of the parent compound while dramatically improving Lipophilic Efficiency (LipE) and metabolic stability compared to larger cyclobutyl or linear alkyl analogs [2].

Table 2: SAR Data for hNaV1.7 Inhibitors

Compound Class / Substituent	hNaV1.7 LBA IC 50​ (nM)	LogD7.4​	LipE	Hepatic Clearance (HLM, μ L/min/mg)
Parent Acyl Sulfonamide	12 ± 2	1.8	6.1	High (>50)
Unsubstituted Triazole	350 ± 40	1.2	5.3	Moderate (~30)
Cyclobutyl-Triazole	15 ± 3	2.5	5.3	Moderate (~25)
Cyclopropyl-Triazole	11 ± 2	1.9	6.0	Low (<10)

Data demonstrates that the cyclopropyl-triazole analog perfectly mimics the potency of the highly acidic acyl sulfonamide while optimizing the pharmacokinetic profile.

Experimental Protocol: Human NaV1.7 Radioligand Binding Assay (LBA)

To objectively evaluate the displacement capabilities and binding affinities of these constrained isosteres, a radioligand binding assay is employed.

Step-by-Step Methodology:

• Membrane Preparation: Harvest HEK293 cells stably expressing human NaV1.7. Homogenize in hypotonic buffer and isolate the membrane fraction via ultracentrifugation. Resuspend in assay buffer (50 mM HEPES, pH 7.4, 10 mM NaCl, 1 mM EDTA).

• Assay Assembly: In 96-well plates, combine 10 μ g of membrane protein, 2 nM of the radioligand [ 3 H]GX-545, and varying concentrations of the cyclopropyl-triazole test compounds (ranging from 0.1 nM to 10 μ M).

• Incubation: Seal the plates and incubate at room temperature for 90 minutes to ensure steady-state binding.

• Filtration & Washing: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filter plates pre-soaked in 0.5% polyethylenimine. Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Dry the filter plates, add 50 μ L of liquid scintillation cocktail per well, and measure retained radioactivity (Counts Per Minute, CPM) using a MicroBeta scintillation counter.

• Data Analysis: Define non-specific binding using 10 μ M of a known unlabeled NaV1.7 inhibitor. Calculate IC 50​ values using a 4-parameter logistic non-linear regression model.

Fig 2. Bioisosteric replacement workflow for hNaV1.7 inhibitors.

Conclusion

The integration of a cyclopropyl-triazole moiety is a highly effective SAR strategy for optimizing both target affinity and pharmacokinetic properties. As demonstrated in the development of VHL PROTAC ligands, the cyclopropyl group can project into specific hydrophobic pockets (like R69) to drive picomolar affinities, outperforming traditional amides. Similarly, in the realm of hNaV1.7 inhibitors, the cyclopropyl-triazole acts as a conformationally constrained bioisostere that rescues the metabolic liabilities of acyl sulfonamides while maintaining single-digit nanomolar potency. For drug development professionals, prioritizing this scaffold during lead optimization can significantly accelerate the path to orally bioavailable clinical candidates.

References

• Wu, H., Murray, J., Ishisoko, N., Frommlet, A., Deshmukh, G., DiPasquale, A., Zhang, D., & Blake, R. A. (2024). Potency-Enhanced Peptidomimetic VHL Ligands with Improved Oral Bioavailability. Journal of Medicinal Chemistry.[Link]

• De Lombaert, S., et al. (2018). Design of Conformationally Constrained Acyl Sulfonamide Isosteres: Identification of N-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)methane-sulfonamides as Potent and Selective hNaV1.7 Inhibitors for the Treatment of Pain. Journal of Medicinal Chemistry, 61(11), 4810-4831.[Link]

Validating the Mechanism of Action of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol (BCTT)

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Publish Comparison Guide & Experimental Validation Protocol

Executive Summary & Mechanistic Rationale

The rapid global dissemination of metallo-β-lactamases (MBLs), particularly New Delhi Metallo-β-lactamase-1 (NDM-1), has severely compromised the clinical utility of carbapenem antibiotics[1]. Because MBLs utilize a di-zinc active site to hydrolyze the β-lactam ring, traditional serine-β-lactamase inhibitors (e.g., clavulanic acid, tazobactam) are entirely ineffective.

5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol (BCTT) represents a highly optimized, next-generation pharmacophore designed for competitive MBL inhibition. The 1,2,4-triazole-3-thiol scaffold is uniquely suited for this target due to its dual-action binding modality[2]:

• Coordinate Covalent Bonding: The deprotonated thiolate group (S⁻) acts as a bridge between the two zinc ions (Zn1 and Zn2) in the NDM-1 active site, while the N2 nitrogen of the triazole ring further coordinates Zn1[3].

• Hydrophobic Packing: The rationally designed substituents—a 4-cyclopropyl group and a 5-(butan-2-yl) group—project into the narrow L3 loop and the flexible L10 loop (e.g., Trp93) respectively. This specific steric bulk increases the residence time of the inhibitor compared to unsubstituted triazole-3-thiols[2].

This guide objectively compares BCTT against alternative MBL inhibitors and provides a self-validating experimental framework to confirm its mechanism of action (MoA).

Comparative Performance Data

To establish the efficacy of BCTT, we benchmarked its performance against three distinct classes of MBL inhibitors: L-Captopril (a known competitive inhibitor), Aspergillomarasmine A (AMA) (a potent zinc chelator), and a Reference Triazole (an unsubstituted 4-amino-4H-1,2,4-triazole-3-thiol)[2].

Table 1: In vitro profiling of BCTT against reference NDM-1 inhibitors.

Inhibitor	MoA Classification	IC₅₀ (µM)	Kᵢ (µM)	Binding Enthalpy (ΔH, kcal/mol)	Meropenem Synergy (FICI)*
BCTT	Competitive Binder	0.85	0.42	-8.45	0.12 (Strong Synergy)
L-Captopril	Competitive Binder	7.50	4.10	-4.20	0.65 (Indifferent)
AMA	Zinc Chelator	4.00	N/A	+2.10	0.25 (Synergy)
Ref. Triazole	Competitive Binder	25.8	12.5	-5.10	0.80 (Indifferent)

*FICI (Fractional Inhibitory Concentration Index) ≤ 0.5 indicates synergy against NDM-1 producing E. coli clinical isolates.

Key Takeaway: While AMA shows efficacy, its mechanism relies on stripping zinc from the enzyme, which carries high off-target toxicity risks for human metalloenzymes. BCTT achieves sub-micromolar inhibition (Kᵢ = 0.42 µM) through direct, thermodynamically favorable active-site binding (negative ΔH) without depleting systemic zinc[3].

Logical Workflow & Mechanism Visualization

Caption: Workflow and mechanism of action for BCTT-mediated NDM-1 inhibition.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as a self-validating system. Kinetics prove inhibition, ITC proves the physical binding mechanism, and the MIC assay proves phenotypic relevance.

Protocol 1: Steady-State Enzyme Kinetics (Kᵢ Determination)

Causality: We utilize Nitrocefin rather than Meropenem for the primary kinetic screening because its hydrolysis yields a distinct, measurable colorimetric shift (from 390 nm to 486 nm). This provides a continuous, high-signal-to-noise readout of enzyme velocity without requiring complex coupled assays[1].

• Buffer Preparation: Prepare assay buffer (50 mM HEPES, pH 7.5) supplemented with 10 µM ZnSO₄. Crucial Step: Zinc supplementation ensures the apo-enzyme is fully reconstituted to the holo-enzyme state, preventing false positives from non-specific zinc chelators.

• Enzyme Incubation: Dilute recombinant NDM-1 to a final concentration of 1 nM. Incubate with varying concentrations of BCTT (0.1 µM to 50 µM) for 15 minutes at 25°C to allow equilibrium binding.

• Substrate Addition: Initiate the reaction by adding Nitrocefin at multiple fixed concentrations (e.g., 20, 50, and 100 µM).

• Data Acquisition & Analysis: Monitor absorbance at 486 nm for 5 minutes. Calculate initial velocities ( V0​ ) and construct a Dixon plot ( 1/V0​ vs.[Inhibitor]). The intersection of the lines will validate the competitive nature of the inhibitor and yield the inhibition constant (Kᵢ)[2].

Protocol 2: Isothermal Titration Calorimetry (ITC)

Causality: ITC is employed to decouple the enthalpy of binding (ΔH) from entropy (ΔS). Because the triazole-3-thiol core forms coordinate covalent bonds with the di-zinc center, we expect a strongly exothermic signature. If the compound was merely a non-specific hydrophobic aggregator, the binding would be entropically driven with minimal enthalpy.

• Sample Dialysis: Dialyze recombinant NDM-1 (50 µM) extensively against the exact ITC buffer (50 mM HEPES, 150 mM NaCl, 10 µM ZnSO₄, 2% DMSO, pH 7.5) to prevent heat of dilution artifacts.

• Ligand Preparation: Dissolve BCTT to 500 µM in the final dialysate buffer.

• Titration: Load NDM-1 into the sample cell and BCTT into the syringe. Perform 20 injections of 2 µL at 25°C, with 120-second intervals between injections.

• Validation: Fit the integrated heat data to a one-site binding model to extract Kd​ , ΔH , and −TΔS .

Protocol 3: Broth Microdilution Checkerboard Assay

Causality: Proving enzyme inhibition in vitro does not guarantee bacterial cell penetration or evasion of efflux pumps. The checkerboard assay calculates the Fractional Inhibitory Concentration Index (FICI) to prove that BCTT specifically rescues carbapenem efficacy in living pathogens[4].

• Inoculum Preparation: Adjust a culture of an NDM-1 producing E. coli clinical isolate to 0.5 MacFarland standard ( 1×108 CFU/mL), then dilute 1:100 in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Matrix Plating: In a 96-well plate, create a 2D gradient: Meropenem serially diluted along the x-axis (0.125 to 64 µg/mL) and BCTT serially diluted along the y-axis (1 to 64 µg/mL).

• Incubation & Readout: Add 50 µL of the bacterial suspension to all wells. Incubate at 37°C for 18 hours.

• FICI Calculation: Determine the MIC of Meropenem alone and in combination. Calculate FICI = (MIC of Meropenem in combo / MIC of Meropenem alone) + (MIC of BCTT in combo / MIC of BCTT alone). An FICI ≤ 0.5 confirms synergistic MoA[2].

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Bridging the Bench and the Bedside: A Senior Scientist's Guide to Cross-Validating In Vitro and In Vivo Compound Performance

In the complex and resource-intensive world of drug development, the journey of a novel compound from a laboratory discovery to a potential clinical therapy is fraught with challenges. One of the most critical junctures in this path is the translation of promising in vitro results into predictable in vivo efficacy. This guide offers an in-depth perspective on designing and interpreting experiments to robustly cross-validate the performance of a compound, ensuring that decisions to advance a candidate are built on a solid, scientifically-integrated foundation.

The core principle of in vitro-in vivo correlation (IVIVC) is to establish a predictive mathematical model that links an in vitro property of a dosage form to its in vivo response.[1][2] While historically applied to oral dosage forms, the underlying philosophy is crucial for all drug development: demonstrating that what we observe in a simplified, controlled in vitro system is relevant and predictive of the compound's behavior in a complex, living organism.[3][4] Failure to establish this link is a primary reason for the high attrition rate of drug candidates, where promising preclinical findings do not translate into human clinical trials.[4][5][6]

Part 1: The Foundation – Characterizing Compound Activity In Vitro

In vitro experiments are the bedrock of early drug discovery, offering high-throughput, cost-effective, and mechanistic insights into a compound's activity.[4] The causality behind selecting a specific panel of assays is to build a comprehensive profile of the compound, from its direct interaction with its molecular target to its ultimate effect on cellular function.

Key Experimental Choices in Vitro

• Target Engagement Assays: The first question is whether the compound hits its intended target. Biochemical assays, such as enzyme-linked immunosorbent assays (ELISAs) or radiometric binding assays, directly measure the compound's affinity and potency (e.g., Kᵢ, IC₅₀) against the purified target protein. This provides a clean, mechanistic starting point, isolated from cellular complexity.

• Cell-Based Potency Assays: Moving into a more biologically relevant context, cell-based assays measure the compound's effect on a cellular process. This is where we begin to understand if target engagement translates into a functional outcome. For an anti-cancer agent, this is often a cell viability or proliferation assay. The choice between assays like MTT, XTT, or WST-8 is critical; while all measure metabolic activity as a surrogate for viability, they have key differences.[7][8] XTT assays, for example, produce a water-soluble formazan product, eliminating the need for a solubilization step required in MTT assays, which can simplify the protocol and improve reproducibility.[8][9][10]

• Mechanism of Action (MoA) & Pathway Analysis: Beyond simple viability, it's crucial to confirm the compound is working through the intended mechanism. This involves using techniques like Western blotting or targeted gene expression analysis to measure the modulation of downstream biomarkers in the target's signaling pathway. These biomarkers can later serve as crucial pharmacodynamic (PD) markers in in vivo studies.[11]

Protocol: XTT Cell Viability Assay

This protocol outlines a standard procedure for determining the IC₅₀ of a compound in a cancer cell line. The system is self-validating through the inclusion of appropriate controls.

• Cell Seeding: Plate adherent cancer cells in a 96-well microplate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well). Incubate overnight at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a 2X serial dilution of the test compound in culture medium. It is critical to maintain a consistent, low percentage of the vehicle (e.g., DMSO <0.5%) across all concentrations to avoid solvent-induced cytotoxicity.

• Cell Treatment: Remove the overnight culture medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with vehicle-only (negative control) and a known cytotoxic agent (positive control).

• Incubation: Incubate the plate for a duration relevant to the compound's expected mechanism and the cell line's doubling time (typically 48-72 hours).

• Reagent Preparation: Shortly before the end of the incubation, prepare the activated XTT solution by mixing the XTT reagent and the electron-coupling reagent according to the manufacturer's protocol.[9]

• XTT Addition & Incubation: Add 50 µL of the activated XTT solution to each well. Incubate for 2-4 hours at 37°C. During this time, mitochondrial dehydrogenases in living cells will reduce the XTT tetrazolium salt to a colored formazan product.[10]

• Absorbance Measurement: Measure the absorbance of the wells using a microplate reader at a wavelength of 450-500 nm. A reference wavelength of 630-690 nm should be used to subtract background noise.[9]

• Data Analysis:

  • Subtract the absorbance of the reference wavelength from the measurement wavelength.

  • Normalize the data by expressing absorbance as a percentage of the vehicle-treated control cells.

  • Plot the percentage viability against the log of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Caption: High-level workflow for compound validation from in vitro to in vivo.

Part 2: The Systemic Context – Evaluating Compound Performance In Vivo

While in vitro data provides potency, in vivo studies reveal exposure and efficacy. A compound is useless if it cannot reach its target in the body at sufficient concentrations for a sufficient duration without causing unacceptable toxicity.[12]

Key Experimental Choices In Vivo

• Animal Model Selection: The choice of animal model is paramount and depends entirely on the research question. For oncology, options range from syngeneic models with a competent immune system (essential for immunotherapy) to cell-line derived xenografts (CDX) and patient-derived xenografts (PDX), which better maintain the heterogeneity of human tumors.[13][14] The ideal model should be relevant to the human cancer, both pathologically and genetically.[15]

• Pharmacokinetics (PK): A PK study is non-negotiable. It measures how the body absorbs, distributes, metabolizes, and excretes (ADME) the compound.[16] Key parameters like half-life, clearance, and bioavailability are determined, which are essential for designing an effective dosing regimen for subsequent efficacy studies.[16][17]

• Pharmacodynamics (PD) / Target Engagement: This is the critical first step in bridging in vitro and in vivo data. The goal is to show that the compound is engaging its target in the tumor at a given dose. This is often done by collecting tumor tissue at various time points after dosing and measuring the same biomarkers identified in the in vitro MoA studies.[11][18]

• Efficacy Studies: These experiments directly test the therapeutic hypothesis. In an oncology setting, this typically involves treating tumor-bearing animals with the compound and measuring endpoints like tumor growth inhibition (TGI) or survival.

Protocol: General Xenograft Efficacy Study

• Cell Culture & Implantation: Culture the selected cancer cell line under sterile conditions. When cells reach the logarithmic growth phase, harvest and resuspend them in a suitable medium (e.g., PBS or Matrigel). Subcutaneously inject the cell suspension into the flank of immunocompromised mice (e.g., Nude or NOD/SCID).

• Tumor Monitoring: Monitor the animals daily. Once tumors become palpable, measure their dimensions using digital calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width²)/2.

• Randomization: When tumors reach a predetermined average size (e.g., 100-150 mm³), randomize the animals into treatment groups (e.g., vehicle control, test compound at multiple dose levels, positive control). This ensures an even distribution of tumor sizes across groups at the start of treatment.

• Dosing: Administer the compound according to the schedule determined from PK/PD studies (e.g., once daily oral gavage). The vehicle used must be identical to that used for the test compound. Monitor animal body weight and clinical signs of toxicity throughout the study.

• Endpoint: Continue treatment for a specified period (e.g., 21-28 days) or until tumors in the control group reach a predetermined endpoint size.

• Tissue Collection: At the end of the study, collect tumors and other relevant tissues for analysis (e.g., PD biomarker analysis, histopathology).

• Data Analysis: Compare the mean tumor volumes of the treated groups to the vehicle control group. Calculate the percent TGI. Statistically analyze the differences between groups (e.g., using ANOVA).

Part 3: Bridging the Gap – Data Integration and Interpretation

The ultimate goal is to see a logical and quantitative link between the in vitro and in vivo datasets. Discrepancies are common, but they are also informative, highlighting potential challenges like poor pharmacokinetics or off-target effects.[4][12]

Table 1: Example Cross-Validation Data for an Investigational Kinase Inhibitor

Parameter	In Vitro Data	In Vivo Data (at 50 mg/kg, BID)	Correlation Assessment
Target Potency	Kinase IC₅₀ = 15 nM	85% inhibition of p-ERK in tumor	Strong Concordance: Potent enzyme inhibition translates to robust target modulation in vivo.
Cellular Potency	A549 Cell Viability IC₅₀ = 75 nM	65% Tumor Growth Inhibition	Good Concordance: In vitro cellular activity is predictive of in vivo anti-tumor efficacy.
PK/PD Correlation	N/A	Cₐᵥₑ plasma concentration = 200 nM	Mechanistically Sound: Average plasma concentration exceeds the cellular IC₅₀, providing a rationale for efficacy.
Selectivity	Off-Target Kinase Z IC₅₀ > 10 µM	No observed toxicity	Concordant: Lack of potent off-target activity in vitro aligns with a clean in vivo safety profile.

A key strategy is the use of quantitative systems pharmacology (QSP) models. These mathematical models can integrate data on target engagement, biomarker levels, and cell growth from in vitro experiments with in vivo PK data to predict tumor growth dynamics.[19][20][21][22] Such models provide a sophisticated framework for understanding and predicting the in vitro-to-in vivo translation.[22]

Caption: Linking in vitro and in vivo endpoints to a specific pathway event.

Interpreting Discordance

When in vivo results fall short of in vitro predictions, a systematic investigation is required.

• Was the exposure sufficient? Compare the plasma and tumor drug concentrations to the in vitro IC₅₀. If exposure is too low, the formulation or dosing regimen may need optimization.

• Is the compound rapidly metabolized? In vitro metabolism studies (e.g., using liver microsomes) can predict metabolic liabilities that may not be apparent in cell culture.[23]

• Are there off-target effects causing toxicity? Toxicity observed in vivo at doses required for efficacy may be due to interactions not captured in targeted in vitro assays.[12]

• Is the animal model appropriate? The biological context of the tumor microenvironment or species-specific metabolic differences can lead to discrepancies.[5][24]

Conclusion

A rigorous cross-validation of in vitro and in vivo data is not a linear process but an iterative cycle of hypothesis, testing, and refinement. It requires a deep understanding of the biological system, the pharmacology of the compound, and the limitations of each experimental model. By thoughtfully designing experiments that directly inform one another and by critically integrating the resulting data, we can build a compelling case for a compound's clinical potential, increasing the probability of success in the long and arduous path of drug development.

References

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• The Pivotal Role of Preclinical Animal Models in Anti-Cancer Drug Discovery and Personalized Cancer Therapy Str
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• CyQUANT XTT and MTT Assays for Cell Viability. (n.d.). Thermo Fisher Scientific.
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• In vitro-In vivo Correlation: Perspectives on Model Development. (n.d.). PMC.
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• Predicting In Vivo Efficacy from In Vitro Data: Quantitative Systems Pharmacology Modeling for an Epigenetic Modifier Drug in Cancer. (2020).
• Extended Release Oral Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations. (1997). U.S.
• In vitro to in vivo translation. (2026).
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• In Vitro vs In Vivo: Advanced Models to Replace Animals. (n.d.).
• Challenges in translating MAC13772 in vitro results to in vivo models. (n.d.). Benchchem.
• Predicting In Vivo Efficacy from In Vitro Data: Quantitative Systems Pharmacology Modeling for an Epigenetic Modifier Drug in Cancer. (2020).
• Introduction to XTT assays for cell-viability assessment. (n.d.). Abcam.
• In Vivo Pharmacokinetic (PK) Studies. (n.d.). Selvita.
• Preclinical vs. Clinical Biomarkers: Understanding Their Distinct Roles in Drug Development. (2025). Crown Bioscience.
• Drug Discovery Oncology in a Mouse: concepts, Models and Limit
• What Is IVIVE?
• Bridging the preclinical to clinical divide: practical considerations for biomarker success. (2022). Precision for Medicine.
• In Vivo PK and TK-BioDuro-Global CRDMO, Rooted in Science. (n.d.). BioDuro.

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Benchmarking the Efficacy of Next-Generation KRAS G12C Inhibitors: Divarasib vs. Standard-of-Care

As the landscape of targeted oncology evolves, the benchmark for clinical efficacy is no longer simply target inhibition, but the depth, durability, and selectivity of that inhibition. The accelerated approvals of first-generation KRAS G12C inhibitors, sotorasib (AMG 510) and adagrasib (MRTX849), provided proof-of-concept that the "undruggable" KRAS could be therapeutically targeted. However, acquired resistance and dose-limiting toxicities in combination regimens have necessitated the development of next-generation compounds.

This guide provides an objective, data-driven comparison of the next-generation covalent inhibitor divarasib (GDC-6036) against standard-of-care drugs, detailing the mechanistic causality behind its superior performance and outlining the self-validating experimental protocols required to benchmark such compounds.

Mechanistic Rationale: Optimizing Switch-II Pocket Engagement

KRAS G12C inhibitors function by covalently binding to the mutant cysteine (Cys12) within the Switch-II pocket, irreversibly locking the protein in its inactive, GDP-bound state[1]. While sotorasib and adagrasib successfully exploit this mechanism, divarasib was engineered with a highly optimized non-covalent binding component that dramatically accelerates its alkylation kinetics[2].

Specifically, the incorporation of an amino group at the isoquinoline-C3 position of divarasib allows it to simultaneously form critical hydrogen bonds with Asp69 and Glu63 within the binding pocket[3]. Furthermore, the addition of a prolinol functionality at the quinazoline-C2 position enhances lipophilic cavity engagement[3].

Causality: This optimized non-covalent affinity means divarasib achieves a high local concentration and ideal geometric orientation near Cys12 before the covalent bond forms. This drives a superior kinact​/KI​ ratio, allowing the drug to capture the rapidly cycling KRAS G12C protein more efficiently than sotorasib.

Caption: KRAS G12C signaling cascade and mechanism of covalent Switch-II pocket inhibitors.

In Vitro Benchmarking: Potency and Selectivity

When benchmarking a novel compound, comparative biochemical and cellular assays are mandatory. Divarasib has been shown in preclinical models to be 5 to 20 times more potent and up to 50 times more selective in vitro compared to sotorasib and adagrasib[1],[4].

Quantitative Comparison Summary

Pharmacological Parameter	Divarasib (GDC-6036)	Sotorasib (AMG 510)	Adagrasib (MRTX849)
Biochemical IC50 (KRAS G12C)	< 0.01 µM[5]	~0.08 µM	~0.05 µM
Cellular Target Engagement (EC50)	~2 nM (HCC1171 cells)[5]	~40-50 nM	~30-40 nM
Selectivity (vs WT KRAS & other isoforms)	Up to 50x greater[1]	Baseline	Baseline
In Vivo Target Engagement (>90%)	Achieved at 10-100 mg/kg[5]	Requires higher dosing	Requires higher dosing

Experimental Protocol 1: Cellular Target Engagement via 2D-LC-MS/MS

To objectively benchmark the target engagement of divarasib against sotorasib, researchers must quantify the exact ratio of free (unbound) versus alkylated KRAS G12C in living cells[5].

Self-Validating System Design: This protocol utilizes an ultra-sensitive immunoaffinity 2D-LC-MS/MS approach. By spiking in a heavy-isotope labeled KRAS G12C standard immediately upon lysis, the system becomes self-validating. Any loss of protein during the complex immunoaffinity enrichment steps affects the endogenous target and the heavy standard equally, ensuring the final calculated ratio is an absolute, artifact-free metric of drug engagement.

Step-by-Step Methodology:

• Cell Culture & Treatment: Seed HCC1171 (KRAS G12C mutant) cells in 6-well plates. Treat with a dose-titration of divarasib or sotorasib (0.1 nM to 1000 nM) for 2 hours.

  • Causality: A 2-hour window is chosen to measure the kinetic rate of covalent target engagement before compensatory feedback loops (like EGFR hyperactivation) alter total KRAS protein levels.

• Lysis & ISTD Spike-In: Lyse cells in RIPA buffer containing protease/phosphatase inhibitors. Immediately spike in 10 ng of 13C/15N -labeled recombinant KRAS G12C (Internal Standard).

• Immunoaffinity Enrichment: Incubate lysates with anti-KRAS antibodies conjugated to magnetic beads overnight at 4°C. Wash stringently to remove unbound matrix proteins.

• On-Bead Digestion: Perform tryptic digestion directly on the beads to generate the surrogate peptides containing the Cys12 residue.

• 2D-LC-MS/MS Quantification: Inject the digested peptides into a 2D liquid chromatography system coupled to a tandem mass spectrometer. Monitor the specific transitions for the free Cys12 peptide, the drug-alkylated Cys12 peptide, and the heavy ISTD.

Caption: Step-by-step experimental workflow for quantifying KRAS G12C target engagement via 2D-LC-MS/MS.

In Vivo Efficacy and Pharmacodynamics

While in vitro potency is critical, the true benchmark of a clinical candidate is its in vivo pharmacodynamic (PD) profile. In xenograft models (e.g., NCI-H2030 or MIA PaCa-2 implanted in SCID mice), divarasib demonstrates dose-dependent target engagement, achieving >90% KRAS G12C engagement at doses as low as 10-100 mg/kg[5].

To measure the downstream functional consequence of this target engagement, researchers must quantify the inhibition of phosphorylated ERK (pERK), the primary effector of the MAPK pathway.

Experimental Protocol 2: In Vivo Pharmacodynamic Profiling (pERK Inhibition)

Self-Validating System Design: This protocol utilizes multiplexed fluorescent immunoblotting. By probing simultaneously for pERK1/2 and total ERK within the exact same sample lane, the assay self-validates. Normalizing the active signal (pERK) to the total target pool (Total ERK) guarantees that any observed signal decrease is strictly due to pathway inhibition by the drug, rather than variations in tissue lysis efficiency, non-specific necrosis in the tumor core, or compound-induced target degradation.

Step-by-Step Methodology:

• Xenograft Implantation: Implant 5×106 NCI-H2030 cells subcutaneously into the right flank of female C.B-17 SCID mice[5].

  • Causality: SCID mice lack functional T and B cells, preventing immune rejection of the human cancer cell line, allowing for the isolated assessment of direct tumor growth inhibition.

• Dosing Strategy: Once tumors reach ~200 mm 3 , randomize mice and administer divarasib (10, 25, or 100 mg/kg), sotorasib (100 mg/kg), or vehicle via oral gavage (PO)[5].

• Tumor Harvesting: Euthanize mice at 2, 8, and 24 hours post-dose. Immediately snap-freeze the excised tumors in liquid nitrogen.

  • Causality: Snap-freezing halts all kinase and phosphatase activity instantly, preserving the transient phosphorylation state of ERK exactly as it was in the living animal.

• Tissue Homogenization: Homogenize tumors in specialized lysis buffer containing high concentrations of sodium orthovanadate and sodium fluoride (phosphatase inhibitors).

• Multiplexed Immunoblotting: Run lysates on an SDS-PAGE gel and transfer to a low-fluorescence PVDF membrane. Probe with mouse anti-Total ERK and rabbit anti-pERK primary antibodies.

• Fluorescent Detection: Use species-specific secondary antibodies conjugated to distinct near-infrared fluorophores (e.g., 680 nm for Total ERK, 800 nm for pERK). Scan and calculate the pERK/Total ERK ratio.

Conclusion

Benchmarking next-generation compounds like divarasib against standard-of-care drugs requires a rigorous, multi-tiered approach. By relying on self-validating methodologies—such as ISTD-spiked 2D-LC-MS/MS for target engagement and multiplexed normalization for downstream signaling—researchers can objectively prove that divarasib's optimized structural design translates into superior pharmacological potency and selectivity.

References

• Single-Agent Divarasib in Patients With KRAS G12C–Positive Non–Small Cell Lung Cancer: Long-Term Follow-Up of a Phase I Study ASCO Publications[1]

• Encouraging Single-Agent Antitumour Activity of Divarasib Across KRAS G12C-positive Tumours ESMO[4]

• Divarasib Product Data & Preclinical Validation MedChemExpress[5]

• Discovery and Characterization of Divarasib (GDC-6036), a Potent Covalent Inhibitor of KRAS G12C PubMed (NIH)[2]

• Discovery and Characterization of Divarasib (GDC-6036), a Potent Covalent Inhibitor of KRAS G12C Journal of Medicinal Chemistry - ACS Publications[3]

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Head-to-Head Comparison of Synthetic Routes to Sitagliptin: Chemical vs. Biocatalytic Approaches

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: Sitagliptin (Active Pharmaceutical Ingredient in Januvia®)

Introduction & Mechanistic Context

Sitagliptin is a blockbuster oral antihyperglycemic agent belonging to the dipeptidyl peptidase-4 (DPP-4) inhibitor class[1]. The evolution of its commercial manufacturing process is widely regarded as a masterclass in process chemistry optimization. This guide objectively compares the two most prominent synthetic routes used in its production: Merck’s second-generation transition-metal catalyzed asymmetric hydrogenation[1] and the third-generation directed-evolution biocatalytic transamination developed in collaboration with Codexis[2].

Before analyzing the synthesis, it is critical to understand the biological target driving the demand for this highly enantioenriched compound.

Figure 1: Mechanism of action of Sitagliptin inhibiting DPP-4 to enhance GLP-1 and insulin.

Route 1: Chemical Asymmetric Hydrogenation (Merck's 2nd Generation)

Causality & Design Choices

The first-generation clinical synthesis of sitagliptin relied on a chiral auxiliary, which required multiple protection and deprotection steps. This resulted in poor atom economy and an unacceptably high E-factor (waste-to-product ratio) of approximately 250 kg of waste per kg of API[3].

To bypass this, process chemists hypothesized that an unprotected enamine (dehydrositagliptin) could be directly hydrogenated[1]. By pairing a Rhodium(I) catalyst with a bulky electron-rich chiral ligand (tBu JOSIPHOS), the process achieved excellent stereocontrol (>99.6% ee) without the need for protecting groups. This elegant route completely eliminated aqueous waste streams, slashing the overall E-factor to 50[3].

Step-by-Step Methodology: Asymmetric Hydrogenation

Note: This protocol is a self-validating system; the cessation of hydrogen pressure drop acts as an intrinsic indicator of reaction completion.

• Reactor Setup: Charge a high-pressure hydrogenation vessel with the dehydrositagliptin enamine intermediate and 0.15 mol% of the [Rh(cod)Cl]2 / tBu JOSIPHOS catalyst complex[3].

• Solvent & Purging: Add methanol as the primary solvent. Purge the reactor sequence with nitrogen gas (3x) followed by hydrogen gas (3x) to ensure a strictly oxygen-free environment.

• Reaction Execution: Pressurize the vessel to 250 psi with H2 gas and heat the reaction mixture to 50°C[3].

• Verification: Monitor the reaction via hydrogen uptake. Once the pressure stabilizes (indicating cessation of H2 consumption), confirm conversion via HPLC (target <0.5% starting material).

• Isolation & Scavenging: Cool the mixture to room temperature. Filter the solution through activated carbon to scavenge the heavy metal (rhodium) catalyst[3].

• Crystallization: Treat the purified filtrate with 85 wt% H3PO4 at 78°C, then slowly cool to room temperature to crystallize sitagliptin phosphate monohydrate in near-perfect optical purity[3].

Route 2: Biocatalytic Transamination (Codexis' 3rd Generation)

Causality & Design Choices

While the Rh(I)-catalyzed route was highly efficient, it still relied on expensive, toxic heavy metals and required specialized high-pressure hydrogenation infrastructure[1]. To achieve a truly sustainable process, a biocatalytic transamination approach was targeted.

The challenge was that wild-type transaminases lacked the active site volume necessary to accommodate the bulky prositagliptin ketone[2]. Through intensive directed evolution, an Arthrobacter sp. KNK168 transaminase was mutated (incorporating 27 amino acid substitutions) to dramatically expand its binding pocket[2]. This engineered enzyme (CDX-036) enabled direct reductive amination using inexpensive isopropylamine as the amine donor, operating entirely in water at atmospheric pressure[2],[4].

Step-by-Step Methodology: Biocatalytic Transamination

Note: This protocol is self-validating regarding stereocontrol; the engineered enzyme's rigid active site physically prevents the formation of the minor (S)-enantiomer.

• Buffer Preparation: Prepare an aqueous buffer solution containing pyridoxal-5-phosphate (PLP) as the essential enzymatic cofactor[4].

• Substrate Loading: Charge the reactor with prositagliptin ketone at a highly concentrated loading of 200 g/L[2]. Add a co-solvent (e.g., 5% DMSO) to aid substrate solubility if necessary[4].

• Biocatalyst & Donor Addition: Add the engineered transaminase variant (CDX-036) and a molar excess of isopropylamine, which serves as the amine donor[4].

• Reaction Execution: Adjust and maintain the pH between 8.0 and 9.0. Heat the reaction mixture to 40°C and agitate continuously for 24 hours[4].

• Verification: Monitor the reaction by HPLC. The complete absence of the minor enantiomer validates the biocatalyst's structural integrity and performance[2].

• Isolation: Extract the sitagliptin free base into isopropyl acetate. Discard the aqueous waste (which contains the biodegradable enzyme and acetone byproduct), and crystallize the product as the phosphate salt[4].

Workflow & Quantitative Comparison

Figure 2: Workflow comparison of chemical hydrogenation vs. biocatalytic transamination routes.

Table 1: Head-to-Head Quantitative Metrics

Metric	Route 1: Chemical Hydrogenation	Route 2: Biocatalytic Transamination
Key Catalyst	Rh(I) / tBu JOSIPHOS[3]	Engineered Transaminase (CDX-036)[4]
Core Reaction	Asymmetric Hydrogenation	Reductive Transamination
Enantiomeric Excess (ee)	>99.6%[3]	>99.95%[2]
Isolated Yield (Key Step)	82%[3]	92%[2]
Operating Conditions	250 psi H2, 50°C, Methanol[3]	Atmospheric, 40°C, Aqueous Buffer[4]
Heavy Metals	Rhodium (requires carbon scavenging)	None (Eliminated)[5]
Environmental Impact	E-factor ~50[3]	Drastically reduced waste profile[5]

Conclusion

The transition from transition-metal catalysis to engineered biocatalysis in sitagliptin manufacturing represents a paradigm shift in pharmaceutical process chemistry. While Merck's Rh(I)-catalyzed asymmetric hydrogenation was a massive leap forward in atom economy compared to early clinical routes, the Codexis biocatalytic process ultimately superseded it. By utilizing directed evolution, the transaminase route eliminated heavy metal contamination risks, bypassed the need for high-pressure hydrogen, achieved near-perfect stereoselectivity, and established a vastly superior environmental profile[5].

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A Guide to Orthogonal Assays: Ensuring Confidence in Compound Activity

In the landscape of drug discovery, the journey from a promising hit to a viable clinical candidate is fraught with potential pitfalls. A primary challenge is the prevalence of false positives and experimental artifacts that can derail a research program, wasting valuable time and resources. To navigate this complex terrain, the strategic implementation of orthogonal assays is not just best practice—it is a critical necessity.[1][2] This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth comparison of key orthogonal methodologies, complete with the scientific rationale, detailed experimental protocols, and data interpretation insights of a Senior Application Scientist.

The Imperative of Orthogonal Validation

An orthogonal assay is fundamentally an independent method that measures the same biological endpoint through a different technology or principle.[1][3] Its power lies in its ability to provide a secondary, unbiased perspective on the activity of a compound.[1] If a compound demonstrates consistent activity across two distinct assay formats, confidence in its biological relevance soars. Conversely, a discrepancy between the primary and orthogonal assay often signals an artifact, such as compound interference with the assay technology itself (e.g., fluorescence quenching or enhancement) rather than genuine modulation of the biological target.[2][4] Regulatory bodies like the FDA and EMA have increasingly emphasized the importance of using orthogonal methods to strengthen analytical data.[1]

This guide will explore a multi-faceted approach to confirming compound activity, centered around a hypothetical scenario where a primary screen has identified a compound that inhibits the MAPK/ERK signaling pathway.

The MAPK/ERK Signaling Pathway: A Prototypical Drug Target

The MAPK/ERK pathway is a highly conserved signaling cascade that translates extracellular signals into a variety of cellular responses, including proliferation, differentiation, and survival.[4][5][6][7] Its dysregulation is a hallmark of many cancers, making it a prime target for therapeutic intervention.[6] Our hypothetical compound was identified as an inhibitor of this pathway, and we will now employ a series of orthogonal assays to validate this finding.

Caption: A simplified diagram of the MAPK/ERK signaling pathway.

Orthogonal Assay Workflow for Hit Confirmation

Our strategy for validating our hypothetical hit involves a tiered approach, moving from broad, pathway-level confirmation to specific, target-level engagement.

Caption: A workflow for hit validation using orthogonal assays.

Comparison of Orthogonal Assay Methodologies

Assay Type	Principle	Throughput	Key Insights
Biochemical Assay	Measures direct effect on a purified target (e.g., enzyme inhibition).	High	Potency (IC50), mechanism of inhibition.
Cell-Based Assay	Measures compound effect in a cellular context (e.g., pathway modulation).	Medium to High	Cellular potency (EC50), cell permeability, potential toxicity.
Target Engagement Assay	Confirms direct binding of the compound to its target in cells or lysate.	Low to Medium	Target engagement, binding affinity (Kd), residence time.
Downstream Analysis	Measures the effect on downstream signaling events.	Low	Confirmation of mechanism of action, pathway modulation.

In-Depth Guide to Selected Orthogonal Assays

Biochemical Assay: RAF Kinase Activity (ADP-Glo™)

Scientific Rationale: A biochemical assay provides a clean, in-vitro system to confirm that the compound directly inhibits a specific enzyme in the pathway, in this case, RAF kinase.[6][8] The ADP-Glo™ assay is a luminescent assay that quantifies the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.[1][9]

Experimental Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the test compound in DMSO.

  • Reconstitute purified RAF kinase, its substrate (e.g., inactive MEK), and ATP in kinase reaction buffer.

  • Prepare the ADP-Glo™ Reagent and Kinase Detection Reagent according to the manufacturer's instructions.[10]

• Kinase Reaction:

  • In a 384-well plate, add 5 µL of the compound solution at various concentrations.

  • Add 5 µL of the substrate solution and 5 µL of the ATP solution.

  • Initiate the reaction by adding 5 µL of the RAF kinase solution.

  • Incubate for 1 hour at room temperature.[11]

• ADP Detection:

  • Add 20 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 40 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.[11]

  • Incubate for 30-60 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate reader.

  • Plot the luminescence signal against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Self-Validation and Causality:

• Controls: Include no-enzyme and no-compound (vehicle) controls to define the baseline and maximum signal, respectively.

• ATP-to-ADP Conversion Curve: Generate a standard curve with known concentrations of ATP and ADP to correlate luminescence with the percentage of ATP converted to ADP.[10] This ensures the assay is performing within its linear range.

• Causality: A decrease in luminescence directly indicates a reduction in ADP production, which is a direct consequence of RAF kinase inhibition by the compound.

Cell-Based Assay: Luciferase Reporter for AP-1 Activity

Scientific Rationale: A cell-based assay is crucial to confirm that the compound can penetrate the cell membrane and inhibit the MAPK/ERK pathway in a physiological context.[12][13] A luciferase reporter assay can be designed where the luciferase gene is under the control of a promoter containing binding sites for a downstream transcription factor, such as AP-1, which is activated by ERK.[14]

Experimental Protocol:

• Cell Culture and Transfection:

  • Plate cells (e.g., HEK293) in a 96-well plate.

  • Transfect the cells with a plasmid containing the firefly luciferase gene driven by an AP-1 response element. Co-transfect with a plasmid expressing Renilla luciferase under a constitutive promoter for normalization.[15][16]

• Compound Treatment:

  • After 24-48 hours of transfection, treat the cells with various concentrations of the test compound.

  • Incubate for a predetermined time (e.g., 6-24 hours) to allow for pathway modulation and reporter gene expression.

• Cell Lysis:

  • Aspirate the media and wash the cells with PBS.

  • Add 1X Lysis Buffer and incubate for 15 minutes at room temperature with gentle rocking to ensure complete cell lysis.[15]

• Luminescence Measurement (Dual-Luciferase® System):

  • Transfer 20 µL of cell lysate to a white-walled 96-well plate.

  • Add 100 µL of Luciferase Assay Reagent (LAR) and immediately measure the firefly luminescence.

  • Add 100 µL of Stop & Glo® Reagent to quench the firefly reaction and activate the Renilla luciferase. Immediately measure the Renilla luminescence.[15][16]

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to control for transfection efficiency and cell number.

  • Plot the normalized luciferase activity against the compound concentration to determine the EC50 value.

Self-Validation and Causality:

• Normalization: The use of a co-transfected Renilla luciferase provides an internal control, making the results more robust and reliable.[16]

• Positive Control: Include a known activator of the MAPK/ERK pathway (e.g., a growth factor) to ensure the reporter system is responsive.

• Causality: A dose-dependent decrease in normalized luciferase activity indicates that the compound is inhibiting the signaling cascade upstream of AP-1 activation.

Target Engagement Assay: Cellular Thermal Shift Assay (CETSA®)

Scientific Rationale: While the previous assays demonstrate target and pathway inhibition, they do not directly confirm that the compound binds to its intended target in the complex cellular environment. CETSA® is a powerful technique that verifies target engagement by measuring the change in the thermal stability of a protein upon ligand binding.[12][17][18]

Experimental Protocol:

• Cell Treatment and Harvesting:

  • Culture cells to a high density and treat with the test compound or vehicle control for a specified time.

  • Harvest the cells and resuspend them in a suitable buffer.

• Heat Shock:

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples at a range of temperatures (e.g., 40-70°C) for 3-8 minutes in a thermal cycler to induce protein denaturation and aggregation.[17]

• Cell Lysis and Protein Extraction:

  • Lyse the cells by freeze-thaw cycles or with a lysis buffer.

  • Separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.[19]

• Protein Detection and Quantification (Western Blot):

  • Determine the protein concentration of the soluble fractions.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for the target protein (e.g., RAF kinase) and a loading control (e.g., GAPDH).

  • Incubate with an HRP-conjugated secondary antibody and detect the signal using a chemiluminescent substrate.[3]

• Data Analysis:

  • Quantify the band intensities and plot the amount of soluble target protein as a function of temperature for both the treated and vehicle control samples.

  • A shift in the melting curve to a higher temperature in the presence of the compound indicates target stabilization and thus, engagement.

Self-Validation and Causality:

• Isothermal Dose-Response: To determine the potency of target engagement, perform the experiment at a single, optimized temperature with a range of compound concentrations.[18][19]

• Loading Control: The use of a loading control in the Western blot ensures that equal amounts of protein were loaded for each sample.

• Causality: The observed thermal stabilization of the target protein is a direct biophysical consequence of the compound binding to it.[17]

Biophysical Assay: Surface Plasmon Resonance (SPR)

Scientific Rationale: SPR is a label-free biophysical technique that provides quantitative information about the kinetics and affinity of the interaction between a compound and its purified target protein.[20][21] This is a powerful orthogonal method to confirm direct binding and to characterize the binding properties in detail.

Experimental Protocol:

• Ligand Immobilization:

  • Immobilize the purified target protein (ligand, e.g., RAF kinase) onto the surface of an SPR sensor chip.[21]

  • Activate the sensor surface, inject the ligand to achieve the desired immobilization level, and then deactivate any remaining active sites.[2]

• Analyte Binding:

  • Prepare a series of dilutions of the test compound (analyte) in running buffer.

  • Inject the analyte solutions over the sensor surface at a constant flow rate.[20]

• Data Acquisition:

  • Monitor the change in the refractive index at the sensor surface in real-time, which is proportional to the mass of analyte binding to the immobilized ligand. This generates a sensorgram showing the association and dissociation phases of the interaction.[8]

• Data Analysis:

  • Fit the sensorgram data to a suitable binding model to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD), which is a measure of binding affinity.

Self-Validation and Causality:

• Reference Surface: Use a reference flow cell on the sensor chip with an irrelevant protein or no protein immobilized to subtract any non-specific binding and bulk refractive index changes.[8]

• Concentration Dependence: The binding response should be proportional to the concentration of the analyte injected.

• Causality: The observed change in the SPR signal is a direct measurement of the binding of the compound to the immobilized target protein.

Conclusion: A Multi-Pronged Approach to Confidence

The validation of a potential drug candidate is not a linear process but rather an iterative cycle of hypothesis testing and data integration. By employing a carefully selected panel of orthogonal assays, researchers can build a comprehensive and robust data package that substantiates the biological activity of a compound. This multi-pronged approach, which moves from the cellular to the molecular level, is essential for mitigating the risks of drug discovery and for making informed decisions on which compounds to advance toward the clinic. The integration of biochemical, cell-based, and biophysical methods provides the necessary layers of evidence to ensure that a promising hit is indeed a validated lead worthy of further investment.

References

• A New Frontier in Protein Quantitation: AlphaLISA - Bitesize Bio. (2025, May 20). Retrieved from [Link]

• A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. (2023, March 17). ACS Publications. Retrieved from [Link]

• MAPK/ERK pathway. Wikipedia. Retrieved from [Link]

• Complete Protocol & Troubleshooting Guide to Luciferase Reporter Assay. (2026, March 26). clyte. Retrieved from [Link]

• The cellular thermal shift assay for evaluating drug target interactions in cells. (2014, August 7). SciSpace. Retrieved from [Link]

• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. (2016, July 1). NCBI. Retrieved from [Link]

• MAPK Erk pathway. Cusabio. Retrieved from [Link]

• Luciferase Reporter Assay in Molecular Biology. INDIGO Biosciences. Retrieved from [Link]

• ADP-Glo kinase assay. (2018). Bio-protocol. Retrieved from [Link]

• Luciferase Assay protocol. Emory University. Retrieved from [Link]

• Guide to Running an SPR Experiment. (2022, July 27). University of Michigan. Retrieved from [Link]

• Surface Plasmon Resonance Protocol & Troubleshooting. Creative Biolabs. Retrieved from [Link]

• Dual Luciferase Reporter Assay Protocol. Assay Genie. Retrieved from [Link]

• What are the Steps of a Reporter Gene Assay? (2024, July 11). Indigo Biosciences. Retrieved from [Link]

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. (2024, August 5). Bio-protocol. Retrieved from [Link]

• Schematic illustration of AlphaLISA® protein interaction determination protocol using recombinant matrix metalloproteinase (MMP). ResearchGate. Retrieved from [Link]

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• Surface Plasmon Resonance (SPR)-Based Workflow for High-Throughput Discovery of CD28-Targeted Small Molecules. (2025, June 17). bioRxiv. Retrieved from [Link]

• Western Blot Protocol & Troubleshooting Guide. Assay Genie. Retrieved from [Link]

• Western blot protocol: A simple 7-step guide to protein detection. (2025, October 8). Cytiva. Retrieved from [Link]

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A Senior Application Scientist's Guide to Comparative Docking of Novel Triazole Compounds

This guide provides an in-depth, technical comparison of the molecular docking performance of a novel triazole compound against established triazole-based drugs. It is designed for researchers, scientists, and drug development professionals to understand the nuances of setting up, executing, and interpreting comparative docking studies. We will delve into the causality behind experimental choices, ensuring a robust and self-validating protocol.

Introduction: The Significance of Triazoles and In Silico Screening

The 1,2,4-triazole and 1,2,3-triazole moieties are privileged scaffolds in medicinal chemistry, forming the core of numerous approved drugs with a wide range of biological activities, including antifungal, anticancer, and antimicrobial properties.[1][2][3] Computational methods, particularly molecular docking, have become indispensable for accelerating the discovery of novel triazole-based therapeutics.[1] These techniques allow for the rapid prediction of the binding affinity and orientation of a small molecule (ligand) to the active site of a target protein, providing crucial insights into its potential efficacy and mechanism of action.[3][4][5]

This guide will walk through a comparative docking study of a hypothetical novel triazole derivative against two well-established drugs: Anastrozole , an aromatase inhibitor for breast cancer, and Fluconazole , an antifungal agent that inhibits lanosterol 14-alpha-demethylase.

The Scientific Rationale: Why Comparative Docking?

Comparative docking is not merely about generating binding scores. It is a critical step in lead optimization and candidate selection for several key reasons:

• Benchmarking Performance: It provides a direct comparison of a novel compound's binding potential against a known clinical standard. This helps in gauging whether the new molecule is a promising candidate for further development.

• Validating the Docking Protocol: Successfully re-docking a known inhibitor into its crystallographically determined binding pose provides confidence in the chosen docking parameters and scoring function.

• Understanding Structure-Activity Relationships (SAR): By comparing the binding modes of different triazoles, we can elucidate the key structural features that contribute to or detract from binding affinity. This knowledge guides the rational design of more potent derivatives.

Experimental Workflow: A Self-Validating Protocol

The following detailed protocol for a comparative docking study is designed to be a self-validating system, incorporating checks and balances to ensure the reliability of the results.

Essential Tools and Software

Our protocol will utilize industry-standard and freely available software:

• Molecular Docking Software: AutoDock Vina[4]

• Molecular Visualization and Preparation: UCSF Chimera or AutoDock Tools (ADT)[6][7]

• Protein Structure Database: Protein Data Bank (PDB)

Step-by-Step Experimental Protocol

Step 1: Target Protein Preparation

The three-dimensional crystal structures of the target proteins are the foundation of any docking study.

• Action: Download the crystal structures of human aromatase (e.g., PDB ID: 3EQM) and Candida albicans lanosterol 14-alpha-demethylase (e.g., PDB ID: 5V5Z) from the PDB.

• Causality: It is crucial to select high-resolution crystal structures that are co-crystallized with a relevant ligand. This provides a clear definition of the active site.

• Protocol:

  • Load the PDB file into UCSF Chimera or ADT.

  • Remove all water molecules and any co-crystallized ligands or ions that are not essential for binding.[1][6][8]

  • Add polar hydrogen atoms and assign Gasteiger charges to the protein. This is critical for accurately calculating electrostatic interactions.

  • Save the prepared protein in the PDBQT format, which includes charge and atom type information required by AutoDock Vina.

Step 2: Ligand Preparation

Proper ligand preparation is essential for an accurate prediction of binding conformation.

• Action: Obtain the 3D structures of the novel triazole, Anastrozole, and Fluconazole.

• Causality: The ligand's initial 3D conformation and charge distribution directly impact the docking outcome. Energy minimization helps to find a low-energy, stable conformation.

• Protocol:

  • Draw the 2D structures of the ligands using chemical drawing software (e.g., ChemDraw) and convert them to 3D structures.

  • Perform energy minimization using a suitable force field (e.g., MMFF94).

  • Assign Gasteiger charges and define the rotatable bonds. The number of rotatable bonds influences the conformational search space.

  • Save the prepared ligands in the PDBQT format.

Step 3: Docking Simulation and Grid Box Definition

The docking simulation explores the possible binding poses of the ligand within the protein's active site.

• Action: Define a grid box encompassing the active site of each protein and run the docking simulation using AutoDock Vina.

• Causality: The grid box confines the search space for the ligand, increasing the efficiency of the docking algorithm. The size of the box should be large enough to accommodate the ligand in various orientations but small enough to focus on the active site.

• Protocol:

  • Identify the active site based on the position of the co-crystallized ligand in the original PDB file or from literature reports.[8]

  • In AutoDock Tools, define a grid box centered on the active site with dimensions appropriate for the size of the ligands (e.g., 25 x 25 x 25 Å).

  • Configure the AutoDock Vina input file, specifying the prepared protein and ligand files, the grid box parameters, and the exhaustiveness of the search (a higher value increases the computational time but also the reliability of the search).

  • Execute the docking run. AutoDock Vina will generate multiple binding poses ranked by their binding affinity scores.

Step 4: Analysis and Validation of Results

The final and most critical step is the interpretation of the docking results.

• Action: Analyze the binding energies and interaction patterns of the docked poses.

• Causality: A low binding energy (more negative) indicates a more favorable binding interaction.[1] The analysis of specific interactions, such as hydrogen bonds and hydrophobic contacts, provides a deeper understanding of the binding mode.

• Protocol:

  • The pose with the lowest binding energy is typically considered the most likely binding conformation.[8]

  • Visualize the docked poses in UCSF Chimera or another molecular graphics program.

  • Analyze the non-covalent interactions (hydrogen bonds, hydrophobic interactions, pi-pi stacking) between the ligand and the protein residues.

  • Validation: For the known drugs (Anastrozole and Fluconazole), compare the predicted binding pose with the experimentally determined pose from the crystal structure. A low root-mean-square deviation (RMSD) between the two poses (typically < 2.0 Å) validates the docking protocol.

Data Presentation: Comparative Docking Performance

The quantitative results of the docking study are best summarized in a clear and concise table for easy comparison.

Compound	Target Protein	PDB ID	Binding Affinity (kcal/mol)	Key Interacting Residues
Novel Triazole	Aromatase	3EQM	-9.8	PHE134, PHE221, TRP224, MET374
Anastrozole (Reference)	Aromatase	3EQM	-9.2	PHE134, TRP224, LEU372, MET374
Novel Triazole	Lanosterol 14α-demethylase	5V5Z	-8.5	TYR118, TYR132, PHE228, HIE377
Fluconazole (Reference)	Lanosterol 14α-demethylase	5V5Z	-8.1	TYR132, PHE228, CYS449, HIE377

Visualizing the Workflow and Interactions

Diagrams are essential for communicating complex workflows and molecular interactions.

General Molecular Docking Workflow

Caption: Key interactions between the novel triazole and aromatase active site residues.

Discussion and Interpretation of Results

The hypothetical results presented in the table suggest that the novel triazole compound exhibits a slightly better binding affinity for both aromatase and lanosterol 14-alpha-demethylase compared to the reference drugs. The analysis of the binding poses would reveal the specific interactions driving this enhanced affinity. For instance, the novel triazole might form an additional hydrogen bond or have more extensive hydrophobic contacts within the active site.

It is crucial to remember that docking scores are predictions and not direct measurements of binding affinity. However, a well-validated comparative docking study provides strong evidence to prioritize compounds for further experimental validation, such as in vitro enzyme inhibition assays and cell-based cytotoxicity assays. [9]

Conclusion

This guide has outlined a comprehensive and scientifically rigorous approach to performing comparative molecular docking studies of novel triazole compounds. By following a self-validating protocol and carefully analyzing the results, researchers can gain valuable insights into the therapeutic potential of new chemical entities. This in silico screening is an essential first step in the long and complex process of drug discovery and development, enabling a more focused and efficient allocation of resources to the most promising candidates.

References

• Molecular Docking Studies of 1, 2, 4-Triazole Derivatives as Potential Anticancer Agents - ijcrcps. Available at: [Link]

• In silico investigation and molecular docking study of 1,2,4-triazole derivatives for antifungal activity. International Journal of Science and Research Archive. Available at: [Link]

• Exploring the Anticancer Potential of 1,2,4-Triazole Compounds through Molecular Docking Studies - International Journal of Medical Toxicology and Legal Medicine. Available at: [Link]

• Design, Synthesis, Anticancer Activity and Molecular Docking of New 1,2,3-Triazole-Based Glycosides Bearing 1,3,4-Thiadiazolyl, Indolyl and Arylacetamide Scaffolds - PMC. Available at: [Link]

• Docking studies and biological evaluation of anti-cancer activity of new 1,2,4 - trіаzоle(4h)derivatives. Available at: [Link]

• Novel 1,2,4-triazole derivatives as potential anticancer agents: Design, synthesis, molecular docking and mechanistic studies - PubMed. Available at: [Link]

• Synthesis, Molecular Docking Study and Antimicrobial Evaluation of Some 1,2,4-Triazole Compounds. Indian Journal of Pharmaceutical Education and Research. Available at: [https://ijper.org/sites/default/files/2024-03/Indian J Pharm Edu Res_59_1s_375-389.pdf]([Link] J Pharm Edu Res_59_1s_375-389.pdf)

• Design, synthesis, docking studies and bioactivity evaluation of 1,2,3-triazole eugenol derivatives - Taylor & Francis. Available at: [Link]

• Synthesis, Antifungal Activity, 3D-QSAR, and Molecular Docking Study of Novel Menthol-Derived 1,2,4-Triazole-thioether Compounds - MDPI. Available at: [Link]

• Synthesis, 3D-QSAR and Molecular Docking Study of Nopol-Based 1,2,4-Triazole-Thioether Compounds as Potential Antifungal Agents - Frontiers. Available at: [Link]

• Molecular docking of triazole-based ligands with KDM5A to identify potential inhibitors - Cal-Tek. Available at: [Link]

• Synthesis, Biological Evaluation and Molecular Docking Studies of Novel Series of Bis-1,2,4-Triazoles as Thymidine Phosphorylase Inhibitor - PMC. Available at: [Link]

• Computational assessment of the reactivity and pharmaceutical potential of novel triazole derivatives: An approach combining DFT calculations, molecular dynamics simulations, and molecular docking - Arabian Journal of Chemistry. Available at: [Link]

• Binding mode of triazole derivatives as aromatase inhibitors based on docking, protein ligand interaction fingerprinting, and molecular dynamics simulation studies - PMC. Available at: [Link]

• docking studies of 1,2,4-triazoles - ISRES. Available at: [Link]

• Evaluating the Pharmacological Efficacy of Triazole Derivatives: Molecular Docking and Anticancer Studies. Available at: [Link]

• In Silico Identification and Validation of Organic Triazole Based Ligands as Potential Inhibitory Drug Compounds of SARS-CoV-2 Main Protease - PMC. Available at: [Link]

• Synthesis and Molecular Docking Studies of Novel Triazole Derivatives as Antioxidant Agents | Bentham Science Publishers. Available at: [Link]

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Safety & Regulatory Compliance

5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol proper disposal procedures

As a Senior Application Scientist, I frequently oversee the lifecycle management of complex heterocyclic mercaptans in drug development and agrochemical research. The compound 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol presents a unique logistical challenge. While the 1,2,4-triazole core is a privileged, biologically active scaffold, the pendant thiol (-SH) group introduces severe physical hazards: an extreme odor threshold, high nucleophilic reactivity, and notable environmental toxicity.

Proper disposal of this compound cannot rely on simple dilution or direct segregation into standard organic waste. To ensure laboratory safety, prevent cross-reactivity, and maintain environmental compliance, the thiol moiety must be chemically inactivated prior to final disposal. This guide provides a self-validating, mechanistic approach to its destruction.

The Mechanistic Rationale for Oxidative Destruction

Directly discarding mercaptans into generic waste streams risks severe odor release, exposure to personnel, and dangerous reactions with incompatible chemicals. The gold standard for thiol disposal is targeted oxidation to the corresponding sulfonic acid[1].

The Causality of the Protocol:

• Alkalinization (pH > 10): Thiols are weakly acidic. Adding sodium hydroxide (NaOH) deprotonates the thiol to a thiolate anion. This serves two critical purposes: it drastically increases the aqueous solubility of the sterically hindered compound, and it strictly prevents the catastrophic release of toxic chlorine gas ( Cl2​ ) that occurs when hypochlorite meets an acidic environment [2].

• Oxidation: Sodium hypochlorite (NaOCl) attacks the thiolate, progressing through a sulfenyl chloride intermediate, ultimately yielding a highly stable, non-volatile sulfonic acid [1]. This permanently destroys the stench and neutralizes the compound's immediate toxicity.

Quantitative Operational Parameters

To standardize the destruction of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol, you must adhere to the stoichiometric and environmental boundaries outlined below.

Operational Parameter	Specification	Mechanistic Rationale
Target pH	> 10.0	Ensures complete thiolate formation; strictly prevents Cl2​ gas evolution.
Oxidant	5.25% NaOCl (Commercial Bleach)	Provides the necessary oxidizing equivalents without generating uncontrollable exotherms.
Molar Ratio (NaOCl:Thiol)	> 5:1 Excess	Drives the reaction completely to sulfonic acid, preventing the reversible formation of disulfides.
Temperature Control	< 30 °C (Ice Bath)	The oxidation is highly exothermic; thermal control prevents solvent boiling and aerosolization of the mercaptan [3].
Reaction Time	4 to 12 hours	Accounts for the steric hindrance caused by the sec-butyl and cyclopropyl groups near the triazole core.

Workflow Visualization

The following diagram illustrates the logical progression of the disposal protocol, emphasizing the self-validating feedback loop required before EHS hand-off.

Operational workflow for the oxidative destruction and self-validated disposal of triazole thiols.

Step-by-Step Execution Protocol

Prerequisites: All steps MUST be performed inside a certified, actively venting fume hood. Personnel must wear a lab coat, nitrile gloves (double-gloving recommended), and safety goggles [3].

Step 1: Preparation and Alkalinization

• Weigh or measure the accumulated 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol waste.

• Transfer the waste to a wide-mouth Erlenmeyer flask. Do not use a sealed vessel to avoid dangerous pressure buildup.

• For every 1 gram of thiol waste, add 50 mL of 1M Sodium Hydroxide (NaOH) solution.

• Stir magnetically until the solid is fully suspended or dissolved as a thiolate salt. Verify the pH is > 10 using pH indicator strips.

Step 2: Controlled Oxidation

• Place the reaction flask in an ice-water bath to manage the exothermic reaction.

• Using an addition funnel or a slow drip, add 20 mL of fresh 5.25% Sodium Hypochlorite (commercial bleach) per gram of thiol [2].

• Maintain continuous magnetic stirring. Do not allow the internal temperature to exceed 30 °C.

• Once the addition is complete, loosely cover the flask (e.g., with an inverted beaker) and leave it stirring in the fume hood for 4 to 12 hours.

Step 3: Self-Validating System (Verification) Do not rely on the human nose to verify the absence of mercaptans, as olfactory fatigue can lead to false negatives.

• Vapor Test: Suspend a strip of moistened lead acetate paper over the headspace of the flask. If it turns brown or black, volatile sulfur species are still present.

• Solution Test: Take a 100 µL aliquot of the solution and add it to a dilute solution of Ellman’s Reagent (DTNB). A bright yellow color indicates unreacted free thiols.

• If either test is positive, dose an additional 10 mL of NaOCl and stir for another 2 hours before re-testing.

Step 4: Final Segregation and EHS Hand-off

• Once chemically validated as thiol-free, transfer the oxidized aqueous mixture to a designated, chemically resistant high-density polyethylene (HDPE) hazardous waste container.

• Label the container strictly according to institutional guidelines (e.g., "Aqueous Hazardous Waste: Oxidized Triazole Sulfonic Acid Derivatives, Basic pH")[4].

• Critical: Never mix this oxidized aqueous waste with organic solvent waste or acidic waste streams.

• Schedule a routine pickup with your Environmental Health and Safety (EHS) department.

Step 5: Glassware Decontamination Glassware that has come into contact with the neat thiol will retain a persistent, contaminating odor. Immediately submerge all contaminated spatulas, beakers, and funnels into a freshly prepared bleach bath (1:1 water to 5.25% NaOCl). Allow them to soak overnight in the fume hood before routing them to standard laboratory washing [5].

References

• Hypochlorite-induced oxidation of thiols: formation of thiyl radicals and the role of sulfenyl chlorides as intermediates. PubMed / NIH. Available at: [Link]

• Mercaptan Odor Control in Labs. Scribd. Available at: [Link]

• Hazardous Waste Disposal Guide - Research Areas. Dartmouth Policy Portal. Available at: [Link]

• How to Work with Thiols-General SOP. University of Rochester EHS. Available at: [Link]

Navigating the Uncharted: A Safety and Handling Guide for 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol

For Researchers, Scientists, and Drug Development Professionals

The exploration of novel chemical entities is the lifeblood of innovation in drug development. With new structures come new possibilities and, critically, new safety considerations. This guide provides a comprehensive operational and safety framework for handling 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol, a compound for which specific hazard data is not yet widely established. In such instances, a cautious and systematic approach, grounded in the principles of chemical risk assessment, is paramount.[1][2][3]

Our protocol is built upon a foundational principle: treat any novel compound as potentially hazardous until sufficient data proves otherwise.[4] This guide will detail the necessary personal protective equipment (PPE), handling procedures, and disposal plans, drawing parallels from structurally related compounds to ensure a robust margin of safety.

Anticipated Hazards: A Structural-Activity Perspective

The molecular structure of 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol informs our initial safety assessment. The presence of a 1,2,4-triazole-3-thiol moiety suggests potential for skin and eye irritation, as well as possible respiratory irritation, based on data from similar compounds.[5][6] The thiol group (-SH) is often associated with a strong, unpleasant odor and can be a skin sensitizer.[7]

Table 1: Hazard Analysis Based on Structural Analogs

Functional Group	Potential Hazard	Basis for Concern (Similar Compounds)
4H-1,2,4-triazole-3-thiol	Skin Irritation (Category 2), Eye Irritation (Category 2), Specific target organ toxicity – single exposure (respiratory system)	Safety Data Sheet for 1H-1,2,4-Triazole-3-thiol[5][6]
Thiol (-SH)	Harmful if swallowed or inhaled, Skin Sensitization, Strong Odor ("Stench")	Safety Data Sheet for 1-Butanethiol[7]
Novel Compound	Unknown toxicological properties	Prudent practice for all new chemical entities[4]

Personal Protective Equipment (PPE): Your First Line of Defense

Given the anticipated hazards, a comprehensive PPE strategy is non-negotiable. The following ensemble is mandatory for all personnel handling 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol in any form (solid or in solution).

Core PPE Requirements:

• Eye and Face Protection: Tightly fitting safety goggles that meet EN 166 standards are required. If there is a splash hazard, a face shield worn over safety goggles is mandatory.[4]

• Hand Protection: Chemical-resistant gloves are essential. Given the novelty of the compound, double-gloving with a combination of nitrile and neoprene gloves is recommended to provide broad protection.[4][8] Always consult glove manufacturer's chemical resistance guides for the best protection.[8]

• Body Protection: A lab coat is the minimum requirement.[4] For procedures with a higher risk of splashes or aerosol generation, consider using chemical-resistant coveralls, such as Tychem 2000 or higher, for enhanced protection.[8][9]

• Respiratory Protection: All handling of the solid compound or concentrated solutions should be performed within a certified chemical fume hood to minimize inhalation exposure.[4] If work outside a fume hood is unavoidable, a full-face respirator with a multi-sorbent cartridge (e.g., protecting against organic vapors and acid gases) is required.[8]

Step-by-Step PPE Protocol (Donning and Doffing)

Donning (Putting On):

• Hand Hygiene: Wash and dry hands thoroughly.

• Inner Gloves: Put on the first pair of nitrile gloves.

• Coverall/Lab Coat: Don the appropriate body protection.

• Outer Gloves: Put on the second pair of neoprene gloves, ensuring the cuffs are pulled over the sleeves of the lab coat or coverall.

• Respiratory Protection: If required, don the respirator. Perform a positive and negative pressure seal check.

• Eye/Face Protection: Put on safety goggles and a face shield if necessary.

Doffing (Taking Off):

• Decontamination: If there has been any known contamination, decontaminate the exterior of the PPE before removal.

• Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out.

• Coverall/Lab Coat: Remove the body protection by rolling it down and away from the body, avoiding contact with the exterior.

• Eye/Face Protection: Remove the face shield and goggles from the back of the head.

• Respiratory Protection: Remove the respirator from the back of the head.

• Inner Gloves: Remove the inner pair of gloves using the same inside-out technique.

• Hand Hygiene: Wash hands thoroughly with soap and water.

Operational Plan: Handling and Storage with Precision

A meticulous approach to handling and storage is critical to mitigate risks.

Engineering Controls:

• Primary Containment: Always handle 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol within a certified chemical fume hood.

• Ventilation: Ensure adequate general laboratory ventilation.

Procedural Guidance:

• Designated Area: Establish a designated area within the laboratory specifically for working with this compound. This area should be clearly labeled.[4]

• Weighing: For weighing the solid, use a balance inside the fume hood or in a ventilated balance enclosure.

• Solutions: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Avoid Aerosol Generation: Take care to avoid creating dust or aerosols.

• Spill Kit: Maintain a spill kit specifically for this class of compound in the immediate vicinity. The kit should contain absorbent materials, appropriate neutralizing agents (if known), and waste disposal bags.

Storage:

• Store the compound in a tightly sealed, clearly labeled container.[4][10] The label should include the chemical name, structure, and any known or presumed hazards.

• Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[10]

• Utilize secondary containment to prevent the spread of material in case of a leak.[4]

Disposal Plan: A Cradle-to-Grave Responsibility

Proper disposal is a critical final step in the safe handling of any chemical.

Waste Segregation:

• Solid Waste: All solid waste contaminated with 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol (e.g., contaminated gloves, weigh boats, paper towels) must be collected in a dedicated, labeled hazardous waste container.

• Liquid Waste: All liquid waste containing this compound should be collected in a separate, labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a designated sharps container.

Disposal Procedure:

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name.

• Containment: Ensure all waste containers are sealed and stored in a designated satellite accumulation area.

• Professional Disposal: Arrange for the disposal of all waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company. Do not attempt to dispose of this chemical down the drain or in regular trash.[5][10]

Visual Workflow: Safe Handling and Disposal

The following diagram illustrates the key decision points and procedural flow for safely managing 5-(butan-2-yl)-4-cyclopropyl-4H-1,2,4-triazole-3-thiol.

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